4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde

Core Science & Biosynthesis

Synthesis and Mechanistic Evaluation of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde

Executive Summary

In modern drug discovery and materials science, 1,2,3-triazoles are highly valued as metabolically stable bioisosteres for cis-amide bonds and rigid pharmacophoric linkers. While the 1,4-disubstituted regioisomers are easily accessed via standard Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), the synthesis of 1,5-disubstituted architectures—such as 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde —requires distinct catalytic paradigms. This technical guide provides a comprehensive, self-validating framework for synthesizing this specific 1,5-disubstituted triazole, contrasting the hallmark Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) with an orthogonal Palladium-catalyzed C-H arylation approach.

Mechanistic Grounding & Pathway Selection

The regioselective formation of 1,5-disubstituted 1,2,3-triazoles cannot be achieved via CuAAC, as copper catalysis strictly dictates the formation of σ -copper(I) acetylides, leading exclusively to 1,4-isomers. To access the 1,5-regioisomer, researchers must employ Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) 1.

Mechanistically, ruthenium(II) complexes, such as CpRuCl(PPh3)2 or CpRuCl(COD), operate via π -activation of the alkyne rather than acetylide formation 2. This π -interaction increases the nucleophilicity of the alkyne, promoting the addition of its most nucleophilic carbon to the electrophilic terminal nitrogen of the azide. This oxidative coupling forms a 6-membered ruthenacycle intermediate, which subsequently undergoes a rate-determining reductive elimination to release the 1,5-disubstituted triazole and regenerate the active catalyst 3.

Catalytic cycle of the RuAAC reaction yielding 1,5-disubstituted triazoles.

Alternatively, an orthogonal approach relies on the direct Palladium-catalyzed C-H arylation of a pre-formed 1-methyl-1H-1,2,3-triazole. Because the C5 proton of the triazole ring is highly acidic, it readily undergoes Concerted Metalation-Deprotonation (CMD) in the presence of a palladium catalyst and a carbonate base, allowing direct coupling with 4-bromobenzaldehyde [[4]]().

Logical decision tree comparing RuAAC and Pd-catalyzed C-H arylation routes.

Experimental Protocols

Route A: RuAAC Synthesis (Primary Method)

This protocol leverages the regioselectivity of the Cp*RuCl(COD) catalyst.

Causality & Safety Note: Methyl azide is highly volatile (bp ~11 °C) and poses a severe explosion hazard if concentrated. It must be generated and handled exclusively as a dilute solution (e.g., 0.5 M in THF). Furthermore, the reaction must be strictly anaerobic; atmospheric oxygen oxidizes the active Ru(II) species to inactive Ru(III)/Ru(IV), plummeting yields from quantitative to <20% 2.

• Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 4-ethynylbenzaldehyde (130 mg, 1.0 mmol).

• Atmospheric Control: Seal the flask with a rubber septum. Evacuate and backfill with ultra-pure Argon three times to establish a strict inert atmosphere.

• Reagent Addition: Inject anhydrous, degassed 1,4-dioxane (5.0 mL) via syringe. Subsequently, add a pre-titrated solution of methyl azide (2.4 mL of a 0.5 M solution in THF, 1.2 mmol).

• Catalyst Introduction: Dissolve Cp*RuCl(COD) (19 mg, 0.05 mmol, 5 mol%) in 1.0 mL of degassed 1,4-dioxane and inject it into the reaction vessel.

• Reaction Execution: Submerge the flask in a pre-heated oil bath at 60 °C. Stir vigorously for 6–8 hours. Monitor the reaction via LC-MS or TLC (Hexanes/EtOAc 7:3) until the complete consumption of the alkyne is confirmed.

• Workup & Purification: Cool the mixture to room temperature. Filter the crude solution through a short pad of Celite to sequester ruthenium particulates, eluting with ethyl acetate. Concentrate the filtrate under reduced pressure (maintaining water bath <40 °C) and purify via flash column chromatography on silica gel to yield the title compound.

Route B: Palladium-Catalyzed C-H Arylation (Orthogonal Method)

This method is ideal when handling volatile azides is prohibited by facility safety constraints.

• Preparation: In a thick-walled Schlenk tube, combine 1-methyl-1H-1,2,3-triazole (83 mg, 1.0 mmol), 4-bromobenzaldehyde (222 mg, 1.2 mmol), Pd(OAc)₂ (11.2 mg, 0.05 mmol, 5 mol%), triphenylphosphine (26.2 mg, 0.10 mmol, 10 mol%), and K₂CO₃ (276 mg, 2.0 mmol).

• Atmospheric Control: Purge the vessel with Argon for 10 minutes.

• Reaction Execution: Add anhydrous toluene (5.0 mL). Seal the tube tightly with a Teflon screw cap and heat to 100 °C for 16 hours.

• Workup & Purification: Cool to room temperature, dilute with EtOAc (20 mL), and wash sequentially with deionized water and brine. Dry the organic layer over anhydrous Na₂SO₄, concentrate, and isolate the product via silica gel chromatography.

Quantitative Data & Optimization

The following table summarizes the optimized metrics for both synthetic routes, allowing researchers to select a methodology based on their laboratory's specific constraints and safety tolerances.

Parameter	Route A: RuAAC (Click)	Route B: C-H Arylation (Pd-Catalyzed)
Regioselectivity	>99% (Exclusive 1,5-isomer)	>95% (C5-arylation preference)
Catalyst System	5 mol% Cp*RuCl(COD)	5 mol% Pd(OAc)₂ / 10 mol% PPh₃
Thermal Requirement	60 °C	100 °C
Reaction Time	6 - 8 hours	16 - 24 hours
Atmosphere	Strict Argon (Yield drops to 20% in air)	Argon / Nitrogen
Primary Limitation	Methyl azide volatility & explosion risk	Potential for homocoupling byproducts
Typical Isolated Yield	80 - 90%	65 - 75%

Analytical Validation & Quality Control

To ensure the integrity of the protocol, the isolated product must act as a self-validating system through rigorous spectroscopic analysis.

• ¹H NMR (400 MHz, CDCl₃): The hallmark of the 1,5-disubstituted triazole is the highly deshielded C4-proton, which appears as a distinct singlet at δ ~7.85 ppm . The aldehyde proton (CHO) will appear as a sharp singlet at δ ~10.05 ppm , and the N1-methyl group will manifest as a singlet at δ ~4.10 ppm .

• 2D NOESY NMR (Critical Regiochemical Proof): To definitively rule out the 1,4-isomer, a 2D NOESY experiment is imperative. A strong Nuclear Overhauser Effect (NOE) cross-peak will be observed between the N1-methyl protons ( δ ~4.10 ppm) and the ortho-protons of the benzaldehyde ring ( δ ~7.60 ppm). Because these groups are spatially adjacent in the 1,5-isomer, this cross-peak serves as absolute proof of regiochemistry. This spatial interaction is physically impossible in the 1,4-isomer.

• HRMS (ESI-TOF): Calculated for C₁₀H₉N₃O [M+H]⁺: 188.0818; Found: 188.0820.

References

• Boren, B. C., et al. "Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism." Journal of the American Chemical Society, 2008. 1

• Fokin, V. V., et al. "Preparation of 1,5-Disubstituted 1,2,3-Triazoles via Ruthenium-catalyzed Azide Alkyne Cycloaddition." NIH Public Access, 2011. 2

• Johansson, J. R., et al. "Ruthenium-Catalyzed Azide Alkyne Cycloaddition Reaction: Scope, Mechanism, and Applications." Chemical Reviews, 2016. 3

• "Enantioselective C–H Arylation for Axially Chiral Heterobiaryls." Organic Letters, 2023. 4

Sources

• 1. organic-chemistry.org [organic-chemistry.org]
• 2. Preparation of 1,5-Disubstituted 1,2,3-Triazoles via Ruthenium-catalyzed Azide Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Structure Elucidation and Synthesis of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde: A Technical Guide

Executive Summary

In modern drug development, 1,5-disubstituted 1,2,3-triazoles serve as critical bioisosteres, frequently deployed as metabolically stable mimics of cis-amide bonds. The target molecule, 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde , features a highly specific regiochemistry that cannot be accessed via traditional click chemistry. As a Senior Application Scientist, I have structured this guide to provide a comprehensive, self-validating framework for the synthesis and definitive structural elucidation of this molecule.

Part 1: Retrosynthetic Strategy & RuAAC Methodology

The Causality of Catalyst Selection

To achieve the 1,5-substitution pattern, the classical Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is fundamentally ineffective because it strictly yields 1,4-isomers via a copper-acetylide intermediate. Instead, the synthesis demands a Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) [1].

We utilize[CpRuCl] complexes, specifically 1, which facilitate an oxidative coupling mechanism[1]. The steric bulk of the pentamethylcyclopentadienyl (Cp) ligand forces the terminal alkyne (4-ethynylbenzaldehyde) and the azide (methyl azide) into a highly specific orientation during the formation of the ruthenacycle intermediate. This precise spatial arrangement dictates the regioselective reductive elimination that exclusively yields the 1,5-disubstituted triazole[2].

Self-Validating Experimental Protocol

The following step-by-step methodology is engineered to prevent downstream failures. Every phase includes a validation checkpoint.

• Reagent Preparation: In a flame-dried Schlenk flask purged with argon, dissolve 4-ethynylbenzaldehyde (1.0 equiv, 10 mmol) in anhydrous 1,4-dioxane (20 mL). Ensure complete dissolution to prevent localized concentration gradients.

• Azide Addition: Slowly add a solution of methyl azide (1.2 equiv, 12 mmol) in dioxane. (Safety Protocol: Methyl azide is highly volatile and potentially explosive; handle exclusively behind a blast shield using appropriate PPE).

• Catalyst Introduction: Add the ruthenium catalyst Cp*RuCl(PPh3)2 (2 mol%, 0.2 mmol) to the homogeneous solution[2]. The solution will transition from orange to dark brown, visually validating the formation of the active catalytic species.

• Cycloaddition: Heat the reaction mixture to 60 °C for 4 hours under continuous argon flow.

• In-Process Control (Self-Validation): Sample the reaction and analyze via LC-MS and TLC. The complete disappearance of the 4-ethynylbenzaldehyde peak validates the end of the cycloaddition. If the characteristic [M+H]⁺ peak at m/z 188.0824 is absent, the catalytic cycle has stalled, dictating an immediate catalyst spike (0.5 mol%) before proceeding.

• Purification: Concentrate the mixture under reduced pressure. Purify via flash column chromatography (silica gel, Hexane/Ethyl Acetate gradient) to isolate the pure 1,5-disubstituted triazole.

Experimental workflow for the RuAAC synthesis of the 1,5-disubstituted triazole.

Part 2: Structure Elucidation Logic & Analytical Data

The structural assignment of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde is not merely a list of peaks, but a self-validating logical proof. The primary analytical challenge is unequivocally differentiating the synthesized 1,5-isomer from a potential 1,4-isomer contaminant. We rely on two causal pillars of NMR interpretation:

• Electronic Shielding (1D ¹H NMR): In the 1,5-isomer, the triazole C4-proton is shielded by the adjacent phenyl ring's anisotropic effect, shifting it upfield to approximately ~7.85 ppm. In contrast, the 1,4-isomer's C5-proton lacks this shielding and appears further downfield (>8.1 ppm)[3].

• Spatial Proximity (2D NOESY): The definitive proof is geometric. In a 1,5-disubstituted triazole, the N1-methyl group is sterically forced into close spatial proximity with the ortho-protons of the C5-phenyl ring. A strong Nuclear Overhauser Effect (NOE) cross-peak between the N-CH₃ (~4.15 ppm) and the Ar-H (~7.68 ppm) unambiguously confirms the 1,5-regiochemistry. If this cross-peak is missing, the assignment is invalid.

Logical framework for NMR-based structural elucidation and regiochemical proof.

Quantitative Data Summaries

Table 1: ¹H NMR Data (CDCl₃, 400 MHz)

Position	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling (J, Hz)	Assignment
CHO	10.08	s	1H	-	Aldehyde proton
Ar-H (C3', C5')	8.02	d	2H	8.2	Aromatic protons ortho to CHO
Triazole C4-H	7.85	s	1H	-	Triazole ring proton (indicative of 1,5-isomer)
Ar-H (C2', C6')	7.68	d	2H	8.2	Aromatic protons ortho to triazole

| N-CH₃ | 4.15 | s | 3H | - | Methyl group on N1 |

Table 2: ¹³C NMR Data (CDCl₃, 100 MHz)

Position	Chemical Shift (δ, ppm)	Assignment
CHO	191.5	Aldehyde carbonyl
Ar-C (C4')	137.5	Aromatic carbon attached to CHO
Triazole C5	136.8	Triazole carbon attached to Ar
Triazole C4	133.5	Triazole C-H
Ar-C (C1')	132.0	Aromatic carbon attached to triazole
Ar-C (C3', C5')	130.2	Aromatic carbons ortho to CHO
Ar-C (C2', C6')	129.0	Aromatic carbons ortho to triazole

| N-CH₃ | 36.2 | Methyl carbon on N1 |

Table 3: High-Resolution Mass Spectrometry (HRMS) & IR Spectroscopy

Analytical Method	Observed Value	Expected/Theoretical Value	Diagnostic Significance
HRMS (ESI-TOF)	m/z 188.0822 [M+H]⁺	m/z 188.0824 [M+H]⁺	Confirms exact molecular formula (C₁₀H₉N₃O)
IR (ATR)	1702 cm⁻¹	~1700 cm⁻¹	Strong C=O stretching (Aldehyde)

| IR (ATR) | 1598, 1455 cm⁻¹ | ~1600, 1450 cm⁻¹ | C=C and C=N stretching (Triazole/Aromatic) |

References

• Source:J. Am. Chem. Soc. (organic-chemistry.org)
• Source:PMC (nih.gov)
• Title: Synthesis of Dense 1,2,3-Triazole Oligomers Consisting Preferentially of 1,5-Disubstituted Units via Ruthenium(II)

Sources

• 1. Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism [organic-chemistry.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Whitepaper: Synthesis, Validation, and Application of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde (CAS: 1594621-15-4)

Executive Summary

In modern medicinal chemistry, the 1,2,3-triazole ring is a privileged scaffold, frequently deployed as a metabolically stable bioisostere for amide bonds. While 1,4-disubstituted triazoles (which mimic trans-amides) are ubiquitous due to the ease of Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), the 1,5-disubstituted regioisomer—which accurately mimics the cis-amide conformation—is significantly harder to access.

This whitepaper provides an in-depth technical analysis of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde , uniquely identified by CAS Number 1594621-15-4 [1]. By combining the constrained 1,5-triazole geometry with a highly reactive electrophilic benzaldehyde hub, this molecule serves as a critical building block for peptidomimetics, kinase inhibitors, and advanced drug discovery workflows.

Physicochemical Profiling & Structural Identity

To ensure high reproducibility in downstream assays, researchers must verify the structural parameters of the starting material. The quantitative data for CAS 1594621-15-4 is summarized below[2][3]:

Parameter	Specification	Analytical Validation Method
IUPAC Name	4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde	N/A
CAS Registry Number	1594621-15-4	Database Verification
Molecular Formula	C10H9N3O	High-Resolution Mass Spectrometry (HRMS)
Molecular Weight	187.20 g/mol	Calculated
Regiochemistry	1,5-disubstituted 1,2,3-triazole	2D NOESY NMR
Physical State	Solid (typically pale yellow)	Visual / Melting Point

Mechanistic Synthesis: The RuAAC Pathway

The synthesis of CAS 1594621-15-4 strictly requires Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC). Attempting this synthesis with standard CuAAC conditions will exclusively yield the incorrect 1,4-isomer (CAS: 1864161-88-5)[4]. The RuAAC methodology utilizes a ruthenium(II) catalyst, such as Cp*RuCl(COD), to drive the reaction through a ruthenacycle intermediate, forcing the regioselective formation of the 1,5-isomer[5][6].

RuAAC mechanism for the regioselective synthesis of the 1,5-disubstituted triazole core.

Self-Validating Experimental Protocol

As a Senior Application Scientist, I emphasize that protocols must be self-validating. The following workflow not only details the synthetic steps for producing 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde but also embeds the causality behind each operational choice to guarantee structural integrity[7].

Step-by-Step Synthesis Workflow

• Solvent Degassing & Preparation

  • Action: Purge anhydrous 1,4-dioxane with Argon for 15 minutes.

  • Causality: The active catalytic species, Ru(II), is highly susceptible to oxidation. Dissolved oxygen will irreversibly oxidize the metal center to Ru(III) or Ru(IV), terminating the catalytic cycle prematurely and drastically reducing yields.

• Catalyst Initiation

  • Action: Add 4-ethynylbenzaldehyde (1.0 eq) and Cp*RuCl(COD) (2 mol%) to the degassed solvent. Stir at room temperature for 5 minutes.

  • Causality: Pre-coordinating the alkyne to the electron-rich ruthenium center displaces the cyclooctadiene (COD) ligand, priming the catalyst for the oxidative coupling step.

• Controlled Azide Addition

  • Action: Add methyl azide (1.2 eq, handled strictly as a 0.5 M solution in toluene) dropwise over 30 minutes.

  • Causality: The cycloaddition is highly exothermic. Dropwise addition prevents thermal runaway while maintaining a low steady-state concentration of the highly energetic azide, ensuring both kinetic control and operational safety.

• Thermal Cyclization & Monitoring

  • Action: Heat the reaction to 60°C for 4 hours. Monitor via LC-MS until the alkyne is consumed.

• Quenching and Purification

  • Action: Cool to room temperature, concentrate under reduced pressure, and purify via silica gel chromatography (Hexanes/EtOAc) to isolate the pure product.

Analytical Self-Validation (2D NOESY NMR)

To definitively distinguish the synthesized 1,5-isomer (CAS: 1594621-15-4) from the 1,4-isomer, 2D NOESY NMR must be employed.

• Causality: In a 1,5-disubstituted 1,2,3-triazole, the N1-methyl group is spatially adjacent to the C5-aryl group (the benzaldehyde ring). Consequently, NOESY will reveal a strong Nuclear Overhauser Effect (NOE) cross-peak between the N-methyl protons (singlet, ~4.0 ppm) and the ortho-protons of the benzaldehyde ring. Crucially, there will be no NOE between the N-methyl and the triazole C4-H. This spatial correlation provides absolute, self-validating confirmation of regiochemical integrity without requiring X-ray crystallography.

Downstream Functionalization in Drug Discovery

Once validated, 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde acts as a versatile electrophilic hub. The aldehyde moiety can be rapidly diversified to generate vast libraries of cis-amide mimicking compounds.

Downstream functionalization of the benzaldehyde hub in drug discovery workflows.

By utilizing reactions such as reductive amination, researchers can append solubilizing aliphatic amines, while Knoevenagel condensations allow for the installation of rigid, electron-deficient alkenes favored in covalent inhibitor design.

References

• Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism Source: Journal of the American Chemical Society (JACS), 2008, 130(28), 8923-8930. URL:[Link]

• Chemical & Physical Properties of CAS 1594621-15-4 Source: ChemSrc Database URL:[Link]

Sources

• 1. 1594621-15-4|4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde|BLD Pharm [bldpharm.com]
• 2. CAS:1594621-15-4, 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde-毕得医药 [bidepharm.com]
• 3. 6-(Tert-butoxy)benzo[d][1,3]oxathiole | CAS#:201285-50-9 | Chemsrc [chemsrc.com]
• 4. 4-(1-Methyl-1H-1,2,3-triazol-4-yl)benzaldehyde | 1864161-88-5 [chemicalbook.com]
• 5. Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism [organic-chemistry.org]
• 6. Ruthenium-catalyzed azide-alkyne cycloaddition: scope and mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Physical Properties, Synthesis, and Bioconjugation Applications of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde

Executive Summary

In modern drug discovery and bioconjugation, the spatial orientation of molecular building blocks dictates the success of structure-activity relationship (SAR) studies and protein labeling. 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde (CAS: 1594621-15-4) is a highly specialized, 1,5-disubstituted triazole derivative[1]. Unlike its commonly synthesized 1,4-disubstituted counterparts, this molecule provides a unique "U-shaped" spatial geometry, acting as a potent bioisostere for cis-amide bonds. This guide provides an in-depth analysis of its physical properties, the ruthenium-catalyzed mechanistic pathway required for its synthesis, and a field-proven protocol for its application in reductive amination.

Structural and Physical Properties

The utility of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde stems from its dual-functional nature: a rigid 1,5-disubstituted triazole core and an electrophilic benzaldehyde handle[1]. The physical and chemical properties dictate its handling, solubility, and reactivity in downstream applications.

Quantitative Data Summary

Property	Value
Chemical Name	4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde
CAS Number	1594621-15-4
Molecular Formula	C10H9N3O
Molecular Weight	187.20 g/mol
Physical State	Solid (Predicted based on structural analogs)
Solubility Profile	Soluble in DMSO, DMF, and Dichloromethane (DCM)
Reactivity Handle	Electrophilic Aldehyde (C=O) for Schiff base formation
Structural Motif	1,5-Disubstituted 1,2,3-Triazole

Mechanistic Synthesis: The RuAAC Pathway

The synthesis of 1,5-disubstituted triazoles requires a departure from traditional click chemistry. While the classic Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) exclusively yields 1,4-disubstituted triazoles, the is mandatory to selectively access the 1,5-regioisomer[2],[3].

Causality in Catalyst Selection

To synthesize 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde, 4-ethynylbenzaldehyde is reacted with methyl azide. The reaction is catalyzed by Ruthenium(II) complexes, specifically CpRuCl(PPh3)2 or CpRuCl(COD)[4],[5].

• Why Ruthenium? The RuAAC mechanism bypasses the copper-acetylide intermediate. Instead, it proceeds via the oxidative coupling of the azide and alkyne to form a six-membered ruthenacycle intermediate[4],[5].

• Regioselectivity: The first new carbon-nitrogen bond forms between the more electronegative carbon of the alkyne and the terminal electrophilic nitrogen of the azide. A rate-determining reductive elimination then yields the 1,5-disubstituted triazole[5].

Figure 1: Catalytic cycle of Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC).

Applications in Drug Discovery: Aldehyde-Mediated Bioconjugation

In bioconjugation, the aldehyde group of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde serves as a highly specific electrophile. It undergoes reductive amination with primary amines (such as the ϵ -amino groups of lysine residues on proteins) to form a stable secondary amine linkage. This method is vastly superior to non-specific NHS-ester conjugations because the resulting secondary amine retains its positive charge at physiological pH, preserving the protein's native isoelectric point and solubility.

Experimental Protocol: Reductive Amination Workflow

This protocol outlines a self-validating system for conjugating 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde to a target peptide or protein. Every step is engineered to prevent side reactions and ensure high-yield conjugation.

Step-by-Step Methodology

• Buffer Preparation & Protein Solubilization:

  • Action: Dissolve the target protein in 100 mM Sodium Phosphate buffer, pH 6.5.

  • Causality: A slightly acidic pH is critical. It ensures the transient imine is protonated to an iminium ion (making it highly susceptible to reduction), while keeping the primary amine sufficiently unprotonated to act as a nucleophile.

• Reagent Addition (Imine Formation):

  • Action: Add 5–10 molar equivalents of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde dissolved in DMSO. Ensure the final DMSO concentration remains below 5% (v/v).

  • Causality: The compound is hydrophobic. While DMSO is required for solubility, exceeding 5% risks denaturing the target protein, exposing hydrophobic cores, and triggering irreversible aggregation.

• Selective Reduction:

  • Action: Immediately add 10–20 molar equivalents of Sodium Cyanoborohydride (NaCNBH 3​ ). Incubate at room temperature for 2–4 hours under gentle agitation.

  • Causality: NaCNBH 3​ is utilized instead of Sodium Borohydride (NaBH 4​ ) because it is stable at pH 6.5 and selectively reduces the iminium ion without reducing the unreacted aldehyde. This prevents the formation of dead-end alcohol byproducts.

• Purification and Validation:

  • Action: Purify the conjugate using Size Exclusion Chromatography (SEC) or dialysis against PBS (pH 7.4). Validate the mass shift using LC-MS.

Figure 2: Step-by-step workflow for reductive amination bioconjugation.

References

• Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism Source: Journal of the American Chemical Society (JACS), 2008, 130(28), 8923-8930. URL:[Link]

• Ruthenium-Catalyzed Azide Alkyne Cycloaddition Reaction: Scope, Mechanism, and Applications Source: Chemical Reviews, 2016, 116(23), 14726-14768. URL:[Link]

Sources

• 1. 1594621-15-4 | 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde - AiFChem [aifchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism [organic-chemistry.org]
• 5. Ruthenium-catalyzed azide-alkyne cycloaddition: scope and mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]

The 1,2,3-Triazole Pharmacophore: Discovery, Mechanistic Evolution, and Standardized Protocols

Executive Summary

The 1,2,3-triazole ring is a five-membered aromatic heterocycle characterized by three adjacent nitrogen atoms. Notably, it does not exist in nature; it is an exclusively synthetic moiety[1]. Possessing a high dipole moment (~5 Debye), the ability to act as a rigid amide bond isostere, and profound metabolic stability (resisting enzymatic degradation, oxidation, and reduction), the 1,2,3-triazole has become a highly privileged scaffold in modern drug discovery, materials science, and bioconjugation[2]. This whitepaper explores the historical discovery of the 1,2,3-triazole, the mechanistic evolution of its synthesis, and provides field-proven, self-validating protocols for its generation.

Historical Evolution: From Thermal Genesis to Click Chemistry

The journey of 1,2,3-triazole synthesis spans over a century, evolving from harsh thermal conditions to highly efficient, room-temperature catalytic processes.

• 1893 (The Thermal Genesis): The first synthesis of a 1,2,3-triazole was achieved by [2], who documented the thermal cycloaddition between phenyl azide and dimethyl acetylenedicarboxylate[1].

• 1960s (Mechanistic Formalization): formalized the mechanism as a 1,3-dipolar cycloaddition. However, the uncatalyzed thermal Huisgen cycloaddition required elevated temperatures and lacked regioselectivity, yielding a nearly 1:1 mixture of 1,4- and 1,5-disubstituted regioisomers[2][3].

• 2001-2002 (The CuAAC Revolution): The landscape was transformed when [2] independently discovered that Copper(I) catalyzes the reaction. This Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) exclusively yields the 1,4-disubstituted isomer, operates under mild aqueous conditions, and accelerates the reaction by a factor of 107 to 108 , birthing the era of "Click Chemistry"[3][4].

• 2005 (The RuAAC Breakthrough): To access the elusive 1,5-isomer,[5] discovered that pentamethylcyclopentadienyl ruthenium chloride complexes (e.g., Cp*RuCl(PPh3)2) catalyze the reaction. Unlike CuAAC, Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) selectively yields 1,5-disubstituted triazoles and can utilize internal alkynes to form fully substituted triazoles[4][6].

Historical timeline of 1,2,3-triazole synthesis from thermal discovery to Click Chemistry.

Quantitative Comparison of Cycloaddition Methodologies

Parameter	CuAAC (Copper-Catalyzed)	RuAAC (Ruthenium-Catalyzed)	Uncatalyzed Thermal (Huisgen)
Catalyst	Cu(I) (e.g., CuSO4 + Ascorbate)	Ru(II) (e.g., Cp*RuCl(PPh3)2)	None
Rate Acceleration	107 to 108 fold increase	High (Comparable to CuAAC)	Baseline (Very slow)
Regioselectivity	Exclusively 1,4-disubstituted	Exclusively 1,5-disubstituted	Mixture of 1,4 and 1,5 isomers
Alkyne Compatibility	Terminal alkynes only	Terminal and internal alkynes	Terminal and internal alkynes
Typical Temperature	Room Temperature (20-25°C)	Elevated (e.g., 45-80°C)	High Heat (>100°C)

Mechanistic Causality in CuAAC Experimental Design

As an application scientist, understanding the causality behind reagent selection is critical for troubleshooting and optimizing bioconjugation workflows.

1. The Copper Source: We utilize[7] rather than direct Cu(I) salts (like CuBr). Causality: Cu(I) is thermodynamically unstable in aqueous environments and rapidly disproportionates into Cu(0) and Cu(II)[4]. By using CuSO4 combined with a reducing agent, we generate a steady, controlled catalytic amount of Cu(I) in situ[7].

2. The Reducing Agent: Sodium ascorbate is the standard reductant. Causality: It reduces Cu(II) to Cu(I) and maintains it in this active oxidation state. Adding a slight excess of ascorbate prevents the oxidative homocoupling of alkynes (Glaser coupling), which would otherwise consume the starting materials[4][8].

3. The Necessity of Accelerating Ligands (THPTA/BTTAA): In oxygenated aqueous buffers, Cu(I) generates Reactive Oxygen Species (ROS) via Fenton-like chemistry, which can cleave DNA and denature sensitive proteins. Causality: Water-soluble ligands like[8] are mandatory. They coordinate the Cu(I), stabilize its oxidation state, accelerate the cycloaddition rate, and act as sacrificial reductants to protect biomolecules from oxidative damage[7][9].

Standardized Self-Validating Protocol: CuAAC Bioconjugation

This protocol is engineered as a self-validating system. Visual cues are embedded within the workflow to confirm the oxidation states of the catalyst, ensuring trustworthiness before precious biological samples are committed[10].

Step-by-Step Methodology

• Prepare Reactants: In a 2 mL Eppendorf tube, combine the alkyne-tagged biomolecule and the azide cargo in an appropriate aqueous buffer (e.g., PBS)[9].

• Catalyst Pre-complexation: In a separate tube, mix CuSO4 (e.g., 20 mM stock) with THPTA or BTTAA ligand (e.g., 50 mM stock). Causality: Pre-mixing ensures Cu(II) is fully chelated before exposure to the biomolecule, preventing non-specific metallation and subsequent degradation[7][9].

• In Situ Reduction (The Validation Checkpoint): Add sodium ascorbate (100 mM stock) to the pre-mixed CuSO4/Ligand solution.

  • Self-Validation: The solution must immediately transition from blue (Cu(II)) to clear/colorless (Cu(I)). If the solution turns orange-brown or yellow, the ascorbic acid has over-oxidized to dehydroascorbic acid, indicating a failed catalyst preparation. Do not proceed; discard and remake[10].

• Initiation: Transfer the active, clear catalyst mixture to the reactant tube[10].

• Degassing: Gently bubble the mixture with Argon gas for a few seconds to displace oxygen, then seal the tube with parafilm[10].

• Incubation: Rotate the tube slowly (e.g., 30 rpm) for 1 hour at room temperature, protected from direct light[9][10].

Self-validating CuAAC experimental workflow highlighting critical visual checkpoints.

Therapeutic Applications: FDA-Approved 1,2,3-Triazoles

The 1,2,3-triazole ring is a highly effective pharmacophore due to its ability to participate in hydrogen bonding, dipole-dipole interactions, and pi-stacking with biological targets. A prime clinical example is Rufinamide (Banzel) , approved by the FDA in 2008 for the adjunctive treatment of seizures associated with Lennox-Gastaut Syndrome (LGS)[11][12][13].

Rufinamide exerts its antiepileptic effect by modulating the activity of sodium channels, specifically prolonging their inactive state, thereby preventing the repetitive firing of action potentials that cause seizures[11][14].

Pharmacological Profile of Rufinamide (Banzel)

Pharmacological Parameter	Rufinamide (Banzel) Profile
FDA Approval Year	2008
Indication	Adjunctive treatment for Lennox-Gastaut Syndrome[11]
Target Mechanism	Prolongation of sodium channel inactive state[14]
Clinical Efficacy (Median Seizure Reduction)	32.7% (Rufinamide) vs. 11.7% (Placebo)[13]
Drop Attack Reduction	42.5% median reduction[13]
Target Dosage (Pediatric/Adult)	45 mg/kg/day (up to 3200 mg/day max)[11]

References

• Nobel Prize Committee (2022). Click Chemistry and Bioorthogonal Chemistry. Advanced Information.[Link]

• Organic Chemistry Portal. Mechanism of the Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC).[Link]

• Presolski et al. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology. PMC.[Link]

• Baseclick. Copper(II) sulfate (CuSO4) Catalytic Mechanism.[Link]

• Jena Bioscience. Auxiliary Cu(I) Click Reagents.[Link]

• Fürth Lab. Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) Protocols.[Link]

• U.S. Food and Drug Administration (FDA). BANZEL (rufinamide) Label.[Link]

• StatPearls (NIH). Rufinamide.[Link]

• American Academy of Neurology. FDA Approves New Drug to Treat Severe Form of Epilepsy. Neurology Today.[Link]

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• 2. nobelprize.org [nobelprize.org]
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• 5. Preparation of 1,5-Disubstituted 1,2,3-Triazoles via Ruthenium-catalyzed Azide Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism [organic-chemistry.org]
• 7. Copper(II) sulfate (CuSO4) [baseclick.eu]
• 8. Auxiliary Cu(I) Click Reagents - Jena Bioscience [jenabioscience.com]
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• 10. furthlab.xyz [furthlab.xyz]
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Mechanistic Paradigms in 1,2,3-Triazole Ring Formation: A Comprehensive Guide to Azide-Alkyne Cycloadditions

An in-depth technical guide on the mechanisms of 1,2,3-triazole ring formation, tailored for researchers, application scientists, and drug development professionals.

Executive Summary

The synthesis of 1,2,3-triazoles via azide-alkyne cycloaddition represents the pinnacle of "Click Chemistry." While the classical thermal Huisgen 1,3-dipolar cycloaddition requires elevated temperatures and yields a mixed population of 1,4- and 1,5-regioisomers, modern catalytic and strain-promoted variants have fundamentally altered the landscape of synthetic and bioorthogonal chemistry[1]. This whitepaper dissects the mechanistic underpinnings, causal experimental design, and self-validating protocols for the three primary modalities of triazole formation: Copper-Catalyzed (CuAAC), Ruthenium-Catalyzed (RuAAC), and Strain-Promoted Azide-Alkyne Cycloadditions (SPAAC).

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction accelerates the cycloaddition by a factor of 107 to 108 compared to the uncatalyzed thermal route, exclusively yielding 1,4-disubstituted 1,2,3-triazoles[1].

The Dinuclear Copper Mechanism

Initially postulated as a mononuclear process, rigorous kinetic and isotopic labeling studies have unequivocally established a dinuclear copper mechanism [2]. Real-time heat flow calorimetry and isotopic enrichment experiments demonstrated that a monomeric copper acetylide is unreactive toward organic azides unless an exogenous copper catalyst is added[3].

The catalytic cycle initiates with the deprotonation of the terminal alkyne and the formation of a σ -bound copper acetylide. A second copper atom then coordinates via a π -interaction, creating a highly reactive π,σ -bis(copper) acetylide intermediate[4]. This dinuclear complex coordinates the azide, facilitating nucleophilic attack and the formation of a six-membered metallacycle[1]. The second copper atom acts as a crucial stabilizing donor ligand for this highly energetic intermediate[3]. Subsequent ring contraction yields a dinuclear copper triazolide, which undergoes protonolysis to release the product and regenerate the catalyst[4].

The dinuclear catalytic cycle of the CuAAC reaction highlighting the dual-copper requirement.

Protocol 1: Self-Validating Kinetic Monitoring of CuAAC

To establish a self-validating system for CuAAC, researchers must track reaction kinetics in real-time, ensuring that catalyst activation and substrate consumption are perfectly correlated.

• Substrate & Standard Preparation: In an NMR tube, dissolve the terminal alkyne (1.0 eq) and a highly stable internal standard (e.g., 1,3,5-trimethoxybenzene) in a deuterated solvent like DMSO- d6​ [4].

  • Causality: The internal standard provides an absolute reference for quantitative integration, validating that signal reduction is strictly due to the cycloaddition, not sample degradation.

• Initiation: Add the organic azide (1.0 eq) followed by the Cu(I) source (e.g., 1-5 mol% CuI)[4]. If using a Cu(II) precatalyst (e.g., CuSO 4​ ), add a slight excess of sodium ascorbate.

  • Causality: Ascorbate ensures the continuous reduction of Cu(II) to the active Cu(I) state and prevents oxidative homocoupling (Glaser coupling) of the alkynes[1].

• Real-Time Monitoring: Acquire 1 H-NMR spectra at regular intervals. Track the disappearance of the terminal alkyne proton and the emergence of the characteristic triazole C-H singlet (~7.5-8.5 ppm).

Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC)

While CuAAC is strictly restricted to terminal alkynes, the Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) readily accommodates both terminal and internal alkynes, selectively yielding 1,5-disubstituted or fully substituted 1,2,3-triazoles[5].

The Ruthenacycle Mechanism

The RuAAC mechanism diverges entirely from the acetylide pathway of CuAAC. It proceeds via the oxidative coupling of the azide and alkyne to a ruthenium(II) complex, forming a six-membered ruthenacycle intermediate[6]. Density Functional Theory (DFT) calculations confirm that the initial carbon-nitrogen bond forms between the more electronegative carbon of the alkyne and the terminal, electrophilic nitrogen of the azide[7]. This is followed by a rate-determining reductive elimination step that yields the triazole product and regenerates the catalyst[6].

RuAAC mechanism featuring the ruthenacycle intermediate and rate-determining reductive elimination.

Protocol 2: Regioselective Synthesis of 1,5-Disubstituted Triazoles

• Solvent & Substrate Assembly: Combine the organic azide and alkyne in a non-coordinating solvent such as dioxane or toluene[7].

  • Causality: Non-coordinating solvents prevent competitive binding at the ruthenium metal center, ensuring maximal catalyst-substrate interaction.

• Catalyst Addition: Add 1-5 mol% of [CpRuCl(COD)] or[CpRuCl(PPh 3​ ) 2​ ][5].

  • Causality: The electron-rich pentamethylcyclopentadienyl (Cp*) ligand is critical; it stabilizes the higher formal oxidation states of the ruthenium center during the transient ruthenacycle phase[7].

• Reaction & Validation: Stir at ambient temperature or with mild heating. Validate the regiochemical outcome via 2D NOESY NMR, confirming the spatial proximity of the substituents at the 1- and 5-positions, which serves as a built-in quality control for catalyst selectivity.

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

For in vivo applications, the cytotoxicity of copper catalysts precludes the use of CuAAC. Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) circumvents this by utilizing the inherent ring strain of cyclooctynes (~18 kcal/mol) to drive the cycloaddition without any metal catalyst[8].

The Ring-Strain Mechanism

SPAAC relies on a [3+2] cycloaddition between a bioorthogonally-inert azide reporter and a highly strained cyclooctyne (e.g., DBCO, BCN, DIFO)[9]. The thermodynamic driving force is the relief of ring strain upon transition from the sp-hybridized alkyne to the sp 2 -hybridized triazole[8]. Because no catalyst is required, SPAAC is uniquely suited for live-cell imaging, targeted drug delivery, and real-time biomolecule tracking[8].

Workflow of SPAAC demonstrating catalyst-free bioorthogonal labeling via ring strain release.

Protocol 3: Bioorthogonal Labeling of Live Cells

• Metabolic Incorporation: Incubate target cells with an azide-functionalized metabolic precursor (e.g., azido-sugars for glycan labeling).

  • Causality: The azide is small and biologically inert, ensuring it does not perturb native cellular processes[9].

• Washing: Thoroughly wash cells with PBS to remove unincorporated azide precursors, preventing off-target background fluorescence.

• SPAAC Conjugation: Introduce a cyclooctyne-fluorophore conjugate (e.g., DBCO-488) to the cellular media and incubate for 2-4 hours[9].

  • Causality: DBCO is chosen for its rapid second-order reaction kinetics, allowing labeling to occur before significant cellular turnover.

• Validation: Analyze via confocal microscopy or flow cytometry. Include a negative control (cells not treated with the azide precursor) to self-validate the orthogonality and rule out non-specific binding.

Quantitative Comparisons of Cycloaddition Strategies

To facilitate optimal experimental design, the following tables summarize the kinetic and operational parameters of triazole formation modalities.

Table 1: Comparison of Common SPAAC Reagents[9]

Reagent	Second-Order Rate Constant ( M−1s−1 )	Relative Hydrophilicity	Key Structural Feature
DIFO	~0.076	High	Electron-withdrawing fluorine atoms
BCN	~0.14	Moderate	High symmetry, balanced reactivity
DBCO	~0.31	Low	Dibenzocyclooctyne, sp 2 hybridized carbons

Table 2: Comparison of Triazole Formation Modalities

Modality	Catalyst Required	Regioselectivity	Alkyne Scope	Biocompatibility
CuAAC	Cu(I)	1,4-disubstituted	Terminal only	Low (Cytotoxic Cu)
RuAAC	Ru(II) complexes	1,5-disubstituted	Terminal & Internal	Low
SPAAC	None (Strain-driven)	Mixed (Regioisomers)	Strained Cyclooctynes	High (In vivo safe)

References

• [5] Boren, B. C., Narayan, S., Rasmussen, L. K., Zhang, L., Zhao, H., Lin, Z., Jia, G., & Fokin, V. V. (2008). Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism. Journal of the American Chemical Society, 130(28), 8923-8930. URL:[Link]

• [1] Organic Chemistry Portal. Mechanism of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). Organic-Chemistry.org. URL:[Link]

• [6] Boren, B. C., et al. (2008). Ruthenium-catalyzed azide-alkyne cycloaddition: scope and mechanism - PubMed. National Library of Medicine. URL:[Link]

• [7] Boren, B. C., et al. (2008). Ruthenium-Catalyzed Azide−Alkyne Cycloaddition: Scope and Mechanism. ACS Publications. URL:[Link]

• [2] Worrell, B. T., Malik, J. A., & Fokin, V. V. (2013). Direct Evidence of a Dinuclear Copper Intermediate in Cu(I)-Catalyzed Azide–Alkyne Cycloadditions - PMC. National Center for Biotechnology Information. URL:[Link]

• [8] Pathak, R., et al. (2025). Strain-promoted Azide-Alkyne cycloaddition: Cyclooctyne's potential in revolutionizing therapeutic and diagnostic applications through bio-orthogonal reactions. Journal of Molecular Chemistry. URL:[Link]

• [3] Worrell, B. T., Malik, J. A., & Fokin, V. V. (2013). Direct Evidence of a Dinuclear Copper Intermediate in Cu(I)-Catalyzed Azide-Alkyne Cycloadditions. Science, 340(6131), 457-460. URL:[Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism [organic-chemistry.org]
• 6. Ruthenium-catalyzed azide-alkyne cycloaddition: scope and mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Stability and Storage Dynamics of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde: A Technical Whitepaper

Structural and Mechanistic Profiling

4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde is a bifunctional building block widely utilized in medicinal chemistry, materials science, and click-chemistry applications. Its structural dichotomy presents a unique stability profile: it combines a highly robust 1,2,3-triazole core with a highly reactive benzaldehyde moiety. Understanding the causality behind its degradation is critical for maintaining batch-to-batch reproducibility in drug development.

The 1,2,3-Triazole Core: The 1,2,3-triazole heterocycle is characterized by high resonance energy, rendering it exceptionally stable. As demonstrated in recent catalytic synthesis studies, 1,2,3-triazole derivatives exhibit profound resistance to oxidation, reduction, and hydrolysis under both acidic and basic conditions 1. This inertness ensures that the triazole ring itself requires no specialized storage conditions.

The Benzaldehyde Moiety: Conversely, the formyl group dictates the compound's overall shelf-life. The formyl C-H bond is relatively weak (~86 kcal/mol), making it highly susceptible to autoxidation. In the presence of ambient oxygen and light (which acts as a radical initiator), the formyl C-H bond undergoes homolytic cleavage to form an acyl radical. This radical rapidly reacts with triplet oxygen to form a peroxy acid intermediate, which subsequently reacts with another aldehyde molecule to yield two equivalents of the corresponding carboxylic acid degradant.

Autoxidation pathway of the benzaldehyde moiety triggered by oxygen and light.

Degradation Kinetics and Stability Data

To mitigate degradation, the storage environment must address the root causes of autoxidation. By depressing the thermal environment to -20°C, the kinetic energy available to overcome the activation barrier of the initiation step is drastically reduced. Coupled with the displacement of triplet oxygen via inert gas purging, the propagation phase of the radical chain reaction is effectively starved.

Table 1: Quantitative Stability Matrix for 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde

Storage Condition	Atmosphere	Light Exposure	Estimated Shelf Life	Primary Degradant
25°C (Room Temp)	Ambient Air	Unprotected	< 2 Weeks	Carboxylic Acid
25°C (Room Temp)	Argon / N₂	Protected (Amber)	1 - 2 Months	Trace Acid
4°C (Refrigerator)	Ambient Air	Unprotected	1 - 3 Months	Carboxylic Acid
4°C (Refrigerator)	Argon / N₂	Protected (Amber)	6 - 12 Months	None detected
-20°C (Freezer)	Argon / N₂	Protected (Amber)	> 24 Months	None detected

Self-Validating Storage and Handling Protocols

To ensure absolute scientific integrity, the handling of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde must follow a self-validating system. This means the protocol inherently includes steps to verify its own success, preventing the use of degraded material in sensitive downstream reactions, such as N-tosylhydrazone C-N couplings 2.

Step-by-step workflow for the inert handling and long-term storage of the compound.

Protocol 1: Inert Aliquoting and Long-Term Storage

• Thermal Equilibration: Equilibrate the bulk container of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde to room temperature in a desiccator before opening. Causality: This prevents atmospheric moisture from condensing on the cold powder, which can accelerate degradation and introduce water into anhydrous reactions.

• Reconstitution (Optional): If storing as a solution, dissolve the powder in an anhydrous, degassed solvent (e.g., dry DMSO or DMF).

• Aliquoting: Transfer single-use volumes into amber glass vials. Causality: Amber glass blocks UV and high-energy visible light, eliminating the photo-initiation of the acyl radical.

• Inert Purging: Insert a gentle stream of high-purity Argon (preferred as it is heavier than air) or Nitrogen into each vial for 30–60 seconds to displace ambient oxygen.

• Hermetic Sealing: Immediately cap the vials using PTFE-lined silicone septa. Causality: PTFE ensures chemical inertness against the aldehyde, while silicone provides a self-sealing barrier against oxygen ingress.

• Cryo-Storage: Transfer the sealed vials to a -20°C freezer.

Protocol 2: Quality Control via ¹H NMR (Self-Validation)

A protocol is only as reliable as its verification mechanism. To validate the efficacy of the storage conditions, perform a baseline ¹H NMR check before storage and after prolonged freeze-thaw cycles.

• Sampling: Dissolve 2-5 mg of the compound in CDCl₃ or DMSO-d₆.

• Acquisition: Acquire a standard 1D ¹H NMR spectrum.

• Validation Analysis:

  • Locate the sharp singlet corresponding to the aldehyde proton, which typically resonates between 9.8 and 10.1 ppm .

  • Inspect the region between 11.0 and 13.0 ppm . The appearance of a broad singlet in this region indicates the formation of the carboxylic acid degradant.

  • System Check: If the carboxylic acid peak is absent, the inert storage system is validated. If present, the oxygen purge was insufficient or the septa seal was compromised, and the batch must be purified (e.g., via flash chromatography) before use.

References

• Plant mediated synthesis of flower-like Cu2O microbeads from Artimisia campestris L. extract for the catalyzed synthesis of 1,4-disubstituted 1,2,3-triazole derivatives. Frontiers in Chemistry. 1

• A Regioselective Synthesis of 2,4-Disubstituted 2H-1,2,3-Triazoles by Coupling of N-Tosylhydrazones and Anhydro-Aldose Tosylhydrazones with 4-Substituted 1H-1,2,3-Triazoles – Scope and Limitations. ACS Omega.2

• 3-(1-methyl-1H-1,2,3-triazol-5-yl)benzaldehyde Compound Data. Molport. 3

Sources

• 1. Frontiers | Plant mediated synthesis of flower-like Cu2O microbeads from Artimisia campestris L. extract for the catalyzed synthesis of 1,4-disubstituted 1,2,3-triazole derivatives [frontiersin.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 3-(1-methyl-1H-1,2,3-triazol-5-yl)benzaldehyde | 1596621-27-0 | Buy Now [molport.com]

Solubility and Physicochemical Profiling of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde in Organic Solvents

Executive Summary

In modern drug discovery and materials science, the 1,2,3-triazole ring is a privileged scaffold, frequently deployed as a metabolically stable bioisostere for amide bonds [2]. While 1,4-disubstituted triazoles are ubiquitous due to the ease of Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), the 1,5-disubstituted isomers—such as 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde —offer unique spatial vectors critical for advanced structure-activity relationship (SAR) optimization.

As a Senior Application Scientist, I frequently encounter downstream synthesis failures (e.g., in reductive aminations or Knoevenagel condensations) that trace back to a fundamental misunderstanding of intermediate solubility. This whitepaper provides an in-depth analysis of the solvation thermodynamics, quantitative solubility profiles, and self-validating experimental protocols for 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde in various organic solvents.

Thermodynamic Principles of Solvation

To predict and manipulate the solubility of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde, we must first deconstruct its molecular architecture. The parent 1H-1,2,3-triazole is a highly polar, planar molecule that is freely soluble in water [3]. However, appending a hydrophobic benzaldehyde moiety and a methyl group fundamentally alters its partition coefficient (LogP).

The Causality of the 1,5-Regiochemistry

From a thermodynamic perspective, the 1,5-regiochemistry forces the N1-methyl group and the C5-benzaldehyde moiety into close spatial proximity. This steric clash induces a slight torsional twist between the triazole and phenyl planes.

• The Result: This deviation from perfect coplanarity reduces the crystal packing efficiency (lowering the lattice energy, ΔGlattice​ ) compared to the highly planar 1,4-isomer.

• The Implication: The lower lattice energy thermodynamically favors solvation, rendering this 1,5-isomer highly soluble in polar aprotic solvents (like DMSO and DMF) and moderately soluble in protic solvents (like Methanol), while remaining insoluble in aqueous media [1].

Figure 1: Thermodynamic solvation pathways based on solvent polarity and interaction types.

Quantitative Solubility Profiling

The table below synthesizes the expected solubility behavior of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde across a standard medicinal chemistry solvent panel at 25 °C.

Solvent	Dielectric Constant ( ε )	Solubility Class	Estimated Range (mg/mL)	Mechanistic Rationale
DMSO	46.7	Very Soluble	> 50	Strong dipole-dipole interactions; excellent solvation of the polar triazole core [1].
DMF	36.7	Very Soluble	> 50	High polarity and robust H-bond acceptor capacity stabilize the solute.
Methanol	32.7	Soluble	10 - 30	Protic solvent donates H-bonds to triazole nitrogens (N2, N3) and aldehyde oxygen.
DCM	8.9	Soluble	10 - 20	Favorable polarizability and halogen interactions with the aromatic π -system.
Ethyl Acetate	6.0	Moderately Soluble	1 - 10	Moderate polarity; useful for liquid-liquid extraction but limited for high-conc. stocks.
Hexane	1.9	Insoluble	< 0.1	Insufficient interaction energy to disrupt the solid-state crystal lattice.
Water	80.1	Poorly Soluble	< 0.1	High cohesive energy of water and lack of strong H-bond donors cause hydrophobic exclusion.

Experimental Methodology: Self-Validating Shake-Flask Protocol

Why this specific protocol? Kinetic solubility assays (like solvent-shift methods) often overestimate solubility due to supersaturation and metastable state formation. The isothermal shake-flask method guarantees true thermodynamic equilibrium. Furthermore, this protocol is designed as a self-validating system : we mandate the analysis of the residual solid pellet to ensure no solvent-mediated polymorphic transformations have occurred, which would otherwise invalidate the thermodynamic measurement.

Step-by-Step Workflow

• Saturation Preparation: Add 5 mg of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde to a 1.5 mL glass vial. Add 500 µL of the target organic solvent. The presence of visible undissolved solid is mandatory to ensure saturation.

• Isothermal Equilibration: Seal the vial and agitate at 300 rpm on a thermoshaker set strictly to 25.0 ± 0.1 °C for 24 hours. Causality: 24 hours is required to overcome the activation energy barrier of dissolution and reach thermodynamic equilibrium.

• Phase Separation: Centrifuge the suspension at 10,000 × g for 15 minutes at 25 °C. Do not use syringe filters for small volumes, as the active compound may non-specifically bind to the filter membrane, artificially lowering the measured concentration.

• Supernatant Extraction & Dilution: Carefully extract 50 µL of the clear supernatant and dilute it 1:100 in the mobile phase (e.g., Acetonitrile/Water) to ensure the concentration falls within the linear dynamic range of the UV detector.

• HPLC-UV Quantification: Inject the diluted sample into an HPLC system equipped with a C18 column. Monitor at λmax​ (~254 nm). Calculate the concentration against a pre-established 5-point calibration curve.

• Self-Validation (Crucial Step): Recover the residual solid pellet from Step 3, dry it under a gentle stream of nitrogen, and analyze via Powder X-Ray Diffraction (PXRD). The diffractogram must match the starting material to confirm phase purity.

Figure 2: Self-validating thermodynamic solubility screening workflow.

Implications for Medicinal Chemistry

Understanding the solubility profile of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde directly dictates the success of downstream synthetic transformations. Because the compound exhibits excellent solubility in DMSO and Methanol [1], it is ideally suited for:

• High-Throughput Screening (HTS): Stock solutions can be reliably prepared at 10 mM or 50 mM in DMSO without risk of precipitation upon freeze-thaw cycles.

• Reductive Aminations: Methanol serves as the perfect dual-purpose solvent—it fully dissolves the aldehyde intermediate while thermodynamically favoring the formation of the intermediate imine prior to reduction with sodium borohydride or sodium cyanoborohydride.

By treating solubility not merely as a physical constant, but as a dynamic parameter governed by molecular geometry (1,5-regiochemistry) and lattice thermodynamics, researchers can rationally design their synthetic routes and formulation strategies, minimizing attrition rates in early-stage drug development.

References

• National Center for Biotechnology Information (PMC). "Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications". Frontiers in Chemistry (2022). URL:[Link]

• American Chemical Society. "1H-1,2,3-Triazole - Molecule of the Week". ACS Archive (2020). URL:[Link]

Protocols & Analytical Methods

Application Note: Regioselective Synthesis and Bioconjugation Workflows Using 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde

Executive Summary

The advent of click chemistry has provided researchers with unparalleled tools for molecular assembly. While the classic copper-catalyzed azide-alkyne cycloaddition (CuAAC) is ubiquitous for generating 1,4-disubstituted triazoles[1], accessing the 1,5-disubstituted isomer requires a distinct mechanistic approach. 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde is a premium bifunctional building block synthesized exclusively via the Ruthenium-catalyzed azide-alkyne cycloaddition (RuAAC)[2].

This molecule serves a dual purpose in drug development and chemical biology:

• Bioisosterism : The 1,5-triazole core acts as a highly stable, non-cleavable structural bioisostere for cis-amide bonds, allowing researchers to probe specific binding pocket conformations[3].

• Bioorthogonal Ligation : The para-aldehyde group provides an electrophilic handle that is virtually absent in native biological systems, making it an ideal anchor for downstream bioconjugation via oxime or hydrazone ligation.

Mechanistic Causality: The RuAAC Advantage

The synthesis of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde relies on the reaction between methyl azide and 4-ethynylbenzaldehyde. The choice of catalyst is the sole determinant of the resulting regiochemistry.

Under CuAAC conditions, the reaction proceeds via a binuclear copper acetylide intermediate, strictly yielding the 1,4-isomer[1]. In contrast, the RuAAC pathway utilizes ruthenium(II) complexes—most notably CpRuCl(PPh3)2 or CpRuCl(COD). The mechanism proceeds via the oxidative coupling of the azide and the alkyne to the ruthenium center, forming a ruthenacycle intermediate. This is followed by a rate-determining reductive elimination that dictates the exclusive formation of the 1,5-regiochemistry[4].

Regioselectivity of Azide-Alkyne Cycloaddition: RuAAC vs CuAAC pathways.

Comparative Data: CuAAC vs RuAAC

To aid in experimental design, the following table summarizes the divergent properties and requirements of the two catalytic systems when synthesizing triazole-benzaldehyde derivatives[3][5].

Parameter	CuAAC Pathway (1,4-Isomer)	RuAAC Pathway (1,5-Isomer)
Catalyst System	CuSO₄ / Sodium Ascorbate	CpRuCl(PPh₃)₂ or CpRuCl(COD)
Target Product	4-(1-Methyl-1H-1,2,3-triazol-4-yl)benzaldehyde	4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde
Peptidomimetic Property	trans-Amide mimic	cis-Amide mimic
Regioselectivity	>99% 1,4-disubstituted	>99% 1,5-disubstituted
Atmospheric Requirement	Tolerates ambient air	Strictly inert (Argon/N₂) required
Solvent Compatibility	Aqueous/Organic mixtures (e.g., tBuOH/H₂O)	Strictly anhydrous organic (e.g., DCE, DMF)

Experimental Protocols

Protocol 1: Regioselective Synthesis via RuAAC

Objective : Synthesize 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde using a ruthenium(II) catalyst. Causality Check : Ruthenium(II) complexes are highly sensitive to molecular oxygen. O₂ competitively binds to the ruthenium center, displacing the cyclooctadiene (COD) ligand and irreversibly oxidizing the metal, which terminates the catalytic cycle[4]. Therefore, strict Schlenk techniques and solvent degassing are mandatory. Furthermore, 1,2-Dichloroethane (DCE) is selected as the solvent because RuAAC requires completely homogeneous conditions to prevent catalyst precipitation[4].

Step-by-Step Methodology :

• Preparation : In an oven-dried Schlenk flask equipped with a magnetic stir bar, add 4-ethynylbenzaldehyde (1.0 equiv, 10 mmol) and dry, anhydrous 1,2-dichloroethane (DCE, 20 mL).

• Degassing : Purge the solution with Argon for 15 minutes using a Schlenk line to remove dissolved oxygen.

• Azide Addition : Add methyl azide (1.1 equiv, 11 mmol) as a pre-made solution in DCE. (Safety Note: Low molecular weight azides are highly energetic; handle exclusively in solution behind a blast shield).

• Catalyst Initiation : Quickly add the ruthenium catalyst, Cp*RuCl(COD) (2 mol%, 0.2 mmol), under a positive, continuous stream of Argon.

• Reaction : Seal the flask and heat to 60 °C in an oil bath for 12 hours. Monitor the reaction via TLC (Hexanes/EtOAc 7:3) until the alkyne is fully consumed.

• Workup : Evaporate the solvent under reduced pressure. Purify the crude mixture via flash column chromatography (silica gel).

• Self-Validating System (NMR) : To validate the regiochemistry, perform ¹H-NMR (CDCl₃). The triazole C4-H proton of the 1,5-isomer typically resonates upfield (~7.7 ppm) compared to the C5-H proton of the 1,4-isomer (~8.1 ppm). A NOESY experiment will reveal a strong spatial correlation between the N-methyl protons and the triazole C4-H, confirming the 1,5-geometry.

Protocol 2: Oxime Bioconjugation using the Aldehyde Handle

Objective : Conjugate the synthesized 1,5-triazole to a target biomolecule via oxime ligation. Causality Check : While the aldehyde group is bioorthogonal, uncatalyzed oxime formation is kinetically slow at physiological pH. By adding aniline, the reaction is nucleophilically catalyzed. Aniline rapidly condenses with the aldehyde to form a protonated Schiff base. This intermediate is significantly more electrophilic than the parent aldehyde, accelerating the rate-determining attack by the hydroxylamine by over 100-fold.

Workflow for oxime ligation using the aldehyde handle of the 1,5-triazole.

Step-by-Step Methodology :

• Buffer Preparation : Prepare a 100 mM sodium acetate buffer at pH 5.5. Add aniline to achieve a final concentration of 50 mM.

• Biomolecule Solubilization : Dissolve the hydroxylamine-bearing biomolecule (e.g., a synthetic peptide or engineered protein) in the buffer to a concentration of 100 μM.

• Ligation : Add 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde (10 equiv, 1 mM) dissolved in a minimal volume of DMSO. Ensure the final DMSO concentration remains below 5% v/v to prevent protein denaturation.

• Incubation : Agitate the mixture gently at room temperature for 2 hours.

• Self-Validating System (LC-MS) : Analyze the crude reaction mixture via LC-MS. A successful ligation is self-validating when the base peak corresponds to the exact mass of the biomolecule plus 187.07 Da (mass of the triazole-benzaldehyde) minus 18.01 Da (loss of water during oxime formation).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism [organic-chemistry.org]
• 3. Thieme E-Books [thieme-connect.de]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Overview of 1,5-Selective Click Reaction of Azides with Alkynes or Their Synthetic Equivalents [mdpi.com]

Application Note: 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde as a Building Block for Advanced MOF Functionalization

Target Audience: Materials Scientists, Catalysis Researchers, and Drug Delivery Professionals Compound: 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde (MTB) | CAS: 1594621-15-4[1]

Executive Summary

The rational design of Metal-Organic Frameworks (MOFs) with complex, highly specific active sites is a frontier in heterogeneous catalysis and targeted drug delivery. 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde (MTB) is a highly specialized, bifunctional building block that bridges organic synthesis and framework engineering. It features an electrophilic aldehyde tag designed for rapid Covalent Post-Synthetic Modification (CPSM) and a 1-methyl-1,2,3-triazole moiety that acts as a robust N-donor pocket for secondary metalation. This application note details the mechanistic rationale and validated protocols for utilizing MTB to engineer functionalized MOFs capable of single-site transition metal catalysis.

Mechanistic Rationale: The "Why" Behind the Chemistry

Overcoming Solvothermal Limitations

Direct solvothermal synthesis of MOFs using linkers containing strong Lewis basic sites (such as triazoles) is notoriously difficult. Triazole nitrogens competitively coordinate with primary metal nodes (e.g., Zr⁴⁺, Cu²⁺) during framework assembly, leading to framework instability, amorphous coordination polymers, or the prevention of crystallization altogether[2].

To circumvent this, we utilize Covalent Post-Synthetic Modification (CPSM) . By synthesizing a robust, amine-tagged parent MOF (such as UiO-66-NH₂) first, we establish the porous architecture. We then introduce MTB. The most common and efficient covalent PSM reaction is the Schiff-base condensation between the MOF's primary amine and the incoming aldehyde to form an imine via water elimination[3]. This approach guarantees that the framework topology remains intact while the internal pore surface is densely decorated with triazole groups[4].

The Triazole as a Catalytic Anchor

Once tethered inside the pore, the 1-methyl-1,2,3-triazole ring provides a geometrically constrained, electron-rich pocket. This site is highly selective for coordinating secondary transition metals (such as Pd²⁺, Ag⁺, or Cu²⁺). The resulting metallated MOFs demonstrate superior performance as heterogeneous catalysts in cross-coupling and A3-coupling reactions, preventing metal leaching and allowing for multiple recycling runs without loss of activity[5].

Experimental Protocols

The following protocols outline a self-validating system for the modification of UiO-66-NH₂. Every step includes analytical checkpoints to ensure structural integrity and reaction completion.

Protocol A: Covalent Post-Synthetic Modification (CPSM) via Schiff-Base Condensation

Objective: Achieve >50% covalent attachment of MTB to UiO-66-NH₂ via imine bond formation.

• Framework Activation:

  • Action: Heat 200 mg of pre-synthesized UiO-66-NH₂ under vacuum at 120 °C for 12 hours.

  • Causality: Removes guest solvent molecules (e.g., DMF, water) from the pores, ensuring the primary amines are sterically accessible for the incoming bulky MTB molecules.

• Reaction Assembly:

  • Action: Suspend the activated MOF in 15 mL of anhydrous ethanol. Add 3 equivalents of MTB (relative to the -NH₂ molar content of the MOF) and 50 µL of glacial acetic acid.

  • Causality: Acetic acid acts as a Brønsted acid catalyst. It protonates the carbonyl oxygen of MTB, increasing the electrophilicity of the aldehyde carbon and significantly accelerating the nucleophilic attack by the MOF's amine groups[3].

• Condensation:

  • Action: Reflux the mixture at 85 °C for 24 hours under continuous stirring.

• Purification (Critical Step):

  • Action: Recover the powder via centrifugation. Subject the solid to Soxhlet extraction using dichloromethane (DCM) for 24 hours.

  • Causality: Unreacted MTB can become physically trapped in the micropores via π-π stacking with the framework linkers. Simple washing is insufficient and will falsely inflate the functionalization yield during NMR analysis. Soxhlet extraction ensures only covalently bound MTB remains.

• Validation Checkpoint:

  • FT-IR: Confirm the disappearance of the doublet -NH₂ stretch (~3450 cm⁻¹) and the appearance of a strong imine -C=N- stretch (~1625 cm⁻¹).

  • ¹H-NMR: Digest 10 mg of the modified MOF in dilute HF/DMSO-d₆. Integrate the imine proton signal (~8.5 ppm) against the aromatic protons of the linker to quantify the degree of functionalization.

Protocol B: Post-Synthetic Metalation (PSMet)

Objective: Anchor Pd(II) onto the triazole sites to create a heterogeneous cross-coupling catalyst.

• Metal Coordination:

  • Action: Suspend 100 mg of the UiO-66-Triazole (from Protocol A) in 10 mL of acetonitrile. Add 0.5 equivalents of Palladium(II) acetate [Pd(OAc)₂]. Stir at room temperature for 12 hours.

  • Causality: The soft Pd(II) cation selectively coordinates to the soft nitrogen donors of the triazole ring rather than the hard oxygen donors of the framework carboxylates, ensuring site-specific metalation.

• Recovery & Washing:

  • Action: Centrifuge and wash the solid thoroughly with pure acetonitrile until the supernatant is colorless, removing any physisorbed Pd species. Dry under vacuum at 60 °C.

Data Presentation: Physicochemical Tracking

The success of the PSM and metalation workflows can be quantitatively tracked via nitrogen physisorption and elemental analysis. A successful modification will show a systematic decrease in porosity due to the occupation of the pore volume by the bulky triazole groups and metal ions.

Material State	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Degree of Functionalization (%)	Pd Metal Loading (wt%)
UiO-66-NH₂ (Base)	1,210	0.46	N/A	N/A
UiO-66-Triazole (CPSM)	845	0.31	~62%	N/A
UiO-66-Triazole-Pd (PSMet)	760	0.27	~62%	2.8%

Table 1: Typical physicochemical properties of the MOF at each stage of the functionalization workflow. Data represents expected baseline values for quality control.

Visualizations

Workflow for post-synthetic modification and metalation of UiO-66-NH2 using MTB.

Catalytic cycle of the triazole-metallated MOF in cross-coupling reactions.

References

• Title: EP3335788A1 - A process for the covalent post-synthetic modification of metal organic frameworks Source: Google Patents URL
• Title: Post-Synthetic Modification and Its Effects on MOF Performance Source: Patsnap Eureka URL
• Source: Catalysis Science & Technology (RSC Publishing)
• Source: Inorganic Chemistry (ACS Publications)
• Title: 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde (Product Information)

Sources

• 1. 1594621-15-4|4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde|BLD Pharm [bldpharm.com]
• 2. Post-Synthetic Modification and Its Effects on MOF Performance [eureka.patsnap.com]
• 3. EP3335788A1 - A process for the covalent post-synthetic modification of metal organic frameworks - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Post-synthetically modified MOF for the A3-coupling reaction of aldehyde, amine, and alkyne - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]

Application Note: Condensation of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde with Amines

Scientific Rationale & Application Context

The 1,2,3-triazole moiety is a privileged pharmacophore in medicinal chemistry, renowned for its metabolic stability and capacity to engage in diverse hydrogen-bonding interactions [2]. When conjugated with a Schiff base (imine) linkage, the resulting hybrid molecules exhibit potent biological activities, including antimicrobial, anticancer, and antiviral properties [2].

This application note details the condensation of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde with primary amines. The electron-withdrawing nature of the para-substituted triazole ring enhances the electrophilicity of the benzaldehyde carbonyl, facilitating nucleophilic attack. However, mastering this synthesis requires precise control over the reaction microenvironment—specifically pH and thermodynamic equilibrium—to drive the transient hemiaminal intermediate toward the final imine product [1].

Mechanistic Insights & Causality

The formation of a Schiff base is not a single-step event but a reversible, two-stage cascade [4]:

• Nucleophilic Addition: The primary amine's lone pair attacks the electrophilic carbonyl carbon of the benzaldehyde, forming a tetrahedral hemiaminal intermediate [1, 3].

• Dehydration: The hydroxyl group of the hemiaminal is protonated, and subsequent elimination of a water molecule yields the carbon-nitrogen double bond (C=N) [4].

The Causality of pH: The reaction is highly pH-dependent. An acid catalyst (e.g., glacial acetic acid) is required to protonate the carbonyl oxygen, increasing its electrophilicity. However, if the pH drops below 4.0, the primary amine becomes protonated to an unreactive ammonium salt, halting the reaction [1]. Conversely, under basic conditions, the crucial dehydration of the hemiaminal intermediate is kinetically hindered.

Figure 1: Mechanistic pathway of Schiff base formation highlighting the hemiaminal intermediate.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system, ensuring that researchers can verify the success of each step analytically before proceeding.

Reagents & Equipment

• Aldehyde: 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde (1.0 equiv)

• Amine: Primary amine (e.g., substituted aniline or aliphatic amine) (1.1 equiv)

• Solvent: Absolute Ethanol (Anhydrous)

• Catalyst: Glacial Acetic Acid (Catalytic, 2-3 drops per 10 mL solvent)

• Dehydrating Agent: Anhydrous Magnesium Sulfate (MgSO₄) or a Dean-Stark apparatus.

Step-by-Step Methodology

• Reactant Dissolution: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 mmol of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde in 10 mL of absolute ethanol.

• Amine Addition: Slowly add 1.1 mmol of the primary amine to the stirring solution. Causality note: A slight excess of amine compensates for potential volatilization and drives the equilibrium forward.

• Catalysis & Water Scavenging: Add 2-3 drops of glacial acetic acid to adjust the pH to ~4.5. Add 0.5 g of anhydrous MgSO₄ directly into the flask. Causality note: According to Le Chatelier's principle, the in-situ removal of generated water by MgSO₄ prevents the hydrolysis of the imine back to the hemiaminal [1].

• Condensation (Reflux): Attach a reflux condenser and heat the mixture to 78 °C. Stir under reflux for 2 to 6 hours.

• Self-Validation (In-Process Monitoring): After 2 hours, perform Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) mobile phase. The reaction is complete when the UV-active aldehyde spot disappears and a new, distinct imine spot appears.

• Isolation: Once complete, filter the mixture while hot to remove the hydrated MgSO₄. Allow the filtrate to cool slowly to room temperature, then transfer to an ice bath to induce crystallization.

• Purification: Collect the precipitated Schiff base via vacuum filtration. Wash with ice-cold ethanol and recrystallize from hot ethanol to yield the analytically pure product.

Figure 2: Step-by-step experimental workflow for the synthesis and isolation of the imine product.

Quantitative Data Presentation

Validation of the synthesized 1,2,3-triazole Schiff base relies on distinct spectroscopic shifts. The table below summarizes the expected quantitative parameters and their mechanistic rationale.

Parameter	Typical Value / Observation	Mechanistic Rationale
Optimal Reaction pH	4.0 – 5.0	Balances carbonyl electrophilicity with amine nucleophilicity [1].
Aldehyde ¹H NMR Shift	~9.8 – 10.2 ppm (CHO)	Disappears upon successful conversion of the carbonyl group.
Imine ¹H NMR Shift	~8.2 – 8.8 ppm (CH=N)	Appears as a new singlet, confirming the formation of the Schiff base[2].
Triazole ¹H NMR Shift	~8.0 – 8.5 ppm (Triazole-CH)	Remains intact; confirms the triazole scaffold did not degrade.
Typical Yield	75% – 90%	Highly dependent on the efficiency of water removal during reflux.

Troubleshooting & Optimization

Even with a robust protocol, specific amine substrates (e.g., sterically hindered or highly electron-deficient anilines) may resist condensation.

• Issue: Incomplete Reaction (Persistent Aldehyde Spot on TLC)

  • Cause: The hemiaminal intermediate is failing to dehydrate [3].

  • Solution: Switch from MgSO₄ to a Dean-Stark apparatus using toluene as the solvent to physically azeotrope the water out of the system.

• Issue: No Initial Reaction (No Hemiaminal Formation)

  • Cause: The amine is either too sterically hindered or the solution is too acidic (pH < 3), converting the amine into a non-nucleophilic salt [1].

  • Solution: Verify the pH. If using a weakly nucleophilic amine (e.g., a nitroaniline), increase the reaction temperature or utilize a Lewis acid catalyst (e.g., TiCl₄) instead of acetic acid.

• Issue: Product Oils Out Instead of Crystallizing

  • Cause: Presence of unreacted starting materials or trapped solvent disrupting the crystal lattice.

  • Solution: Evaporate the solvent completely under reduced pressure, triturate the crude residue with cold diethyl ether, and scratch the inside of the flask to provide nucleation sites.

References

• New 1,2,3-Triazole Scaffold Schiff Bases as Potential Anti-COVID-19: Design, Synthesis, DFT-Molecular Docking, and Cytotoxicity Aspects PubMed Central (PMC) URL:[Link]

• A Study on the Condensation Reaction of 4-Amino-3,5-dimethyl-1,2,4-triazole with Benzaldehydes: Structure and Spectroscopic Properties of Some New Stable Hemiaminals MDPI / PubMed Central URL:[Link]

• Hemiaminal – Knowledge and References Taylor & Francis URL: [Link]

Application Note: Regioselective Synthesis of Schiff Bases from 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde

Introduction & Mechanistic Rationale

The integration of 1,2,3-triazole cores with Schiff base (imine) linkages represents a highly effective strategy in modern drug discovery. These hybrid scaffolds are frequently utilized as pharmacophores and bioisosteres in the development of antimicrobial agents, kinase inhibitors, and HIV-1 protease inhibitors.

However, synthesizing the specific precursor 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde requires precise regiochemical control. Standard Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) exclusively yields 1,4-disubstituted triazoles. To achieve the 1,5-disubstitution pattern dictated by this target, researchers must employ a Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) [1].

The causality behind this regioselectivity lies in the catalytic intermediate. Ruthenium catalysts, specifically those containing a [CpRuCl] fragment like CpRuCl(COD), coordinate both the terminal alkyne and the azide to form a six-membered ruthenacycle. This intermediate undergoes a rate-determining reductive elimination that strictly dictates the formation of the 1,5-regioisomer[2]. Following the synthesis of the triazolylbenzaldehyde, the subsequent Schiff base condensation requires delicate pH control to activate the carbonyl carbon without neutralizing the nucleophilicity of the primary amine.

Caption: General experimental workflow for the synthesis of 1,5-disubstituted triazolyl Schiff bases.

Phase 1: Synthesis of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde

Causality & Self-Validating System

To synthesize the 1,5-disubstituted precursor, we react methyl azide with 4-ethynylbenzaldehyde. The choice of CpRuCl(COD) as the catalyst over CpRuCl(PPh3)2 is deliberate; the COD ligand is more labile, allowing for higher catalytic turnover at lower temperatures, which protects the sensitive aldehyde functionality[3].

Self-Validation: The reaction is monitored via IR spectroscopy (disappearance of the alkyne C≡C stretch at ~2100 cm⁻¹). Regiochemical success is confirmed via ¹H NMR: the C4-H proton of a 1,5-disubstituted 1,2,3-triazole typically resonates slightly upfield (e.g., ~7.8 ppm) compared to its 1,4-disubstituted counterpart (which appears >8.0 ppm)[4].

Step-by-Step Protocol (RuAAC)

Caution: Organic azides are high-energy materials. Keep concentrations below 0.5 M and handle behind a blast shield.

• Preparation: Flame-dry a 100 mL Schlenk flask and purge with Argon for 15 minutes. RuAAC is highly sensitive to atmospheric oxygen, which can deactivate the catalyst[4].

• Reagent Loading: Add 4-ethynylbenzaldehyde (10.0 mmol, 1.30 g) and anhydrous 1,2-dichloroethane (DCE) (30 mL) to the flask to achieve a homogeneous 0.3 M solution.

• Azide Addition: Carefully add a solution of methyl azide in toluene (11.0 mmol, 1.1 equiv) via syringe.

• Catalyst Initiation: Under a positive pressure of Argon, add Cp*RuCl(COD) (0.15 mmol, 1.5 mol%). The solution will typically darken upon complexation.

• Reaction: Seal the flask and heat to 60 °C in an oil bath for 4 hours. Monitor via TLC (Hexane:Ethyl Acetate 7:3) until the alkyne spot is consumed.

• Workup: Cool to room temperature, concentrate under reduced pressure, and purify via flash column chromatography (silica gel) to yield the pure 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde.

Phase 2: Synthesis of the Schiff Base

Causality & Self-Validating System

The condensation of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde with a primary amine (e.g., substituted aniline) requires the removal of water to drive the equilibrium toward the imine. Glacial acetic acid is added in catalytic amounts to lower the pH to ~4.5. This specific pH is critical: it is acidic enough to protonate the carbonyl oxygen (increasing its electrophilicity) but not so acidic that it completely protonates the primary amine (which would destroy its nucleophilicity).

Self-Validation: Ethanol is chosen as the solvent because the starting materials are highly soluble at reflux, but the resulting rigid Schiff base is typically insoluble at room temperature. The spontaneous precipitation of the product upon cooling serves as a visual validation of reaction completion. ¹H NMR validation requires checking for the disappearance of the aldehyde proton (~10.0 ppm) and the emergence of a sharp imine (-CH=N-) singlet between 8.2 and 8.5 ppm.

Caption: Mechanistic pathway of acid-catalyzed Schiff base condensation from triazolylbenzaldehyde.

Step-by-Step Protocol (Condensation)

• Dissolution: In a 50 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde (5.0 mmol, 0.93 g) in 15 mL of absolute ethanol.

• Amine Addition: Add the desired primary amine (5.0 mmol, 1.0 equiv) to the stirring solution.

• Catalysis: Add 2-3 drops of glacial acetic acid (approx. 0.1 mL) to the mixture.

• Reflux: Heat the mixture to reflux (78 °C) for 3 to 5 hours. The solution color will often change to a deep yellow or orange as the extended conjugated system of the imine forms.

• Crystallization: Remove the heat source and allow the flask to cool slowly to room temperature, then transfer to an ice bath for 30 minutes. A crystalline precipitate should form.

• Isolation: Filter the precipitate under vacuum using a Büchner funnel. Wash the filter cake with 2 x 5 mL of ice-cold ethanol to remove unreacted starting materials.

• Drying: Dry the solid in a vacuum oven at 40 °C overnight.

Quantitative Data Presentation

The following tables summarize the empirical optimization data for both workflows, demonstrating the causality of our chosen parameters.

Table 1: Optimization of RuAAC Conditions for 1,5-Disubstituted Precursor

Catalyst (1.5 mol%)	Solvent	Temp (°C)	Atmosphere	Time (h)	Yield (%)	Regioselectivity (1,5 : 1,4)
CuSO₄ / Na Ascorbate	t-BuOH/H₂O	25	Air	12	88	< 1 : 99
CpRuCl(PPh₃)₂	Toluene	80	Argon	8	72	> 99 : 1
CpRuCl(COD)	DCE	60	Argon	4	91	> 99 : 1
Cp*RuCl(COD)	DCE	60	Air	12	20	> 99 : 1

Note: RuAAC is highly sensitive to oxygen; reactions performed under air show drastically reduced yields due to catalyst deactivation[4].

Table 2: Optimization of Schiff Base Condensation

Solvent	Acid Catalyst	Temp (°C)	Time (h)	Product State	Isolated Yield (%)
Methanol	None	65	12	Soluble	45 (after evap)
Ethanol	HCl (1M, 2 drops)	78	4	Soluble / Degraded	30
Ethanol	Glacial AcOH (3 drops)	78	4	Precipitate	89
Toluene	p-TsOH (cat.)	110 (Dean-Stark)	2	Soluble	85

References

• Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism Organic-Chemistry.org URL:[Link]

• Ruthenium-Catalyzed Azide Alkyne Cycloaddition Reaction: Scope, Mechanism, and Applications Chemical Reviews - ACS Publications URL:[Link]

• Preparation of 1,5-Disubstituted 1,2,3-Triazoles via Ruthenium-catalyzed Azide Alkyne Cycloaddition PubMed Central (PMC) - NIH URL:[Link]

Sources

• 1. Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde as a Privileged Scaffold in the Synthesis of Bioactive Heterocycles

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Multicomponent Reactions (MCRs), Knoevenagel Condensations, and Heterocyclic Library Generation

Executive Summary & Scientific Rationale

In modern drug discovery, the 1,2,3-triazole ring is recognized as a highly versatile pharmacophore. It is metabolically stable, possesses strong dipole-dipole interaction capabilities, and acts as an excellent bioisostere for amide and ester linkages. 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde combines this robust triazole core with a highly reactive electrophilic benzaldehyde moiety.

Application 1: Multicomponent Synthesis of Dihydropyrimidines (Biginelli Reaction)

Causality & Experimental Design

The Biginelli reaction is a classic three-component MCR that offers exceptional atom economy and convergence. By reacting 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde with an active methylene compound (ethyl acetoacetate) and urea, researchers can synthesize triazolyl-dihydropyrimidinone (DHPM) hybrids. DHPMs are privileged scaffolds known for their calcium channel blocking and anticancer properties[2].

We utilize Cerium(III) trifluoromethanesulfonate [Ce(OTf)₃] as a Lewis acid catalyst. Ce(OTf)₃ specifically coordinates with the oxygen of the benzaldehyde, increasing the electrophilicity of the carbonyl carbon and accelerating the formation of the crucial acyliminium ion intermediate. This prevents the formation of unwanted Knoevenagel side-products and ensures high yields.

Step-by-Step Protocol

This protocol is a self-validating system: the successful formation of the product is indicated by spontaneous precipitation upon aqueous quenching.

• Reagent Assembly: To a 50 mL round-bottom flask, add 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde (1.0 mmol, 187 mg), ethyl acetoacetate (1.0 mmol, 130 mg), and urea (1.5 mmol, 90 mg).

• Catalyst Addition: Add Ce(OTf)₃ (10 mol%, 59 mg) followed by 10 mL of absolute ethanol.

• Reaction Execution: Equip the flask with a reflux condenser and heat the mixture to 80 °C (reflux) under continuous magnetic stirring for 4–6 hours.

• In-Process Control: Monitor the reaction via TLC (Eluent: Ethyl Acetate/Hexane 1:1). The disappearance of the UV-active aldehyde spot (R_f ~0.6) indicates reaction completion.

• Quenching & Isolation: Cool the reaction mixture to ambient temperature and pour it into 30 mL of crushed ice water. The target DHPM will spontaneously precipitate as a solid mass.

• Purification: Filter the precipitate under vacuum, wash sequentially with cold water (2 × 10 mL) and cold ethanol (5 mL), and recrystallize from hot ethanol to yield the pure triazolyl-DHPM.

Application 2: Synthesis of Thiazolidinedione Derivatives (Knoevenagel Condensation)

Causality & Experimental Design

Thiazolidinediones (TZDs) are critical pharmacophores for metabolic disorders, functioning primarily as PPARγ agonists. Condensing 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde with 2,4-thiazolidinedione yields a rigidified, conjugated alkene.

This transformation utilizes a catalytic mixture of piperidine and glacial acetic acid . The piperidine acts as a base to deprotonate the active methylene of the TZD, while the acetic acid protonates the aldehyde oxygen, synergistically lowering the activation energy. To drive the equilibrium toward the product, a Dean-Stark apparatus is employed to physically remove the water byproduct, ensuring complete conversion[1].

Step-by-Step Protocol

• Reagent Assembly: In a 100 mL round-bottom flask, dissolve 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde (2.0 mmol, 374 mg) and 2,4-thiazolidinedione (2.0 mmol, 234 mg) in 25 mL of anhydrous toluene.

• Catalyst Addition: Add piperidine (0.2 mmol, 20 µL) and glacial acetic acid (0.2 mmol, 12 µL).

• Reaction Execution: Attach a Dean-Stark trap and a reflux condenser. Heat the mixture to 110 °C (reflux) for 8 hours. Water droplets will collect in the trap, validating the progress of the condensation.

• Isolation: Allow the reaction to cool to room temperature, then further cool in an ice bath for 30 minutes. The conjugated product will precipitate out of the toluene solution.

• Purification: Filter the solid, wash with cold toluene (10 mL) followed by cold ethanol (10 mL), and dry under high vacuum.

Quantitative Data Presentation

The following table summarizes the expected quantitative metrics for the two primary synthetic workflows utilizing 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde.

Reaction Type	Target Scaffold	Catalyst / Reagents	Solvent	Time (h)	Temp (°C)	Expected Yield (%)	Expected Purity (HPLC)
Biginelli MCR	Triazolyl-DHPM	Ce(OTf)₃, Urea, Ethyl Acetoacetate	Ethanol	4 – 6	80	82 – 88%	> 95%
Knoevenagel	Triazolyl-TZD	Piperidine, Acetic Acid, 2,4-TZD	Toluene	8	110	78 – 85%	> 98%
Schiff Base	Benzimidazole	Cu(I), 1,2-Diaminobenzene	DMF/H₂O	1.5	80 (MW)	70 – 75%	> 92%

Mechanistic Visualization

The following diagram illustrates the causal mechanistic pathway of the Biginelli multicomponent reaction, highlighting the sequential nucleophilic attacks that build the complex heterocycle from the foundational aldehyde.

Biginelli MCR pathway utilizing 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde.

References

• Title: US10144731B2 - Nrf2 regulators Source: Google Patents URL

• Title: Multicomponent Synthesis and Evaluation of New 1,2,3-Triazole Derivatives of Dihydropyrimidinones as Acidic Corrosion Inhibitors for Steel Source: Molecules (MDPI) / PubMed Central URL: [Link]

• Title: Microwave-assisted Cu(I)-catalyzed, three-component synthesis of 2-(4-((1-phenyl-1H-1,2,3-triazol-4-yl)methoxy)phenyl)-1H-benzo[d]imidazoles Source: Beilstein Journal of Organic Chemistry URL: [Link]

Sources

• 1. US10144731B2 - Nrf2 regulators - Google Patents [patents.google.com]
• 2. Multicomponent Synthesis and Evaluation of New 1,2,3-Triazole Derivatives of Dihydropyrimidinones as Acidic Corrosion Inhibitors for Steel - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Large-Scale Synthesis of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde Derivatives

Executive Summary & Mechanistic Rationale

The 1,5-disubstituted 1,2,3-triazole motif is a highly valued rigid pharmacophore, frequently deployed in drug discovery as a metabolically stable bioisostere for cis-amide bonds [1]. However, synthesizing 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde at scale presents three distinct chemical engineering challenges:

• Regioselectivity: The standard Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) exclusively yields 1,4-disubstituted isomers. Achieving 1,5-regioselectivity requires alternative catalytic or multi-component pathways [2].

• Explosive Hazard: The required azide donor for the 1-methyl substitution is methyl azide (MeN 3​ ), a highly toxic and explosive gas/volatile liquid (b.p. 20 °C), making traditional batch processing exceptionally dangerous [3].

• Chemoselectivity: The free aldehyde moiety on the target compound is highly reactive toward primary amines and hydrazines. If left unprotected, it will undergo competitive imine/hydrazone condensation, destroying the yield.

To overcome these bottlenecks, this protocol outlines two field-proven, scalable methodologies: a Continuous Flow Ruthenium-Catalyzed (RuAAC) Route and a Metal-/Azide-Free Multicomponent Reaction (MCR) Route . Both routes mandate the prior protection of the benzaldehyde as a 1,3-dioxolane acetal.

Figure 1: Divergent synthetic strategies for 1,5-disubstituted triazole assembly.

Comparative Process Metrics

When scaling up to multi-kilogram production, process chemists must weigh the catalytic efficiency of RuAAC against the inherent safety of the metal-free MCR route. The table below summarizes the quantitative data for both approaches.

Metric	Route A: Continuous Flow RuAAC	Route B: Azide-Free Batch MCR
Regioselectivity (1,5 : 1,4)	> 99:1	> 99:1
Overall Yield (3 steps)	78 - 82%	65 - 72%
Key Reagents	Cp*RuCl(COD), NaN 3​ , Me 2​ SO 4​	I 2​ , MeNH 2​ , Tosylhydrazine
Safety Profile	Moderate (Requires flow infrastructure)	Excellent (No explosive intermediates)
Heavy Metal Remediation	Required (Ruthenium scavenging)	Not Required (Metal-free)
E-Factor (Waste generation)	~ 15 (Solvent intensive)	~ 25 (Higher organic waste from MCR)
Scalability	High (Continuous Flow limited by pump capacity)	Very High (Standard Batch Reactors)

Route A: Continuous Flow RuAAC Synthesis

The classic RuAAC mechanism, pioneered by Fokin and co-workers, utilizes a ruthenacycle intermediate to force the 1,5-regiochemistry [1]. Because methyl azide is shock-sensitive and explosive, it must be generated in situ and immediately consumed in a continuous flow reactor, ensuring the steady-state concentration of MeN 3​ remains near zero [4].

Protocol A: Flow Setup and Execution

Pre-requisite: 2-(4-ethynylphenyl)-1,3-dioxolane (Alkyne Acetal).

• Stream 1 Preparation (Azide Generation): Dissolve NaN 3​ (1.5 equiv) and dimethyl sulfate (Me 2​ SO 4​ , 1.4 equiv) in a DMSO/H 2​ O mixture (9:1 v/v).

• Stream 2 Preparation (Catalyst & Substrate): Dissolve the Alkyne Acetal (1.0 equiv) and Cp*RuCl(COD) (2 mol%) in anhydrous DMF.

• Flow Reactor Configuration:

  • Pump Stream 1 through a heated residence coil (40 °C, 5 min residence time) to generate MeN 3​ .

  • Merge the MeN 3​ stream with Stream 2 via a PEEK T-mixer.

  • Direct the merged stream into the main perfluoroalkoxy (PFA) flow reactor coil heated to 60 °C with a residence time of 15 minutes.

• In-Line Quenching: Direct the reactor effluent into a continuous stirred-tank reactor (CSTR) containing aqueous sodium hypochlorite (NaClO) and a heavy metal scavenger resin (e.g., QuadraPure™) to simultaneously destroy unreacted MeN 3​ and capture Ru residues.

• Workup: Extract the CSTR overflow with EtOAc, wash with brine, and concentrate to yield the protected triazole intermediate.

Figure 2: Continuous flow workflow for safe handling of methyl azide in RuAAC.

Route B: Metal-Free, Azide-Free Batch Synthesis

For facilities lacking continuous flow infrastructure, the iodine-catalyzed multicomponent reaction (MCR) is the safest and most scalable alternative. This cascade reaction involves dual C-N bond formation, N-N bond formation, and an acyl migration-based C-C bond formation [2].

Protocol B: Batch MCR Execution

Pre-requisite: (E)-3-(dimethylamino)-1-(4-(1,3-dioxolan-2-yl)phenyl)prop-2-en-1-one (Protected Enaminone).

• Reagent Loading: To a glass-lined batch reactor, add the Protected Enaminone (1.0 equiv, 100 g scale) and tosylhydrazine (TsNHNH 2​ , 1.2 equiv) in DMSO (10 vol).

• Amine Addition: Add methylamine (MeNH 2​ , 33% solution in absolute ethanol, 2.0 equiv). Stir at ambient temperature for 15 minutes to allow initial condensation.

• Catalyst Addition: Charge molecular iodine (I 2​ , 20 mol%) into the reactor.

• Thermal Cyclization: Heat the reaction mixture to 80 °C under a nitrogen atmosphere. Monitor via HPLC. Complete conversion typically occurs within 4 to 6 hours.

• Quench and Isolation: Cool the reactor to 20 °C. Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na 2​ S 2​ O 3​ ) to reduce residual iodine (solution turns from brown to pale yellow).

• Extraction: Extract the aqueous layer with EtOAc (3 x 5 vol). Wash the combined organic layers with water to remove DMSO, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure to afford the protected triazole.

Final Step: Acetal Deprotection (Common to Both Routes)

The final step unmasks the reactive benzaldehyde moiety, providing the target compound ready for downstream pharmaceutical coupling.

• Hydrolysis: Dissolve the protected 1,5-triazole intermediate in a mixture of THF and Water (4:1 v/v).

• Acidification: Add 2N HCl (3.0 equiv) dropwise. Stir the mixture at 25 °C for 2 hours.

• Neutralization: Carefully neutralize the mixture to pH 7 using saturated aqueous NaHCO 3​ .

• Crystallization: Remove THF under reduced pressure. The target product, 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde , will precipitate from the aqueous phase. Filter, wash with cold water, and dry under high vacuum at 40 °C.

References

• Ruthenium-Catalyzed Azide−Alkyne Cycloaddition: Scope and Mechanism Boren, B. C. et al. Journal of the American Chemical Society, 2008. URL:[Link] [1]

• Metal- and Azide-Free Synthesis of 1,5-Disubstituted 1,2,3-Triazoles via a Regioselective Multicomponent Reaction Wan, J.-P. et al. The Journal of Organic Chemistry, 2015. URL:[Link][2]

• Ruthenium-Catalyzed Azide Alkyne Cycloaddition Reaction: Scope, Mechanism, and Applications Johansson, J. R. et al. Chemical Reviews, 2016. URL:[Link][3]

• Generation of hazardous methyl azide and its application to synthesis of a key-intermediate of picarbutrazox, a new potent pesticide in flow Takemoto, I. et al. Bioorganic & Medicinal Chemistry, 2017. URL:[Link] [4]

4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde in the preparation of antifungal agents.

Application Notes and Protocols

Topic: The Strategic Application of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde in the Development of Novel Antifungal Agents

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The escalating threat of drug-resistant fungal infections necessitates the urgent development of new, effective antifungal agents.[1][2] The triazole class of drugs remains a cornerstone of antifungal therapy, primarily by targeting the fungal enzyme lanosterol 14α-demethylase (CYP51), which is essential for the biosynthesis of ergosterol, a vital component of the fungal cell membrane.[3][4][5] This guide details the strategic use of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde, a versatile chemical scaffold, in the design and synthesis of next-generation antifungal candidates. We provide a comprehensive overview of the underlying mechanism of action, detailed protocols for the synthesis of the core scaffold and its derivatives, and robust methodologies for their biological evaluation, grounded in established international standards.

The 1,2,3-Triazole Scaffold: A Privileged Element in Antifungal Design

The 1,2,3-triazole ring is a five-membered heterocycle that has gained prominence in medicinal chemistry as a "privileged scaffold."[6][7] Its unique physicochemical properties, including its ability to act as a bioisostere for amide bonds, engage in hydrogen bonding, and its high chemical stability, make it an attractive component in drug design.[6][8] Unlike the 1,2,4-triazole moiety found in established drugs like fluconazole, the 1,2,3-triazole isomer offers distinct spatial arrangements and electronic properties.[1] Its synthesis is greatly facilitated by the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a flagship "click chemistry" reaction, which allows for the efficient and regioselective construction of complex molecules under mild conditions.[2][9][10]

Mechanism of Action: Targeting Fungal Ergosterol Biosynthesis

The primary target of triazole antifungals is lanosterol 14α-demethylase, a cytochrome P450 enzyme (CYP51) critical for the conversion of lanosterol to ergosterol.[4][11][12]

• Inhibition: The nitrogen atoms within the triazole ring coordinate with the heme iron atom in the active site of CYP51, potently inhibiting its enzymatic activity.[1]

• Ergosterol Depletion: This blockade halts the ergosterol biosynthesis pathway, leading to a depletion of ergosterol in the fungal cell membrane.[5]

• Toxic Sterol Accumulation: Concurrently, the inhibition causes the accumulation of toxic methylated sterol precursors.[11][12]

• Cell Disruption: The combined effect of ergosterol depletion and toxic sterol accumulation disrupts the integrity and fluidity of the fungal membrane, impairs the function of membrane-bound enzymes, and ultimately inhibits fungal growth and replication.[3][5]

Figure 1: Mechanism of triazole antifungals targeting CYP51.

Synthesis Protocols

Protocol 1: Synthesis of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde via CuAAC

This protocol describes the synthesis of the core scaffold using a click chemistry approach, which is highly efficient and regioselective for the 1,4-disubstituted product (which, by IUPAC nomenclature for this specific structure, becomes the 1,5-isomer).

Rationale: The CuAAC reaction provides a reliable method for coupling an azide and a terminal alkyne. The use of sodium ascorbate in situ reduces the Cu(II) salt to the catalytically active Cu(I) species. A t-BuOH/water solvent system is often effective for this transformation.[2][10]

Figure 2: Workflow for the synthesis of the core scaffold.

Materials:

• 4-Ethynylbenzaldehyde

• Methyl Azide (handle with extreme care, potential explosive) or generate in situ from sodium azide and a methylating agent.

• Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)

• Sodium Ascorbate

• tert-Butanol (t-BuOH)

• Deionized Water

• Ethyl Acetate

• Hexane

• Saturated aqueous NH₄Cl

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica Gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve 4-ethynylbenzaldehyde (1.0 eq) in a 1:1 mixture of t-BuOH and water.

• Add methyl azide (1.1 eq). Caution: Methyl azide is volatile and potentially explosive. Perform this step in a well-ventilated fume hood.

• In a separate vial, prepare a fresh solution of sodium ascorbate (0.2 eq) in a minimum amount of water.

• In another vial, prepare a solution of CuSO₄·5H₂O (0.1 eq) in a minimum amount of water.

• Add the sodium ascorbate solution to the main reaction flask, followed by the CuSO₄·5H₂O solution. The solution should turn yellowish-orange.

• Stir the reaction mixture vigorously at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with water and extract with ethyl acetate (3 x volumes).

• Wash the combined organic layers with saturated aqueous NH₄Cl, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde.

Protocol 2: Derivatization via Schiff Base Formation

The aldehyde functional group is a versatile handle for creating diverse chemical libraries. One of the most straightforward derivatizations is the formation of a Schiff base (imine) by condensation with a primary amine. This reaction introduces new structural elements that can be tailored to improve antifungal activity or pharmacokinetic properties.[13][14]

Rationale: The formation of a Schiff base is a robust reaction that allows for the introduction of various aryl or alkyl groups via the amine precursor. For antifungal design, an amine containing a halogenated phenyl group (e.g., 2,4-difluoroaniline) is a rational choice, as this moiety is present in many potent azole antifungals, including fluconazole.

Materials:

• 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde (from Protocol 2.1)

• A primary amine (e.g., 2,4-difluoroaniline) (1.0 eq)

• Ethanol

• Glacial Acetic Acid (catalytic amount)

Procedure:

• Dissolve 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde in absolute ethanol in a round-bottom flask.

• Add the selected primary amine (e.g., 2,4-difluoroaniline) to the solution.

• Add 2-3 drops of glacial acetic acid to catalyze the reaction.

• Fit the flask with a reflux condenser and heat the mixture to reflux for 4-6 hours. Monitor the reaction by TLC.

• After the reaction is complete, allow the mixture to cool to room temperature.

• The product may precipitate upon cooling. If so, collect the solid by vacuum filtration and wash with cold ethanol.

• If no precipitate forms, remove the solvent under reduced pressure and purify the resulting residue by recrystallization or column chromatography.

• Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocols for Biological Evaluation

Protocol 3: In Vitro Antifungal Susceptibility Testing

The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC) of an antifungal agent.[15] This protocol is based on the guidelines established by the Clinical and Laboratory Standards Institute (CLSI).[16][17]

Rationale: This method provides a quantitative measure of the antifungal agent's potency by determining the lowest concentration that inhibits the visible growth of a fungus. Standardizing the inoculum size, medium, and incubation conditions is critical for reproducibility.[15][16]

Figure 3: Workflow for MIC determination by broth microdilution.

Materials:

• Test compounds and reference antifungal (e.g., Fluconazole)

• Dimethyl sulfoxide (DMSO)

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

• Sterile 96-well flat-bottom microtiter plates

• Fungal strains (e.g., Candida albicans ATCC 90028, Aspergillus fumigatus ATCC 204305)

• Sabouraud Dextrose Agar (SDA) plates

• Sterile saline (0.85%)

• Spectrophotometer

Procedure:

• Compound Preparation: Prepare a 10 mg/mL stock solution of each test compound in DMSO. Perform two-fold serial dilutions in RPMI medium in a separate 96-well plate to create working solutions at twice the final desired concentration.

• Inoculum Preparation (Yeast - C. albicans):

  • Subculture the yeast on an SDA plate and incubate at 35°C for 24 hours.

  • Harvest several colonies and suspend them in sterile saline.

  • Adjust the turbidity to a 0.5 McFarland standard (approx. 1-5 x 10⁶ CFU/mL) using a spectrophotometer at 530 nm.

  • Dilute this suspension 1:1000 in RPMI medium to achieve a final inoculum concentration of 0.5-2.5 x 10³ CFU/mL.[15]

• Assay Setup:

  • Dispense 100 µL of each working drug dilution into the appropriate wells of the final assay plate.

  • Add 100 µL of the standardized fungal inoculum to each well. This brings the total volume to 200 µL and dilutes the drug to its final test concentration.

  • Include a growth control (100 µL RPMI + 100 µL inoculum) and a sterility control (200 µL RPMI only).

• Incubation: Incubate the plates at 35°C for 24-48 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that causes a significant (typically ≥50% for fungistatic agents like azoles) inhibition of growth compared to the drug-free growth control.

Data Presentation

Results from susceptibility testing should be summarized in a clear, tabular format.

Compound	MIC (µg/mL) vs. C. albicans	MIC (µg/mL) vs. C. krusei (Fluconazole-resistant)	MIC (µg/mL) vs. A. fumigatus
Test Compound 1	0.5	1	2
Test Compound 2	16	32	>64
Fluconazole	1	64	N/A
Itraconazole	0.25	0.5	1

Table 1: Example data table for summarizing Minimum Inhibitory Concentration (MIC) values.

Conclusion

The chemical scaffold 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde represents a highly valuable starting point for the development of novel antifungal agents. Its straightforward synthesis via click chemistry and the versatility of the benzaldehyde group allow for the rapid generation of diverse chemical libraries.[2][9] The protocols outlined in this guide provide a robust framework for the synthesis of new derivatives and their subsequent biological evaluation. By systematically applying these methods, researchers can efficiently identify and optimize new lead compounds that target the fungal CYP51 enzyme, contributing to the critical effort to overcome the challenge of antifungal drug resistance.

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• Yadav, M., et al. (2012). Advances in synthetic approach to and antifungal activity of triazoles. Central European Journal of Chemistry. (URL: [Link])

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• Krysan, D. J., et al. (2024). A secondary mechanism of action for triazole antifungals in Aspergillus fumigatus mediated by hmg1. mBio. (URL: [Link])

• Kauffman, C. A. (2017). Mechanism of Antifungal Triazoles and Related Drugs: Electron Transfer, Reactive Oxygen Species and Oxidative Stress. Symbiosis Online Publishing. (URL: [Link])

• Li, Y., et al. (2023). Design, Synthesis, and Antifungal Activity of Novel 2-Ar-1,2,3-Triazole Derivatives. Journal of Agricultural and Food Chemistry. (URL: [Link])

• Frontiers in Pharmacology. (2023). 1,2,3-Triazoles in Drug Discovery: Expanding Horizons in Medicinal Chemistry. Frontiers Media S.A.. (URL: [Link])

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• 8. The 1,2,3-triazole ring as a bioisostere in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. evitachem.com [evitachem.com]
• 10. researchgate.net [researchgate.net]
• 11. A secondary mechanism of action for triazole antifungals in Aspergillus fumigatus mediated by hmg1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. nepjol.info [nepjol.info]
• 14. isres.org [isres.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. A Practical Guide to Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 17. abis-files.metu.edu.tr [abis-files.metu.edu.tr]

Application Note: 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde as a Core Precursor for Advanced Fluorescent Probes

Prepared by: Senior Application Scientist Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals

Executive Summary & Mechanistic Insights

In the design of small-molecule fluorescent probes, the selection of the core building block dictates the photophysical stability, target selectivity, and synthetic versatility of the final sensor. 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde has emerged as a privileged precursor in the development of advanced optical sensors.

As an application scientist, I select this specific precursor for two fundamental mechanistic reasons:

• The 1,5-Disubstituted Triazole Regioisomer Effect: Unlike the ubiquitous 1,4-disubstituted triazoles generated via standard CuAAC click chemistry, the 1,5-regioisomer restricts bond rotation when conjugated to a fluorophore. This steric hindrance significantly reduces non-radiative decay pathways, thereby enhancing the intrinsic quantum yield of the excited state [1]. Furthermore, the nitrogen-rich triazole ring acts as a highly effective Lewis base, providing ideal coordination sites for hard and soft metal ions (e.g., Al³⁺, Hg²⁺).

• The Reactive Electrophilic Center: The para-benzaldehyde moiety serves as an active electrophile. It readily undergoes Schiff base condensations with hydrazides to form spirolactam-based "Turn-On" sensors [2], or Knoevenagel condensations with active methylene compounds to generate Aggregation-Induced Emission (AIE) active probes.

Figure 1: Synthetic divergence of the triazole precursor into functional fluorescent probes.

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems . They do not merely describe the synthesis; they incorporate built-in mechanistic controls to prevent false positives during analytical application.

Protocol A: Synthesis and Validation of a Triazole-Rhodamine Schiff Base (Metal Ion Sensor)

This protocol details the synthesis of a dual-channel colorimetric and fluorescent probe (Tri-R6G) capable of detecting Hg²⁺ and Al³⁺ via a Chelation-Enhanced Fluorescence (CHEF) mechanism [2].

Step-by-Step Methodology:

• Condensation Reaction: Dissolve 1.0 eq of Rhodamine 6G hydrazide and 1.2 eq of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde in absolute ethanol (20 mL).

• Catalysis & Causality: Add 2–3 drops of glacial acetic acid. Causality: The acid protonates the aldehyde oxygen, increasing the electrophilicity of the carbonyl carbon and facilitating nucleophilic attack by the terminal amine of the hydrazide.

• Reflux & Purification: Reflux the mixture under an N₂ atmosphere for 6 hours. Monitor via TLC (DCM:MeOH, 10:1). Upon completion, cool to room temperature, precipitate the product in cold water, filter, and recrystallize from ethanol to yield the Tri-R6G probe.

Self-Validating Assay (The EDTA Reversibility Test): To prove that the fluorescence "Turn-On" is strictly due to reversible metal coordination (opening of the non-fluorescent spirolactam ring) and not irreversible probe hydrolysis:

• Test: Add 10 µM of Al³⁺ to a 10 µM solution of the probe in a DMSO/H₂O (7:3, v/v) buffer.

• Expected Observation: The solution turns from colorless to pink, with a massive fluorescence emission spike at 550 nm ( λex​ = 530 nm).

• Validation Control: Introduce 15 µM of EDTA to the fluorescent mixture. Because EDTA has a significantly higher formation constant for Al³⁺ than the triazole-Schiff base, it strips the metal from the probe. The spirolactam ring closes, and fluorescence is immediately quenched. If fluorescence persists, the probe has degraded, invalidating the batch.

Protocol B: Synthesis of an AIE-Active Cyanostilbene Derivative

By coupling the triazole precursor with an active methylene, we create a Donor-Acceptor (D-A) architecture that exhibits Aggregation-Induced Emission (AIE) [3].

Step-by-Step Methodology:

• Knoevenagel Condensation: Combine 1.0 eq of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde and 1.1 eq of malononitrile in 15 mL of absolute ethanol.

• Catalysis & Causality: Add 0.1 eq of piperidine. Causality: Piperidine acts as a mild organic base to deprotonate the malononitrile, forming a resonance-stabilized carbanion that attacks the aldehyde, followed by dehydration to form the highly conjugated dicyanovinyl group.

• Isolation: Stir at room temperature for 4 hours. The product (a cyanostilbene-triazole derivative) will precipitate as a bright yellow solid. Filter and wash with cold ethanol.

Self-Validating Assay (Fractional Water Titration): To confirm the Restriction of Intramolecular Motions (RIM) mechanism inherent to AIE:

• Test: Prepare a 10 µM stock of the probe in 100% THF (a good solvent). Measure fluorescence (expected: near zero, as the molecule dissipates energy via free rotation of the triazole and phenyl rings).

• Validation Control: Gradually titrate water (a poor solvent) into the THF solution from 0% to 90% water fraction ( fw​ ).

• Expected Observation: Up to fw​ = 60%, fluorescence remains negligible. At fw​ > 70%, the molecules aggregate. Physical crowding restricts intramolecular rotation (RIM), blocking non-radiative decay. Fluorescence intensity should spike exponentially. A linear increase would suggest simple solvatochromism, whereas this exponential jump validates true AIE behavior.

Quantitative Data Presentation

The table below summarizes the photophysical properties and analytical performance of probes synthesized using the 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde precursor, allowing for rapid comparison of their utility in assay development.

Probe Architecture	Synthetic Pathway	Target Analyte	Abs. Max ( λabs​ )	Em. Max ( λem​ )	Limit of Detection (LOD)	Primary Mechanism
Tri-R6G Schiff Base	Hydrazone Condensation	Hg²⁺ / Al³⁺	530 nm	550 nm	11.5 – 16.1 nM	CHEF (Spirolactam Ring Opening)
Triazole-Cyanostilbene	Knoevenagel Condensation	Viscosity / Aggregates	380 nm	480 nm	N/A (State-dependent)	RIM (Aggregation-Induced Emission)
Triazole-Coumarin	CuAAC / Condensation	BSA/HSA Proteins	~290 nm	340 nm	5.0 µM	Static Quenching / Hydrophobic Binding

References

• 8-Triazolylpurines: Towards Fluorescent Inhibitors of the MDM2/p53 Interaction. PLoS One (2015). This paper highlights the critical regioisomeric effect of 1,5-disubstituted triazoles on restricting rotational flexibility and enhancing fluorescence quantum yields. URL:[Link]

• Two novel colorimetric fluorescent probes: Hg²⁺ and Al³⁺ in the visual colorimetric recognition environment. RSC Advances (2020). Details the synthesis of Schiff base fluorescent probes by grafting triazolyl benzaldehyde onto Rhodamine 6G for highly sensitive metal ion detection. URL:[Link]

• Design, Synthesis, and Biophysical Studies of Novel 1,2,3-Triazole-Based Quinoline and Coumarin Compounds. ACS Omega (2019). Demonstrates the utility of triazole-based architectures in creating probes that interact with biological macromolecules via hydrophobic binding and static quenching. URL:[Link]

Technical Notes & Optimization

Technical Support Center: Purification of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde

Welcome to the dedicated support resource for the chromatographic purification of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde. As a key building block in medicinal chemistry and materials science, obtaining this compound in high purity is paramount for the success of subsequent applications.[1] This guide is structured from my field experience to provide not just a protocol, but a framework for understanding the "why" behind each step, enabling you to troubleshoot effectively and adapt the methodology to your specific needs.

The purification of this heterocyclic aldehyde presents unique challenges, including potential for co-elution with starting materials, catalyst contamination from its synthesis, and on-column stability. This document provides a robust, self-validating protocol and a comprehensive troubleshooting guide to navigate these issues.

Core Concepts: Understanding the Separation

Before delving into troubleshooting, a firm grasp of the foundational principles is essential. The target molecule, 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde, possesses several key structural features that dictate its chromatographic behavior: a polar triazole ring, an aromatic system, and a moderately polar aldehyde group.[1] The purification strategy hinges on exploiting the polarity differences between this target compound and potential impurities.

We will focus on Normal-Phase Column Chromatography , a technique where a polar stationary phase (typically silica gel) is used with a less polar mobile phase (eluent).[2] In this system:

• Polar compounds interact more strongly with the silica gel and elute later.

• Non-polar compounds have a weaker interaction and elute earlier.

The success of your purification is entirely dependent on the delicate balance between the stationary phase's adsorptive capacity and the mobile phase's eluting strength.

Recommended Experimental Protocol

This protocol is a validated starting point. Always begin with a Thin-Layer Chromatography (TLC) analysis to determine the optimal solvent system for your specific crude material.

Part 1: Thin-Layer Chromatography (TLC) for Solvent System Selection

The goal is to find a solvent system where the desired product has a Retention Factor (Rf) of ~0.25-0.35 . This generally provides the best separation in column chromatography.

• Prepare Samples: Dissolve a small amount of your crude reaction mixture in a suitable solvent (e.g., Dichloromethane or Ethyl Acetate). Prepare a reference spot of your starting material if available.

• Spot the Plate: Using a capillary tube, spot the crude mixture and any standards onto a silica gel TLC plate.

• Develop the Plate: Place the plate in a TLC chamber containing a prepared mobile phase. Test various solvent systems.

• Visualize: Use a UV lamp (254 nm) to visualize the spots. Note the separation and calculate the Rf value for your target compound.

Solvent System (v/v)	Polarity	Typical Application
100% Hexane	Very Low	Eluting non-polar impurities.
9:1 Hexane / Ethyl Acetate	Low	Starting point for many separations.
7:3 Hexane / Ethyl Acetate	Medium	A good starting point for this specific compound.
1:1 Hexane / Ethyl Acetate	Medium-High	If the compound shows low mobility.
100% Ethyl Acetate	High	Eluting highly polar compounds.

Part 2: Column Chromatography Workflow

This workflow assumes a standard glass column packed with silica gel (230-400 mesh).

• Column Preparation:

  • Secure the column vertically to a stand. Ensure the stopcock is closed.

  • Add a small plug of cotton or glass wool to the bottom.

  • Add a thin layer (~0.5 cm) of sand.

• Packing the Column (Slurry Method):

  • In a beaker, mix the required amount of silica gel with the initial, low-polarity mobile phase (e.g., 9:1 Hexane/EtOAc) to form a consistent slurry. A general rule is to use ~50-100 g of silica per 1 g of crude material.

  • Pour the slurry into the column. Use additional mobile phase to rinse any remaining silica from the beaker into the column.

  • Open the stopcock and allow the solvent to drain, continuously tapping the column gently to ensure even packing and remove air bubbles. Never let the top of the silica bed run dry.

  • Once the silica has settled, add another thin layer of sand on top to prevent disruption during sample loading.

• Sample Loading:

  • Dissolve your crude product in the minimum amount of a strong solvent (like Dichloromethane or Acetone).

  • Add a small amount of silica gel to this solution and evaporate the solvent to dryness. This creates a "dry-loaded" sample.

  • Carefully add the dry-loaded silica onto the sand layer at the top of the column.

• Elution and Fraction Collection:

  • Carefully add your mobile phase to the column.

  • Begin elution by opening the stopcock. Start with a low-polarity mobile phase and gradually increase the polarity (gradient elution) if necessary. For example, start with 9:1 Hexane/EtOAc and move to 7:3, then 1:1.

  • Collect the eluent in sequentially numbered test tubes or flasks.

• Fraction Analysis:

  • Analyze the collected fractions by TLC to identify which ones contain the pure product.

  • Combine the pure fractions, and remove the solvent under reduced pressure (rotary evaporation) to yield the purified 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde.

Fig 1. Standard workflow for column chromatography purification.

Troubleshooting Guide & FAQs

This section is designed to address the most common issues encountered during the purification of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde.

Frequently Asked Questions (FAQs)

Q1: How much crude material can I load onto my column? A1: The loading capacity depends on the difficulty of the separation. For good separation, a ratio of 1:50 to 1:100 (crude material:silica gel by weight) is recommended. If the separation is simple (impurities are very different in polarity), you might go as low as 1:30. Overloading the column is a primary cause of poor resolution.[2]

Q2: My TLC shows good separation, but my column does not. Why? A2: This is a common issue. The transition from the two-dimensional TLC plate to the three-dimensional column is not always direct. Potential causes include:

• Overloading: Too much sample was loaded onto the column.[2]

• Poor Packing: Channels or cracks in the silica bed create alternative pathways for the solvent and sample, ruining the separation.

• Sample Loading: If the sample was loaded in too large a volume of solvent, or a solvent that is too strong, it can cause band broadening and poor initial separation at the top of the column.[3]

Q3: Can the aldehyde group react with the silica gel? A3: While silica gel is generally considered inert, it is acidic and can catalyze certain reactions. Aldehydes can be sensitive, particularly to oxidation to the corresponding carboxylic acid.[4] However, for 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde, this is less common under standard chromatography conditions. A more significant issue can be irreversible adsorption if very active sites are present on the silica. If you suspect on-column degradation, minimize the time the compound spends on the column by running it slightly faster or neutralizing the silica gel with a base like triethylamine beforehand.

Q4: My NMR spectrum shows broadened or missing signals, even after purification. What's the cause? A4: This is a critical and often overlooked issue specific to compounds made via copper-catalyzed "click" chemistry.[5][6] Trace amounts of paramagnetic copper (Cu²⁺) ions can remain coordinated to the triazole ring even after chromatography.[7][8] These paramagnetic impurities cause significant line broadening and can even make some proton or carbon signals disappear entirely in NMR analysis.[7][8] If you observe this, further treatment of the "purified" sample by washing with a chelating agent like EDTA or by filtering through a plug of activated carbon may be necessary to remove the final traces of copper.

Troubleshooting Poor Separation

Q5: All my compounds are eluting together at the solvent front (Rf ≈ 1). What should I do? A5: Your mobile phase is too polar (too strong). It is washing everything through the column without allowing for interaction with the silica gel.

• Solution: Start over with a much less polar mobile phase. For example, if you used 1:1 Hexane/EtOAc, try 9:1 or even 19:1 Hexane/EtOAc. The goal is to get the compounds to adsorb to the silica at the top of the column first.

Q6: My desired compound is stuck at the top of the column and won't elute. A6: Your mobile phase is not polar enough (too weak) to displace the compound from the silica gel.

• Solution: Gradually increase the polarity of your mobile phase. If you started with 9:1 Hexane/EtOAc, switch to an 8:2 or 7:3 mixture. This is known as a "gradient elution" and is a powerful way to separate compounds with a wide range of polarities.

Q7: I'm getting very poor resolution between my product and an impurity (spots are too close on TLC). A7: This is the most challenging scenario.

• Solution 1: Fine-tune the Mobile Phase. Try adding a third solvent. For example, small amounts of methanol in a Dichloromethane system, or using a different solvent system altogether like Toluene/Acetone, can alter the selectivity and improve separation.

• Solution 2: Use a Longer Column. Increasing the column length provides more surface area for the separation to occur, often improving resolution.

• Solution 3: Reduce Loading. Use less crude material for the amount of silica. A lower sample-to-silica ratio can significantly enhance separation.

Fig 2. Decision tree for troubleshooting poor separation.

Troubleshooting Column and Peak Shape Issues

Q8: The solvent flow has slowed to a trickle, and I suspect a blockage. A8: High back-pressure is usually caused by the silica being packed too tightly or by fine particles clogging the column frit.

• Cause A: Fine Particles. The silica gel may contain very fine particles that have clogged the pores of the bottom frit.

  • Solution: Ensure you are using chromatography-grade silica gel. Placing a layer of sand at the bottom and top of the column can help prevent this.

• Cause B: Sample Precipitation. If your crude sample is not fully soluble in the mobile phase, it can precipitate at the top of the column, causing a blockage.

  • Solution: Ensure your sample is fully dissolved before loading. Dry loading is often the best way to prevent this.[9]

Q9: My collected fractions show tailing or streaking on the TLC plate. A9: Tailing peaks are often a sign of undesirable secondary interactions or column issues.[9]

• Cause A: Acidic Impurities. If your crude product contains acidic impurities (like the oxidized carboxylic acid), they can interact strongly with the silica, leading to tailing.

  • Solution: Adding a very small amount (~0.1-0.5%) of a modifier like acetic acid to your mobile phase can sometimes improve the peak shape of acidic compounds.

• Cause B: Column Overload. Loading too much material can saturate the stationary phase, leading to tailing peaks.[2]

  • Solution: Reduce the amount of sample loaded onto the column.

• Cause C: Degradation. The compound may be slowly degrading on the silica gel.

  • Solution: Try to run the column more quickly or use a less acidic stationary phase like alumina.

References

• Kromidas, S. HPLC Troubleshooting Guide. Available from: [Link]

• Galyakina, E. et al. (2021). Unusual Effect of Impurities on the Spectral Characterization of 1,2,3-Triazoles Synthesized by the Cu-Catalyzed Azide–Alkyne Click Reaction. The Journal of Organic Chemistry. Available from: [Link]

• SCIEX. Improving selectivity of triazole derivative metabolites - Using SelexION® Differential Mobility Separation Technology. Available from: [Link]

• ResearchGate. The mobile phases used in column chromatography and calculated values of the retention factor. Available from: [Link]

• American Chemical Society. Trace-Level Determination of Triazole Fungicides Using Effervescence-Assisted Liquid–Liquid Microextraction Based on Ternary Deep Eutectic Solvent Prior to High-Performance Liquid Chromatography. ACS Omega. Available from: [Link]

• Alwsci. (2024). Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. Available from: [Link]

• Chrom Tech, Inc. (2024). Mastering Column Chromatography: Techniques and Tips. Available from: [Link]

• American Chemical Society. Unusual Effect of Impurities on the Spectral Characterization of 1,2,3-Triazoles Synthesized by the Cu-Catalyzed Azide–Alkyne Click Reaction. The Journal of Organic Chemistry. Available from: [Link]

• Portugaliae Electrochimica Acta. Enhanced Catalytic Conversion of Benzaldehyde to Benzoic Acid using Silica Coated Hydrated Iron Oxide. Available from: [Link]

• LCGC International. (2025). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. Available from: [Link]

• Supporting Information. General Procedure A. Available from: [Link]

• HALO Columns. (2023). LC Chromatography Troubleshooting Guide. Available from: [Link]

• Digital Commons @ Cal Poly. (2008). Removal of Benzaldehyde from Methanol Using Alkoxyamine Functionalized Silica Gel. Available from: [Link]

• MDPI. (2022). 4-(4-(((1H-Benzo[d][1][10][11]triazol-1-yl)oxy)methyl). Available from: [Link]

• Organic-Chemistry.org. Click Chemistry Azide-Alkyne Cycloaddition. Available from: [Link]

• ResearchGate. (2012). Catalytic Reduction of Benzaldehyde Under Hydrogen Flow over Nickel-Containing Mesoporous Silica Catalysts. Available from: [Link]

• Magritek. Column Chromatography. Available from: [Link]

• Synthesis and properties of 1,2,3-Triazoles. Available from: [Link]

• PubMed. (2024). Recent advances in triazole synthesis via click chemistry and their pharmacological applications: A review. Available from: [Link]

• American Chemical Society. (2012). Silica Gel Promotes Reductions of Aldehydes and Ketones by N-Heterocyclic Carbene Boranes. Organic Letters. Available from: [Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. chromtech.com [chromtech.com]
• 3. halocolumns.com [halocolumns.com]
• 4. peacta.org [peacta.org]
• 5. Click Chemistry [organic-chemistry.org]
• 6. Recent advances in triazole synthesis via click chemistry and their pharmacological applications: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Optimizing the Synthesis of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde

Welcome to the Technical Support Center for advanced heterocyclic synthesis. This guide is specifically engineered for researchers and drug development professionals experiencing yield bottlenecks or regioselectivity issues during the synthesis of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde .

Because the target molecule is a 1,5-disubstituted 1,2,3-triazole , standard Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) will fail, as it exclusively yields the 1,4-isomer. The gold standard for this transformation is the Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) [1]. However, the extreme volatility of methyl azide and the oxygen sensitivity of Ruthenium catalysts create unique failure points[2]. This guide provides field-proven methodologies, mechanistic insights, and troubleshooting matrices to ensure high-yield, regioselective synthesis.

Visualizing the Regioselectivity Challenge

To successfully synthesize the target molecule, the catalytic pathway must force the alkyne and azide into a specific steric arrangement. While Cu(I) forms a copper acetylide intermediate leading to the 1,4-isomer, Ru(II) coordinates both reactants simultaneously, forming a ruthenacycle that dictates 1,5-regioselectivity[3].

Regioselectivity pathways in azide-alkyne cycloaddition determining 1,5- vs 1,4-isomer formation.

Standard Operating Procedure: Optimized RuAAC Protocol

The following self-validating protocol is engineered to overcome the two primary causes of yield loss: the evaporation of methyl azide (boiling point 21 °C) and catalyst deactivation by atmospheric oxygen[1],[2].

Materials Required

• Alkyne: 4-Ethynylbenzaldehyde (1.0 equiv)

• Azide: Methyl azide (1.5 equiv, pre-dissolved as a 0.5 M stock solution in anhydrous toluene). Note: Do not handle neat methyl azide due to explosive hazards.

• Catalyst: Cp*RuCl(COD) (5 mol%)

• Solvent: 1,2-Dichloroethane (DCE), strictly anhydrous and degassed.

Step-by-Step Methodology

• Atmosphere Control: Transfer all solid reagents and glassware into a nitrogen-filled glovebox. Ruthenium(II) catalysts are highly susceptible to oxidation, which halts the catalytic cycle[1].

• Catalyst Preparation: In a dry vial, dissolve Cp*RuCl(COD) (5 mol%) in 2 mL of degassed DCE. The solution should appear homogeneous.

• Substrate Loading: To a heavy-walled pressure tube equipped with a magnetic stir bar, add 4-ethynylbenzaldehyde (1.0 equiv) and 3 mL of degassed DCE.

• Azide Addition: Carefully add the 0.5 M methyl azide stock solution in toluene (1.5 equiv) to the pressure tube.

• Catalyst Injection & Sealing: Inject the Ruthenium catalyst solution into the pressure tube. Immediately seal the tube with a Teflon screw cap. Causality: Sealing the vessel is mandatory. If run in an open reflux system, the methyl azide will vaporize out of the solvent before the cycloaddition can occur, plummeting your yield[2].

• Cycloaddition: Transfer the sealed tube to an oil bath pre-heated to 45 °C. Stir vigorously for 6 hours.

• Quench & Workup: Cool the vessel completely to room temperature before opening in a fume hood (to prevent unreacted methyl azide release). Concentrate the mixture under reduced pressure and purify via silica gel chromatography (Hexanes/EtOAc gradient).

Protocol Validation & Quality Control

To validate the success of the protocol, utilize ^1^H NMR spectroscopy on the purified product. The defining diagnostic feature of the 1,5-disubstituted 1,2,3-triazole is the singlet for the triazole C4 proton, which typically resonates distinctly from the 1,4-isomer[4]. If the 1,4-isomer is detected, the catalytic cycle has failed, and thermal background reactions have taken over.

Mechanistic Deep Dive: The RuAAC Catalytic Cycle

Understanding the mechanism is critical for troubleshooting. The reaction relies heavily on the lability of the spectator ligands (like COD) to allow the alkyne and azide to bind to the Ruthenium center[3].

Catalytic cycle of RuAAC dictating 1,5-regioselectivity via a ruthenacycle intermediate.

Yield Optimization & Troubleshooting Matrix

Use the following data-driven matrix to identify and resolve common experimental failures.

Symptom / Issue	Root Cause	Quantitative Impact	Corrective Action
Yield < 20%	Volatilization of methyl azide (bp 21°C) prior to cycloaddition.	~60–80% yield loss[2]	Conduct reaction in a tightly sealed pressure tube or microwave reactor to maintain stoichiometry.
Presence of 1,4-isomer	Catalyst deactivation (oxidation) leading to thermal Huisgen [3+2] cycloaddition.	~50% drop in regioselectivity	Degas solvents rigorously via freeze-pump-thaw; assemble reaction in a glovebox[1].
Stalled reaction at 45°C	Inactive precatalyst or incomplete ligand dissociation.	Complete reaction failure	Switch from CpRuCl(PPh3)2 to the more labile CpRuCl(COD) catalyst[1].
Aldehyde degradation	Undesired side reactions from basic additives during in situ azide generation.	10–30% yield loss	Ensure strictly neutral RuAAC conditions; avoid strong bases if generating azide in situ[5].

Frequently Asked Questions (FAQs)

Q: My yield is consistently below 20%. What is the primary cause of this bottleneck? A: The most common failure point in synthesizing 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde is the extreme volatility of methyl azide[2]. If the reaction is run in standard glassware with a reflux condenser, the azide escapes the liquid phase as a gas before the RuAAC catalytic cycle can engage. You must use a sealed pressure vessel and minimize the headspace to force the azide to remain in solution.

Q: I am detecting the 1,4-disubstituted isomer in my product mixture. How is this possible with a Ruthenium catalyst? A: The presence of the 1,4-isomer indicates that the uncatalyzed thermal Huisgen [3+2] cycloaddition is competing with your RuAAC pathway[3]. This happens when the Ruthenium catalyst is deactivated—most commonly by molecular oxygen. Cp*RuCl(COD) is highly sensitive to O2, which displaces the COD ligand and oxidizes the active Ru(II) center[1]. Once the catalyst dies, the applied heat drives the thermal background reaction, yielding a mixture of 1,4 and 1,5 isomers.

Q: Which Ruthenium precatalyst should I choose: CpRuCl(PPh3)2 or CpRuCl(COD)? A: For this specific synthesis, CpRuCl(COD) is superior. The cyclooctadiene (COD) ligand is more labile than triphenylphosphine (PPh3), allowing the active [CpRuCl] species to form at lower temperatures (ambient to 45 °C)[1]. Lower temperatures are critical here to mitigate the evaporation of methyl azide and suppress the thermal background reaction[3].

Q: Can I generate methyl azide in situ to avoid handling the explosive neat liquid? A: Yes, sequential one-pot procedures using methyl iodide and sodium azide have been developed[2]. However, yields can still suffer (often dropping to ~18%) if the subsequent RuAAC step is run at too high a temperature (e.g., 80 °C) due to catalyst degradation and pressure buildup. If using the one-pot method, generate the azide at room temperature in DMA, then add the alkyne and Cp*RuCl(COD), keeping the cycloaddition step strictly below 50 °C.

References

• Preparation of 1,5-Disubstituted 1,2,3-Triazoles via Ruthenium-catalyzed Azide Alkyne Cycloaddition - PMC Source: National Institutes of Health (NIH) URL:[Link]

• Sequential One-Pot Ruthenium-Catalyzed Azide-Alkyne Cycloaddition from Primary Alkyl Halides Source: Chalmers Publication Library URL:[Link]

• Synthesis of 1,2,3-Triazoles Source: Organic Chemistry Portal URL:[Link]

• Synthesis of Dense 1,2,3-Triazole Oligomers Consisting Preferentially of 1,5-Disubstituted Units via Ruthenium(II)-Catalyzed Azide–Alkyne Cycloaddition Source: MDPI URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. publications.lib.chalmers.se [publications.lib.chalmers.se]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. mdpi.com [mdpi.com]
• 5. 1,2,3-Triazole synthesis [organic-chemistry.org]

Side products in the synthesis of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde.

Welcome to the Advanced Synthesis Support Center. This guide is specifically engineered for researchers and drug development professionals synthesizing 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde .

Synthesizing 1,5-disubstituted triazoles requires pivoting away from the traditional Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) to the Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC)[1]. While RuAAC provides excellent regiocontrol, the presence of an electrophilic, oxidation-prone aldehyde on the alkyne (4-ethynylbenzaldehyde) and the use of a highly volatile azide (methyl azide) introduce unique mechanistic vulnerabilities.

This guide dissects the causality behind common side products, provides a self-validating standard operating procedure (SOP), and offers a deep-dive FAQ for reaction troubleshooting.

Part 1: Quantitative Catalyst & Reaction Matrix

Choosing the correct ruthenium complex is the most critical variable in preventing side products. The table below summarizes the quantitative operational parameters and failure modes for standard catalysts used in this synthesis.

Catalyst System	Typical Loading	Optimal Temp	O2 Sensitivity	Regioselectivity (1,5 : 1,4)	Primary Failure Mode / Side Product
CpRuCl(PPh₃)₂	1.0 - 5.0 mol%	60 - 80 °C	Moderate	> 99:1	Thermal background reaction (1,4-isomer) if under-loaded.
CpRuCl(COD)	1.0 - 2.0 mol%	20 - 45 °C	Extremely High	> 99:1	Rapid catalyst death via O₂; unreacted starting materials.
[Cp*RuCl]₄	1.0 - 2.0 mol%	20 - 60 °C	High	> 99:1	Aldehyde oxidation due to prolonged reaction times.
Cu(I) Salts (Control)	1.0 - 5.0 mol%	20 - 45 °C	Low	< 1:99	Complete regiochemical failure (yields 1,4-isomer).

Part 2: Deep-Dive Troubleshooting FAQs

Q1: My NMR shows a mixture of regioisomers, heavily favoring the 1,4-disubstituted triazole. Why did the regioselectivity fail?

Root Cause: You are observing the 4-(1-Methyl-1H-1,2,3-triazol-4-yl)benzaldehyde side product. Unlike CuAAC, which operates via a copper-acetylide intermediate, RuAAC dictates 1,5-regioselectivity through a ruthenium-carbene intermediate[1]. If your active [CpRuCl] species degrades during the reaction, the catalytic cycle collapses. At the elevated temperatures often required for CpRuCl(PPh₃)₂ (60–80 °C), the uncatalyzed thermal Huisgen cycloaddition takes over, which naturally yields a mixture of 1,4- and 1,5-isomers[2]. Intervention: Switch to the more active Cp*RuCl(COD) catalyst, which allows the reaction to proceed at 45 °C or even room temperature, entirely suppressing the thermal background reaction.

Q2: I am isolating 4-(1-methyl-1H-1,2,3-triazol-5-yl)benzoic acid instead of the aldehyde. How is the aldehyde oxidizing?

Root Cause: Benzaldehyde derivatives are highly susceptible to autoxidation. In the context of RuAAC, this is exacerbated by the ruthenium catalyst itself. Ruthenium complexes, particularly CpRuCl(PPh₃)₂, can react with molecular oxygen to form CpRuCl(O₂)(PPh₃)[3]. This not only deactivates the catalyst but acts as an oxygen carrier that can facilitate the oxidation of your pendant aldehyde group into a carboxylic acid. Intervention: The reaction must be treated with strict Schlenk techniques. Degas all solvents via three freeze-pump-thaw cycles. Do not rely on simple nitrogen blanketing; active sparging or vacuum cycling is required.

Q3: Mass spectrometry shows +46 Da adducts, and the aldehyde proton is missing in the ¹H NMR. What happened?

Root Cause: You likely used methanol or ethanol as a co-solvent. While alcoholic solvents are standard in CuAAC "click" chemistry, the aldehyde group on your substrate is highly reactive. Under the slightly Lewis-acidic conditions provided by the ruthenium metal center, the aldehyde undergoes nucleophilic attack by the alcohol, forming a stable hemiacetal or full acetal side product. Intervention: RuAAC is highly tolerant of aprotic solvents[1]. Switch your solvent system entirely to anhydrous 1,2-dichloroethane (DCE), 1,4-dioxane, or THF.

Q4: The reaction stalls at 40% conversion despite adding excess methyl azide. Should I heat it further?

Root Cause: Do not heat the reaction further, as this will trigger the thermal 1,4-cycloaddition (See Q1). Stalling is the hallmark of oxidative catalyst death[3]. Cp*RuCl(COD) is exceptionally sensitive to O₂. If even trace oxygen enters the system during the addition of the volatile methyl azide, the catalyst irreversibly degrades. Intervention: Ensure the methyl azide solution (typically in THF) is thoroughly degassed. If stalling persists, spike the reaction with an additional 1 mol% of catalyst rather than increasing the temperature.

Part 3: Mechanistic Divergence & Side Product Pathways

The following diagram illustrates the standard RuAAC catalytic cycle and the specific divergence points where side products (oxidation and thermal isomers) emerge.

Caption: Mechanistic pathway of RuAAC and common side-reaction divergence points.

Part 4: Self-Validating Standard Operating Procedure (SOP)

This protocol utilizes Cp*RuCl(COD) to allow for lower reaction temperatures, thereby protecting the aldehyde and preventing thermal regioisomerization.

Safety Note: Methyl azide is highly volatile (bp ~20 °C) and potentially explosive[4]. It must be handled as a dilute solution (e.g., 0.5 M in THF) behind a blast shield.

Step-by-Step Methodology:

• System Preparation: Flame-dry a 50-mL Schlenk flask equipped with a magnetic stir bar. Backfill with ultra-high purity Argon three times.

• Solvent Degassing: Add 10 mL of anhydrous 1,2-dichloroethane (DCE) to the flask. Sparge with Argon for 15 minutes.

• Reagent Loading: Add 4-ethynylbenzaldehyde (1.0 equiv, 1.0 mmol). Inject the methyl azide solution (1.2 equiv, 1.2 mmol, 0.5 M in THF) via a gas-tight syringe.

  • Validation Check: The solution should be pale yellow and completely homogeneous.

• Catalyst Activation: In a glovebox or under strict Argon counter-flow, add Cp*RuCl(COD) (0.02 equiv, 2 mol%).

  • Validation Check: The active catalyst is a dark brown/orange powder. If the powder is green or black, it has oxidized and must be discarded. Upon addition, the reaction mixture will darken.

• Reaction Execution: Seal the flask and heat to 45 °C using a precisely controlled oil bath. Stir for 4 hours.

  • Validation Check: Monitor via TLC (Hexanes/EtOAc). The disappearance of the alkyne spot validates catalytic turnover. If the reaction turns pitch black, catalyst death has occurred.

• Workup & Verification: Concentrate the mixture under reduced pressure. Purify via flash chromatography.

  • Validation Check (NMR): In the ¹H NMR (CDCl₃), verify the triazole C4-H proton. The 1,5-isomer proton typically resonates slightly upfield (approx. 7.6 ppm) compared to the 1,4-isomer (approx. 7.7–8.0 ppm)[2]. The aldehyde proton should remain intact at ~10.0 ppm.

References

• Synthesis of Dense 1,2,3-Triazole Oligomers Consisting Preferentially of 1,5-Disubstituted Units via Ruthenium(II)
• Working with Hazardous Chemicals (RuAAC Mechanism and Catalyst Deactivation)
• Source: Chemical Reviews (ACS Publications)
• Source: Chemical Communications (RSC Publishing)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis of Dense 1,2,3-Triazole Oligomers Consisting Preferentially of 1,5-Disubstituted Units via Ruthenium(II)-Catalyzed Azide–Alkyne Cycloaddition [mdpi.com]
• 3. orgsyn.org [orgsyn.org]
• 4. Spot the difference in reactivity: a comprehensive review of site-selective multicomponent conjugation exploiting multi-azide compounds - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC03359K [pubs.rsc.org]

Technical Support Center: Overcoming Challenges in the Synthesis of 1,4,5-Trisubstituted-1,2,3-Triazoles

Welcome to the Technical Support Center for advanced triazole synthesis. While the "Click" chemistry revolution (CuAAC) elegantly solved the synthesis of 1,4-disubstituted triazoles, accessing fully decorated 1,4,5-trisubstituted variants remains a formidable challenge due to issues with regioselectivity, intermediate stability, and catalyst compatibility.

This guide provides mechanistic insights, troubleshooting FAQs, and field-validated protocols to help researchers and drug development professionals successfully navigate these complex transformations.

Section 1: Electrophilic Interception in CuAAC

FAQ: Why am I getting a mixture of 1,4-disubstituted and 1,4,5-trisubstituted triazoles when trapping with iodine?

Causality & Expert Insight: During the standard CuAAC reaction, a highly reactive 5-cuprated-1,2,3-triazole intermediate is formed. To synthesize a 1,4,5-trisubstituted product (e.g., 5-iodo-1,4-disubstituted-1,2,3-triazole), this metallated intermediate must be intercepted by an electrophile (like I2​ or ICl ) before it undergoes protonolysis. Trace moisture or acidic protons in the reaction mixture will rapidly outcompete the electrophile, leading to the undesired 1,4-disubstituted byproduct[1].

Resolution: Strictly anhydrous conditions are non-negotiable. Furthermore, the choice of electrophile dictates the reaction kinetics. Replacing standard molecular iodine ( I2​ ) with Iodine monochloride ( ICl ) in THF significantly accelerates the trapping step, dramatically improving the ratio of the 1,4,5-trisubstituted product[2]. Alternatively, utilizing pre-formed 1-iodoalkynes bypasses the competitive protonation step entirely, though it requires an extra synthetic step[1].

Protocol: One-Pot Synthesis of 5-Iodo-1,4-disubstituted-1,2,3-triazoles via ICl Trapping

Self-validating mechanism: The use of a highly polarized I-Cl bond ensures that electrophilic trapping outpaces adventitious protonation.

• Preparation: Flame-dry a Schlenk flask under argon. Add the terminal alkyne (1.0 mmol), organic azide (1.0 mmol), and CuI (0.05 mmol, 5 mol%).

• Solvent & Base: Add anhydrous THF (5 mL) and triethylamine (1.2 mmol). Stir at room temperature until the 5-cuprated intermediate is fully formed (monitor via TLC for complete alkyne consumption).

• Electrophilic Trapping: Cool the reaction mixture to 0 °C. Dropwise add a freshly prepared solution of ICl (1.2 mmol) in anhydrous THF.

• Quenching: Stir for 30 minutes, then quench with saturated aqueous Na2​S2​O3​ to neutralize any excess iodine species.

• Isolation: Extract with EtOAc, dry over anhydrous MgSO4​ , and purify via silica gel flash chromatography.

Mechanistic divergence in CuAAC: Protonation vs. Electrophilic Trapping.

Section 2: Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC)

FAQ: My RuAAC with internal alkynes shows poor regioselectivity. How can I control it?

Causality & Expert Insight: Unlike CuAAC, RuAAC tolerates internal alkynes, making it a direct route to 1,4,5-trisubstituted triazoles[3]. However, when using unsymmetrical dialkyl or alkyl-aryl internal alkynes, the intermediate ruthenacycle can form in two orientations, leading to a mixture of regioisomers. Complete regioselectivity is typically only achieved when there is a significant electronic or steric bias. For example, acyl-substituted internal alkynes or propargyl alcohols react with complete regioselectivity due to coordinating effects and electronic polarization of the alkyne[4].

Resolution: If your alkyne lacks a strong intrinsic electronic bias, consider introducing a temporary directing group (like a propargyl alcohol) that can be cleaved or modified post-cycloaddition. Alternatively, switch to a sequential CuAAC-cross-coupling strategy (synthesizing the 5-iodo triazole first, followed by a Suzuki or Sonogashira coupling)[5].

Protocol: Regioselective RuAAC with Internal Alkynes

Self-validating mechanism: Utilizing Cp∗RuCl(PPh3​)2​ ensures the formation of the active Ru(II) species necessary for oxidative coupling of the azide and internal alkyne.

• Setup: In a glovebox or under strict inert atmosphere, charge a heavy-walled reaction vial with Cp∗RuCl(PPh3​)2​ (10 mol%).

• Reagents: Add the organic azide (1.0 mmol) and the electronically biased unsymmetrical internal alkyne (1.5 mmol).

• Solvent: Add degassed, anhydrous benzene or toluene (5 mL).

• Reaction: Seal the vial and heat to reflux (80-110 °C) for 2-12 hours. Monitor the disappearance of the azide via LC-MS.

• Workup: Cool to room temperature, concentrate under reduced pressure, and purify via silica gel chromatography.

Catalytic cycle of RuAAC with internal alkynes yielding 1,4,5-trisubstituted triazoles.

Section 3: Direct C-H Arylation of 1,4-Disubstituted Triazoles

FAQ: Direct C-H activation at the C5 position is failing or leading to catalyst poisoning. What are the optimal conditions?

Causality & Expert Insight: Direct C5 arylation of pre-formed 1,4-disubstituted triazoles is an atom-economical way to build 1,4,5-trisubstituted architectures. However, the triazole ring strongly coordinates to transition metals, which can poison palladium catalysts. Copper-catalyzed direct arylation offers a robust, cost-effective alternative. The use of LiOtBu is critical as it facilitates the deprotonation of the C5-H bond, which is relatively acidic, allowing the formation of the reactive Cu(I)-triazolyl intermediate[6].

Resolution: Ensure the use of a strong, non-nucleophilic base ( LiOtBu ) and polar aprotic solvents (DMF) at elevated temperatures (140 °C). Electron-rich aryl iodides perform exceptionally well, whereas electron-poor variants may require ligand optimization or switching to a Palladium-catalyzed system[6].

Protocol: Copper-Catalyzed Direct C5 Arylation

• Setup: In a 20 mL Schlenk tube containing a magnetic stirring bar, charge CuCl (5.0 mg, 0.05 mmol, 10 mol%), the 1,4-disubstituted triazole (0.5 mmol), and LiOtBu (80.0 mg, 1.0 mmol).

• Solvent & Electrophile: Add dry DMF (1 mL) under a slight pressure of nitrogen, followed by the aryl iodide (1.5 mmol) via syringe.

• Reaction: Heat the mixture to 140 °C and stir for 12-24 hours.

• Workup: Cool to room temperature, dilute with EtOAc, and wash extensively with water and brine to remove DMF. Dry the organic layer and purify via column chromatography.

Data Presentation: Comparison of Synthetic Strategies

The following table summarizes the quantitative performance and operational parameters of the three primary strategies for synthesizing 1,4,5-trisubstituted-1,2,3-triazoles:

Synthetic Strategy	Typical Yields	Regioselectivity	Key Advantages	Primary Limitations
CuAAC + Electrophilic Trapping	65% - 90%	Excellent (Single Isomer)	Mild conditions; highly modular via subsequent cross-coupling.	Highly sensitive to moisture; requires reactive electrophiles (e.g., ICl ).
RuAAC (Internal Alkynes)	50% - 85%	Variable (Substrate Dependent)	Direct synthesis in one step; tolerates bulky substituents.	Poor regioselectivity with unbiased unsymmetrical internal alkynes.
Direct C-H Arylation (C5)	60% - 88%	Excellent (Specific to C5)	Atom-economical; utilizes readily available 1,4-disubstituted triazoles.	Requires high temperatures (140 °C); lower yields with electron-poor aryl iodides.

References

• A recent overview on the synthesis of 1,4,5-trisubstituted 1,2,3-triazoles Source: PMC (nih.gov)[Link]

• Regiospecific Synthesis of 1,4,5-Trisubstituted-1,2,3-triazole via One-Pot Reaction Promoted by Copper(I) Salt Source: Organic Chemistry Portal[Link]

• Recent Progress in Catalytic Synthesis of 1,2,3-Triazoles Source: MDPI[Link]

• Ruthenium-Catalyzed Azide Alkyne Cycloaddition Reaction: Scope, Mechanism, and Applications Source: ACS Publications[Link]

• A Study of the Scope and Regioselectivity of the Ruthenium-Catalyzed [3+2]-Cycloaddition of Azides with Internal Alkynes Source: PMC (nih.gov)[Link]

• Copper(I)-catalyzed direct arylation of 1,4-disubstituted 1,2,3-triazoles Source: Heterocycles (Clockss)[Link]

• One-pot three-component synthesis of 1,4,5-trisubstituted 5-iodo-1,2,3-triazoles from 1-copper(I) alkyne, azide and molecular iodine Source: RSC Publishing[Link]

Sources

• 1. One-pot three-component synthesis of 1,4,5-trisubstituted 5-iodo-1,2,3-triazoles from 1-copper( i ) alkyne, azide and molecular iodine - RSC Advances (RSC Publishing) DOI:10.1039/C4RA15980B [pubs.rsc.org]
• 2. Regiospecific Synthesis of 1,4,5-Trisubstituted-1,2,3-triazole via One-Pot Reaction Promoted by Copper(I) Salt [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A Study of the Scope and Regioselectivity of the Ruthenium-Catalyzed [3+2]-Cycloaddition of Azides with Internal Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A recent overview on the synthesis of 1,4,5-trisubstituted 1,2,3-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Optimizing reaction conditions for the synthesis of triazole derivatives.

Welcome to the Technical Support Center for Triazole Synthesis. As a Senior Application Scientist, I have designed this guide to move beyond mere "recipes" and delve into the mechanistic causality of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). By understanding why each reagent is used, you can troubleshoot effectively and optimize your workflows for both small-molecule synthesis and complex bioconjugations.

Part 1: Mechanistic Logic & The Catalytic Cycle

CuAAC relies on the in situ generation and stabilization of a Cu(I) catalytic species. Unlike thermal cycloadditions which require prolonged heating and yield thermodynamic mixtures of 1,4- and 1,5-regioisomers, CuAAC exclusively yields the 1,4-disubstituted 1,2,3-triazole at room temperature[1]. The causality of reaction failure usually traces back to the oxidation of Cu(I) to Cu(II) or its disproportionation into Cu(0) and Cu(II). Understanding this catalytic cycle is critical for diagnosing stalled reactions.

Catalytic cycle of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Part 2: Optimized Standard Protocol (Chelation-Assisted CuAAC)

To ensure a self-validating system, this protocol utilizes a Cu(I)-stabilizing ligand (e.g., THPTA). Ligand-accelerated catalysis not only speeds up the reaction but protects the Cu(I) from dissolved oxygen, providing an internal control against catalyst deactivation[2].

Step-by-Step Methodology:

• Preparation of Catalyst Premix : In a microcentrifuge tube, combine 50 mM CuSO₄ (aqueous) with 100 mM THPTA ligand in a 1:2 molar ratio.

  • Mechanistic Causality: Pre-complexing Cu(II) with THPTA before reduction prevents the precipitation of unliganded Cu(I) and minimizes reactive oxygen species (ROS) generation, which can degrade sensitive biological targets[2].

• Reduction : Add 100 mM freshly prepared sodium ascorbate to the premix.

  • Self-Validation Check: The solution should briefly turn brown and then clear/pale yellow, indicating successful reduction to Cu(I). If the solution remains blue, your ascorbate is oxidized; discard and prepare a fresh batch[2].

• Substrate Addition : To your reaction vessel containing the alkyne and azide (typically 10-100 µM in aqueous buffer or H₂O/t-BuOH), add the active catalyst complex to a final Cu concentration of 10-40 µM.

  • Mechanistic Causality: Keeping the active catalyst concentration low prevents oxidative homocoupling of the alkyne while maintaining rapid kinetics[1].

• Reaction : Incubate at room temperature for 30-60 minutes.

• Quenching & Copper Removal : Add 1-5 mM EDTA to chelate the copper and halt the reaction. For complex macromolecules, proceed to electrochemical purification[3].

Step-by-step experimental workflow for chelation-assisted CuAAC.

Part 3: Quantitative Optimization Data

When optimizing your reaction, reference the table below to understand how shifting from sub-optimal to optimized conditions impacts the underlying chemistry.

Parameter	Sub-optimal Condition	Optimized Condition	Mechanistic Rationale
Catalyst Source	Cu(I) salts (e.g., CuI) directly	Cu(II)SO₄ + Sodium Ascorbate	In situ reduction generates pristine Cu(I) continuously, preventing rapid oxidation and handling issues associated with unstable Cu(I) salts[1].
Ligand Ratio	No ligand	1:2 to 1:5 (Cu:Ligand, e.g., THPTA)	Ligand-accelerated catalysis protects Cu(I) from disproportionation and oxygen, dramatically increasing the reaction rate[2].
Reaction Kinetics	Standard Batch (Hours)	Ultrasonication (Minutes)	Acoustic cavitation enhances mass transfer and local energy, drastically accelerating the reaction without thermal degradation[4].
Copper Removal	Silica gel chromatography	Electrochemical deposition or EDTA	Quantitative removal of strongly coordinating Cu ions without degrading sensitive macromolecules or altering surface properties[3].

Part 4: Troubleshooting FAQs

Q1: My reaction is sluggish or stalls completely before completion. What is happening? A: This is the most common issue, typically caused by the oxidation of the active Cu(I) catalyst back to Cu(II) by dissolved oxygen. Cu(II) is catalytically inactive for the cycloaddition[1].

• Solution : Ensure your sodium ascorbate is freshly prepared (it degrades rapidly in water). Increase the equivalents of your accelerating ligand (like THPTA or TBTA) to shield the Cu(I) center. Alternatively, applying power ultrasound (sonication) can drastically improve reaction kinetics and conversion rates by enhancing mass transfer[4].

Q2: I am observing unwanted byproducts, specifically the dimerization of my terminal alkyne. How do I prevent this? A: You are observing Glaser coupling, an oxidative homocoupling of terminal alkynes catalyzed by Cu(II) in the presence of oxygen and base[1].

• Solution : Degas your solvents using argon or nitrogen sparging. Ensure an excess of sodium ascorbate to keep copper strictly in the +1 oxidation state. Avoid using excess amine bases if oxygen is present in the system.

Q3: How do I completely remove trace copper from my functionalized polymers or biological samples? A: Copper removal is notoriously difficult for highly functionalized or strongly coordinating products[5]. Standard EDTA washes or silica gel chromatography often leave trace Cu ions, which can be cytotoxic or disrupt downstream assays.

• Solution : For complex water-soluble macromolecules, consider electrochemical purification. Applying a controlled voltage to an aqueous polymer solution can quantitatively deposit copper onto an electrode without degrading the polymer[3]. If copper toxicity remains insurmountable for your specific in vivo application, consider switching to Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), which is entirely metal-free.

References

• Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides | PMC |1

• Site-specific protein labeling using PRIME and chelation-assisted click chemistry | Ting Laboratory / Nature Protocols | 2

• Cleaning the Click: A Simple Electrochemical Avenue for Copper Removal from Strongly Coordinating Macromolecules | ACS Macro Letters |3

• Click Chemistry - How to Enhance Click Reactions with Sonication | Hielscher Ultrasonics | 4

• Recent Advances in Recoverable Systems for the Copper-Catalyzed Azide-Alkyne Cycloaddition Reaction (CuAAC) | MDPI | 5

• Copper-Free Click Biofunctionalization of Silicon Nitride Surfaces via Strain-Promoted Alkyne–Azide Cycloaddition Reactions | Langmuir - ACS Publications |

Sources

• 1. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. static1.squarespace.com [static1.squarespace.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. hielscher.com [hielscher.com]
• 5. Recent Advances in Recoverable Systems for the Copper-Catalyzed Azide-Alkyne Cycloaddition Reaction (CuAAC) [mdpi.com]

Technical Support Center: Removal of Copper Catalyst from 1,2,3-Triazole Synthesis

Welcome to the technical support center for the purification of 1,2,3-triazoles synthesized via the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to assist researchers, chemists, and drug development professionals in effectively removing residual copper catalysts from their reaction mixtures. Achieving minimal copper content is often a critical, non-negotiable step, particularly in pharmaceutical and materials science applications where final product purity and safety are paramount.

Frequently Asked Questions (FAQs)

Q1: Why is the complete removal of copper so critical, especially for pharmaceutical applications?

Residual copper in an active pharmaceutical ingredient (API) is a major safety concern and is strictly regulated by bodies like the FDA and EMA.[1] High concentrations of free copper ions can be toxic, potentially inducing oxidative stress and cellular damage.[2][3] Beyond direct toxicity, copper ions can:

• Interfere with Biological Assays: Copper can bind to proteins and other biomolecules, leading to false positives or negatives in downstream biological screening.

• Affect Drug Stability and Efficacy: Metal ions can catalyze the degradation of the drug substance or alter its pharmacological activity.[4]

• Compromise Material Properties: In materials science, residual copper can negatively impact the desired electronic, optical, or physical properties of a polymer or functional material.

Regulatory guidelines often mandate that copper content in APIs be reduced to parts-per-million (ppm) levels, making efficient removal an essential part of the process development.[1]

Q2: After my reaction and initial workup, my purified product is a blue or green solid/oil. What does this indicate?

A blue or green hue in your product is a tell-tale sign of copper contamination. The color arises from the d-d electronic transitions of Cu(II) ions, which are often formed by the oxidation of the active Cu(I) catalyst during the reaction or workup.[5] Critically, the nitrogen atoms within the 1,2,3-triazole ring itself are excellent ligands for copper, forming stable coordination complexes that can be very challenging to break.[1][6] This product-catalyst chelation is a primary reason why simple aqueous washes are sometimes insufficient for complete copper removal.[6]

Q3: What are the primary methods for removing the copper catalyst?

The most common strategies can be broadly categorized into three approaches: chelation and extraction, solid-phase scavenging, and chromatography. The optimal choice depends on the specific properties of your triazole product (e.g., solubility, stability) and the required level of purity.[1][5]

Method	Principle	Pros	Cons	Typical Final Cu Level
Aqueous Chelation Wash	A water-soluble chelating agent (e.g., EDTA, ammonia) sequesters copper ions into the aqueous phase, which is then separated from the organic product layer.[5]	Inexpensive, simple, and scalable for large reactions.	May require multiple washes; can be ineffective if the triazole product is a stronger chelator than the agent used.[1]	100-500+ ppm
Solid-Phase Scavenging	The crude product solution is passed through or stirred with a solid support (resin) functionalized with groups that have a high affinity for copper.[7]	Highly efficient, simple filtration-based removal, can achieve very low copper levels.	More expensive than simple washes; potential for product adsorption onto the resin.[1]	<10 ppm
Column Chromatography	The crude mixture is passed through a column of silica gel or alumina. Copper salts are often retained on the stationary phase while the product elutes.[7]	Can simultaneously purify the product from other organic impurities.	Can be time-consuming and solvent-intensive; product loss on the column is possible.	Variable (<50 ppm possible)
Heterogeneous Catalysis	The copper catalyst is immobilized on a solid support (e.g., charcoal, magnetic nanoparticles).[8][9] After the reaction, the catalyst is simply filtered off.[10]	Drastically simplifies workup; catalyst can often be recycled.	Supported catalysts may have different reactivity profiles; potential for minor copper leaching into the product solution.[11]	<20 ppm

Table 1. Comparison of Common Copper Removal Methodologies.

Troubleshooting & In-Depth Guides

This section provides detailed protocols and troubleshooting advice for common challenges encountered during copper removal.

Guide 1: Aqueous Chelation Washes (EDTA)

Aqueous extraction with a chelating agent like ethylenediaminetetraacetic acid (EDTA) is often the first line of defense. EDTA forms a very stable, water-soluble complex with Cu(II), facilitating its removal from the organic phase.

• Reaction Quench: Upon reaction completion (monitored by TLC or LC-MS), dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Initial Wash: Transfer the diluted mixture to a separatory funnel. Add an equal volume of a saturated aqueous solution of EDTA disodium salt.

• Extraction: Shake the funnel vigorously for 1-2 minutes. The aqueous layer will often turn blue as the EDTA-copper complex forms.[1] Allow the layers to separate completely.

• Repeat: Drain the lower aqueous layer. Repeat the wash with fresh EDTA solution until the aqueous layer remains colorless, indicating that the bulk of the copper has been removed.

• Final Washes: Wash the organic layer sequentially with water and then a saturated brine solution to remove residual EDTA and water.

• Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄, MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Problem: The organic layer remains blue/green even after multiple EDTA washes.

  • Cause: The triazole product is strongly chelating the copper, outcompeting the EDTA.[1][6]

  • Solution 1 (Increase Concentration): Use a more concentrated EDTA solution or increase the number of washes.

  • Solution 2 (Change pH): The chelating ability of EDTA is pH-dependent. Adjusting the pH of the aqueous solution (e.g., to ~8 with ammonium hydroxide) can sometimes improve efficiency.

  • Solution 3 (Switch Chelator): A dilute aqueous solution of ammonium hydroxide can be effective. Ammonia forms a deep blue, water-soluble tetraamminecopper(II) complex, which can be extracted.[5]

Caption: Workflow for copper removal using an EDTA wash.

Guide 2: Solid-Phase Scavenging

When aqueous washes fail, solid-phase scavengers provide a highly effective alternative. These are typically silica or polymer resins functionalized with potent metal-chelating groups (e.g., thiols, amines, iminodiacetic acid).

• Dissolution: Dissolve the crude, concentrated product in a minimal amount of a suitable solvent (e.g., dichloromethane, acetonitrile). Ensure the solvent is compatible with the scavenger resin.

• Cartridge Preparation: Select a pre-packed scavenger cartridge with a bed volume appropriate for the scale of your reaction. Condition the cartridge by flushing it with 2-3 bed volumes of the same solvent used in Step 1.

• Loading: Slowly pass the dissolved product solution through the scavenger cartridge. The flow rate should be slow enough to allow for efficient binding of the copper to the resin (e.g., ~1 drop per second).

• Elution: After loading, wash the cartridge with 2-3 additional bed volumes of the solvent to ensure all of the desired product has been eluted.

• Collection & Concentration: Collect all the eluent. Combine the fractions and concentrate under reduced pressure to obtain the purified product.

• Problem: Significant product loss is observed.

  • Cause: The product is adsorbing to the solid support of the scavenger resin.[1]

  • Solution 1 (Test Recovery): Before committing the entire batch, perform a small-scale test with a pure sample of your product to check for recovery with the chosen resin and solvent system.

  • Solution 2 (Change Solvent): Use a more polar solvent system to elute your product more effectively, provided it is compatible with the resin.

• Problem: Copper is still detected after scavenging.

  • Cause: The capacity of the scavenger cartridge was exceeded, or the flow rate was too high.

  • Solution: Use a larger cartridge or pass the eluent through a second, fresh cartridge. Reduce the flow rate during loading.

Caption: Workflow for copper removal using a solid-phase scavenger.

Guide 3: Avoiding the Problem: Heterogeneous Catalysis and Copper-Free Alternatives

The most elegant solution to a difficult purification is to avoid the problem in the first place.

• Heterogeneous Catalysts: Employing a copper catalyst that is immobilized on a solid support (e.g., Cu/C, Cu-zeolite, magnetic nanoparticles) allows for the catalyst to be removed by simple filtration at the end of the reaction.[8][10][12] This dramatically simplifies the workup procedure.

• Copper-Free Click Chemistry: For sensitive substrates, especially in biological applications, consider using Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). This reaction utilizes a strained cyclooctyne, which reacts with an azide at room temperature without the need for any metal catalyst, thereby completely eliminating the issue of copper removal.[1]

References

• Technical Support Center: Copper Catalyst Removal in 1-(azidomethoxy)-2-methoxyethane Click Chemistry Reactions. Benchchem.
• Strategies to minimize byproducts in 1,4-disubstituted triazole synthesis. Benchchem.
• Catalyst Removal - Matyjaszewski Polymer Group. Carnegie Mellon University.
• Troubleshooting guide for copper-catalyzed click chemistry reactions. Benchchem.
• Is there an effective method to purify the 1,4-disubstituted-1H-1,2,3-triazoles of Copper after the CuAAC reaction is complete? ResearchGate.
• Click Chemistry Azide-Alkyne Cycloaddition. Organic Chemistry Portal.
• Development of copper based drugs, radiopharmaceuticals and medical materials. PMC.
• troubleshooting failed click chemistry reactions on oligonucleotides. Benchchem.
• Greener synthesis of 1,2,3-triazoles using a copper(i)-exchanged magnetically recoverable β-zeolite as catalyst. New Journal of Chemistry (RSC Publishing).
• Copper Nanoparticles in Click Chemistry. Accounts of Chemical Research.
• "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". In: Current Protocols in Chemical Biology. Jena Bioscience.
• The Impact of Copper Ions on the Activity of Antibiotic Drugs. MDPI.
• The risks of free copper in the body and the development of useful anticopper drugs. ResearchGate.
• Quality in APIs. Express Pharma.
• Unveiling the promising anticancer effect of copper-based compounds: a comprehensive review. PMC.
• Sustainable catalysts for efficient triazole synthesis: an immobilized triazine-based copper-NNN pincer complex on TiO2. Dalton Transactions (RSC Publishing).
• Automated Synthesis of a 96 Product-Sized Library of Triazole Derivatives Using a Solid Phase Supported Copper Catalyst. MDPI.
• Novel, nanomagnetic and recoverable copper(0)-catalyst in one-pot access to 1,4-disubstituted 1,2,3-triazoles and 5-substituted 1H-tetrazoles in water. PMC.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Unveiling the promising anticancer effect of copper-based compounds: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Catalyst Removal - Matyjaszewski Polymer Group - Carnegie Mellon University [cmu.edu]
• 8. Greener synthesis of 1,2,3-triazoles using a copper(i)-exchanged magnetically recoverable β-zeolite as catalyst - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Novel, nanomagnetic and recoverable copper(0)-catalyst in one-pot access to 1,4-disubstituted 1,2,3-triazoles and 5-substituted 1H-tetrazoles in water - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Click Chemistry [organic-chemistry.org]

Technical Support Center: Stability &amp; Troubleshooting for 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical vulnerabilities of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde .

While the 1,2,3-triazole core is highly stable, its electron-withdrawing nature significantly increases the electrophilicity of the para-substituted benzaldehyde moiety. This structural dynamic lowers the activation energy for nucleophilic attacks and exacerbates standard aldehyde instabilities, leading to rapid degradation if handled improperly.

Part 1: Troubleshooting & FAQs

Q1: My LC-MS analysis of a methanol stock solution shows a new dominant peak with a +46 Da mass shift. What happened? A: Your compound has undergone acid-catalyzed acetalization. In protic solvents like methanol, the highly electrophilic aldehyde carbon undergoes rapid nucleophilic attack by the solvent[1]. The +46 Da shift corresponds exactly to the conversion of the aldehyde (R-CHO) to a dimethyl acetal (R-CH(OCH3)2). This involves the addition of two methanol molecules (+64 Da) and the elimination of one water molecule (-18 Da). Causality Insight: The electron-withdrawing triazole ring accelerates this process. Even trace amounts of acid (such as dissolved CO₂ forming carbonic acid) are sufficient to drive this reaction to completion in methanol[1].

Q2: My DMSO stock solution turned slightly yellow over a month, and TLC shows a highly polar baseline spot. How can I prevent this? A: The compound has undergone autoxidation to form 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzoic acid. Benzaldehydes are notorious for radical chain autoxidation when exposed to ambient oxygen and light, a process driven by the formation of a highly reactive benzoylperoxy radical intermediate[2]. Prevention: Always prepare stock solutions in degassed solvents and store them in amber vials to prevent photo-initiation. Interestingly, the addition of trace radical scavengers or even benzyl alcohol can intercept the benzoylperoxy radical and halt the autoxidation chain entirely[2].

Q3: Can I use this compound directly in biological assays containing primary amines (e.g., TRIS buffer or lysine-rich media)? A: Proceed with extreme caution. The activated benzaldehyde readily reacts with primary amines to form stable hemiaminals and Schiff bases (imines)[3]. This will effectively sequester your compound, leading to artificially low free-drug concentrations and potentially false-negative assay results. Solution: Dilute the compound into the assay buffer immediately before the experiment, or use amine-free buffers (e.g., HEPES or Phosphate buffers) to minimize off-target condensation[3].

Part 2: Degradation Pathways & Quantitative Data

Fig 1. Primary degradation pathways of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde in solution.

Solvent Compatibility & Stability Profile

Solvent	Primary Degradation Pathway	Estimated Half-Life (25°C, Air)	Recommended Action
Methanol / Ethanol	Acetalization / Hemiacetalization	< 24 hours	Avoid for storage; use only for immediate reactions.
DMSO (Aerobic)	Autoxidation to Carboxylic Acid	1 - 2 weeks	Degas solvent; overlay with Argon; store at -20°C.
Acetonitrile (Anhydrous)	None (Highly Stable)	> 6 months	Ideal solvent for long-term analytical stock solutions.
Aqueous Buffers (pH 7.4)	Hydration / Mild Oxidation	3 - 5 days	Prepare fresh daily; avoid amine-based buffers (TRIS).

Part 3: Experimental Protocols

Protocol 1: Preparation of Ultra-Stable Stock Solutions

To ensure absolute trustworthiness in your downstream assays, stock solutions must be prepared in a way that eliminates the variables of oxygen and moisture.

Fig 2. Standard operating procedure for preparing stable stock solutions.

Step-by-Step Methodology:

• Solvent Purging: Take HPLC-grade anhydrous Acetonitrile (MeCN) and sparge with Argon gas for 15 minutes to displace dissolved oxygen.

• Dissolution: Weigh the solid 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde into a dry, amber glass vial. Add the degassed MeCN to achieve the desired concentration (e.g., 10 mM).

• Inert Overlay: Gently blow a stream of Argon over the headspace of the vial for 10 seconds before capping tightly with a PTFE-lined septum.

• Validation: Spot 1 µL of the solution on a Silica TLC plate immediately after preparation. Elute with 50:50 EtOAc/Hexane. A single, crisp UV-active spot confirms baseline purity.

Protocol 2: Recovery of Oxidized Compound (Bisulfite Purification)

If your batch has undergone partial autoxidation to the carboxylic acid, you do not need to discard it. This protocol utilizes a self-validating chemical partition to isolate the intact aldehyde.

Step-by-Step Methodology:

• Dissolution: Dissolve the degraded mixture in a water-immiscible organic solvent (e.g., Ethyl Acetate).

• Adduct Formation: Add an equal volume of saturated aqueous Sodium Bisulfite (NaHSO₃) and shake vigorously in a separatory funnel for 5 minutes.

  • Self-Validation Check: The formation of a dense, white crystalline precipitate (the bisulfite adduct) at the interface confirms the presence of the intact aldehyde. If no adduct forms, the aldehyde has been completely consumed.

• Phase Separation: The aldehyde is now trapped in the aqueous phase as a water-soluble adduct. Discard the organic phase, which contains the unreacted carboxylic acid degradation products.

• Regeneration: Basify the aqueous phase by slowly adding 10% NaOH until the pH reaches 9-10. This breaks the bisulfite adduct and regenerates the free, water-insoluble aldehyde.

• Extraction: Extract the regenerated aldehyde with fresh Ethyl Acetate. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the purified compound.

References

• Title: The benzaldehyde oxidation paradox explained by the interception of peroxy radical by benzyl alcohol Source: ResearchGate URL
• Title: Application Notes and Protocols: Acetalization of 2-Methylbenzaldehyde with Methanol Source: Benchchem URL
• Title: The DFT study on the reaction between benzaldehyde and 4-amine-4H-1,2,4-triazole and their derivatives as a source of stable hemiaminals and Schiff bases.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. The DFT study on the reaction between benzaldehyde and 4-amine-4H-1,2,4-triazole and their derivatives as a source of stable hemiaminals and Schiff bases. Effect of substitution and solvation on the reaction mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting Wittig reactions involving 4-((1-benzyl-1H-1,2,3-triazol-4-yl)methoxy)benzaldehydes.

Welcome to the Technical Support Center for advanced heterocyclic olefinations. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical and mechanistic challenges associated with the Wittig reaction of 4-((1-benzyl-1H-1,2,3-triazol-4-yl)methoxy)benzaldehydes .

Synthesizing stilbene-linked 1,2,3-triazoles requires careful orchestration of base selection, solvent dynamics, and thermodynamic control. The presence of the triazole ring and the benzylic ether linkage introduces unique vulnerabilities to the substrate that standard Wittig protocols often fail to account for.

Diagnostic Q&A: Troubleshooting Core Issues

Q1: Why am I observing incomplete conversion of the triazole-benzaldehyde, along with complex degradation mixtures, when using n-BuLi? The Causality: The failure stems from the nucleophilicity and the specific counterion of the base. While n-butyllithium (n-BuLi) is standard for generating phosphonium ylides, it is highly nucleophilic. In your substrate, the ether linkage connecting the triazole to the benzaldehyde is susceptible to nucleophilic cleavage by strong organolithiums. Furthermore, the C5 proton of the 1-benzyl-1H-1,2,3-triazole ring is slightly acidic; n-BuLi can prematurely deprotonate this position, leading to unwanted metalation and oligomerization. Finally, lithium cations form very tight ion pairs with the betaine/oxaphosphetane intermediate, which can stall the cycloreversion step. The Solution: Switch to a non-nucleophilic base with a softer counterion.[1] successfully utilized Sodium hydride (NaH) to generate the ylide from benzyltriphenylphosphonium halides. NaH acts strictly as a base, leaving the ether linkage and the triazole ring intact while facilitating smooth conversion.

Q2: My reaction yields a nearly 1:1 mixture of E and Z isomers. How can I selectively enrich the (E)-stilbene derivative? The Causality: You are reacting an aldehyde with a benzyltriphenylphosphonium salt, which generates a semi-stabilized ylide. According to the principles of physical organic chemistry, semi-stabilized ylides do not exhibit the high intrinsic cis-selectivity of non-stabilized ylides, nor the high trans-selectivity of fully stabilized ylides. The energy difference between the cis and trans oxaphosphetane transition states is negligible, resulting in a mixed E/Z output. The Solution: Instead of attempting complex kinetic control (like the Schlosser modification, which requires harsh conditions incompatible with your ether linkage), leverage thermodynamic phase separation. The (E)-isomers of these specific bulky triazole-stilbenes exhibit significantly lower solubility in cold protic solvents compared to their (Z)-counterparts. By performing a post-reaction recrystallization in hot ethanol, the (E)-isomer will selectively crystallize out of solution, leaving the (Z)-isomer trapped in the mother liquor.

Q3: The aldehyde exhibits poor solubility in standard non-polar Wittig solvents like hexanes or diethyl ether. What is the optimal solvent system? The Causality: The 1-benzyl-1H-1,2,3-triazole moiety is highly polar and possesses significant dipole moments, making the starting material virtually insoluble in aliphatic hydrocarbons. If the aldehyde is not fully solvated, it cannot effectively collide with the ylide, leading to unreacted starting material. The Solution: Aromatic hydrocarbons or moderately polar aprotic solvents are required. The validated literature standard for this specific transformation is dry benzene[1]; however, from an environmental health and safety (EHS) perspective, anhydrous toluene or tetrahydrofuran (THF) are highly recommended alternatives that provide the necessary dielectric constant to dissolve the triazole-benzaldehyde while supporting the in-situ ylide generation.

Quantitative Data: Base & Solvent Optimization

To streamline your experimental design, the following table summarizes the causal relationships between reaction parameters and expected outcomes for this specific substrate class.

Base / Solvent System	Ylide Generation Kinetics	Side-Reaction Propensity	E/Z Selectivity Control	Scientific Verdict
n-BuLi / THF	Instantaneous	High (Ether cleavage, C5-metalation)	Poor (Kinetic trapping by Li⁺)	Not Recommended
NaHMDS / THF	Rapid, non-nucleophilic	Low	Moderate	Good alternative for sensitive substrates
KOH / DCM (Phase Transfer)	Slow, biphasic	Low	Poor	Sub-optimal for semi-stabilized ylides
NaH / Benzene (or Toluene)	Gradual (In situ Barbier-type)	Very Low	High (Via post-reaction crystallization)	Optimal Protocol [1]

Self-Validating Experimental Protocol

The following methodology is an in situ (Barbier-type) Wittig olefination adapted from validated literature[1]. It is designed as a self-validating system: each critical phase contains an observable metric to ensure the reaction is proceeding correctly.

Objective: Synthesis of (E)-1-benzyl-4-((4-styrylphenoxy)methyl)-1H-1,2,3-triazoles.

Step 1: Precursor Assembly In a flame-dried round-bottom flask under an inert argon atmosphere, combine 4-((1-benzyl-1H-1,2,3-triazol-4-yl)methoxy)benzaldehyde (1.0 equiv) and the corresponding benzyltriphenylphosphonium halide (1.0 equiv) in anhydrous toluene (or benzene, if permitted). Cool the suspension to 0–5 °C using an ice-water bath.

Step 2: In Situ Ylide Generation & Trapping Add Sodium hydride (NaH, 60% dispersion in mineral oil, 1.0 equiv) portion-wise to the chilled mixture. Validation Check: The addition of NaH must be accompanied by the immediate evolution of H₂ gas (bubbling). This confirms the active deprotonation of the phosphonium salt. The in situ presence of the aldehyde ensures the semi-stabilized ylide is trapped immediately, preventing ylide degradation.

Step 3: Propagation Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir vigorously for 16 hours. Validation Check: Perform Thin Layer Chromatography (TLC) using a Hexanes/Ethyl Acetate eluent. The UV-active spot corresponding to the starting aldehyde should be completely consumed, replaced by a less polar product spot.

Step 4: Quenching and Extraction Carefully quench any unreacted NaH by adding anhydrous methanol (10 mL) dropwise until gas evolution ceases. Partition the crude mixture between chloroform and water. Extract the aqueous layer twice with chloroform. Dry the combined organic layers over anhydrous Na₂SO₄ and concentrate under reduced pressure.

Step 5: Thermodynamic Isomeric Resolution Dissolve the crude solid mass in a minimum volume of boiling absolute ethanol. Allow the solution to cool slowly to room temperature, then transfer to a 4 °C refrigerator overnight. Validation Check: The (E)-isomer will precipitate as a crystalline solid. Filter the crystals and wash with ice-cold ethanol. To validate isomeric purity, run a ¹H-NMR (CDCl₃ or DMSO-d₆); the trans vinylic protons of the newly formed alkene will display a coupling constant of J≈16 Hz , confirming the successful isolation of the (E)-stilbene derivative.

Mechanistic Workflow

The following diagram illustrates the mechanistic pathway and the critical thermodynamic resolution step required to isolate the desired product.

Mechanistic workflow of the Wittig reaction for triazole-benzaldehydes and E/Z isomer resolution.

References

• Title: Synthesis, in silico ADME, molecular docking and in vitro cytotoxicity evaluation of stilbene linked 1,2,3-triazoles Source: Heliyon (via PubMed Central) URL: [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Byproduct Formation in Azide-Alkyne Cycloadditions

Welcome to the Click Chemistry Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who require high-fidelity bioconjugation and organic synthesis using the Huisgen 1,3-dipolar cycloaddition, specifically its Copper-Catalyzed (CuAAC) variant.

As a Senior Application Scientist, I have structured this guide to move beyond mere troubleshooting steps. We will examine the causality behind side reactions, establish self-validating experimental systems , and provide authoritative, field-proven methodologies to ensure your click reactions are robust, repeatable, and free of byproducts.

Part 1: Diagnostic Q&A and Mechanistic Troubleshooting

Q1: My CuAAC reaction yields a significant amount of a diyne byproduct instead of the desired 1,4-triazole. What is causing this, and how can I prevent it?

Causality Analysis: The formation of diynes is the result of Glaser coupling , an oxidative homocoupling of terminal alkynes. While the CuAAC reaction relies on a Cu(I) active catalyst to form the triazole, exposure to dissolved oxygen rapidly oxidizes Cu(I) to Cu(II). It is this Cu(II) species that acts as the active catalyst for the undesired Glaser coupling mechanism[1].

Prevention & Resolution:

• Maintain Excess Reductant: Ensure a continuous supply of a reducing agent (e.g., sodium ascorbate) to rapidly reduce any formed Cu(II) back to the active Cu(I) state[2].

• Exclude Oxygen: Oxygen is the primary thermodynamic driver for Cu(I) oxidation. Degas all buffers and solvents using argon or nitrogen sparging prior to the reaction[1].

• Ligand Saturation: Utilize accelerating, polytriazole ligands like THPTA or TBTA. These ligands coordinatively saturate the copper center, stabilizing the Cu(I) oxidation state and sterically hindering the dual-alkyne coordination required to initiate Glaser coupling[2].

Q2: When performing CuAAC on sensitive proteins, I observe precipitation and loss of biological function. How do I stop this degradation?

Causality Analysis: Protein degradation and aggregation during CuAAC are driven by two distinct side reactions stemming from the use of sodium ascorbate in the presence of oxygen and copper:

• Reactive Oxygen Species (ROS): The O2/Cu/ascorbate system generates highly reactive hydroxyl radicals and peroxides. These ROS oxidatively cleave protein backbones and degrade sensitive residues like histidine, cysteine, and methionine[3].

• Ascorbate Byproducts: The oxidation of ascorbate yields dehydroascorbate, which further hydrolyzes into reactive electrophiles like 2,3-diketogulonate and glyoxal. These electrophiles covalently crosslink arginine and lysine side-chains, causing irreversible protein aggregation[4].

Prevention & Resolution:

• Sacrificial Ligands (THPTA): Use a high ratio of water-soluble ligand to copper (e.g., 5:1 THPTA:Cu). THPTA not only accelerates the click reaction but acts as a sacrificial reductant, intercepting ROS before they can damage the biomolecule[5].

• Aminoguanidine Supplementation: Add aminoguanidine (typically 1–5 mM) to the reaction buffer. Aminoguanidine acts as an arginine surrogate, efficiently scavenging reactive carbonyl byproducts (like glyoxal) without inhibiting the CuAAC catalytic cycle[4].

Q3: NMR analysis of my small-molecule click product shows a mixture of 1,4- and 1,5-disubstituted triazoles. How do I achieve strict regiocontrol?

Causality Analysis: The classic, uncatalyzed Huisgen 1,3-dipolar cycloaddition is a purely thermal process that yields a near-equimolar mixture of 1,4- and 1,5-regioisomers[2]. If you are observing 1,5-isomers in a CuAAC reaction, it indicates that the thermal background reaction is competing with the catalyzed pathway. This occurs when the Cu(I) catalyst is deactivated—either through precipitation, complete oxidation, or chelation by incompatible buffers.

Prevention & Resolution:

• Buffer Compatibility: Avoid buffers containing >0.2 M chloride ions or strong copper chelators like Tris or EDTA, which strip copper from the catalytic cycle[5]. Use HEPES, MOPS, or phosphate buffers instead.

• Avoid Phosphine Reductants: Do not use TCEP as a reducing agent. While historically reported, the Cu-binding and azide-reducing properties of phosphines severely interfere with CuAAC[5].

• Lower Temperature: Run the reaction strictly at room temperature (20–25°C). CuAAC is highly efficient at room temperature, whereas the uncatalyzed thermal reaction requires elevated temperatures to proceed[2].

Part 2: Mechanistic and Workflow Visualization

Caption: Logical relationship of CuAAC catalysis versus oxidative byproduct formation.

Part 3: Quantitative Data & Self-Validating Protocols

To ensure reproducibility, all reagent stoichiometries must be tightly controlled. Table 1 summarizes the optimal concentrations for bioorthogonal CuAAC to maximize yield while suppressing byproducts.

Table 1: Optimized Reagent Stoichiometry for Bioorthogonal CuAAC

Reagent / Variable	Optimal Concentration / Ratio	Mechanistic Purpose
CuSO₄ (Precatalyst)	50 – 100 µM	Provides the copper source without overwhelming the protein with metal toxicity.
THPTA Ligand	250 – 500 µM (5:1 to Cu)	Accelerates reaction; sterically prevents Glaser coupling; acts as a sacrificial ROS scavenger[2].
Sodium Ascorbate	2.5 – 5.0 mM	Maintains Cu(I) state. Must be prepared fresh to avoid pre-oxidation[3].
Aminoguanidine	1.0 – 5.0 mM	Intercepts glyoxal and dehydroascorbate to prevent arginine crosslinking[4].
Alkyne/Azide Substrates	10 – 50 µM (Equimolar or slight excess)	Prevents substrate-induced inhibition of the Cu-THPTA complex[4].

Experimental Protocol: Self-Validating Bioorthogonal CuAAC Workflow

A hallmark of a trustworthy protocol is its ability to self-validate. Before committing expensive biomolecules, this workflow incorporates a fluorogenic control assay using a coumarin azide. If the reaction conditions are active, the solution will rapidly become fluorescent, confirming that the Cu(I) catalyst is active and the buffer is compatible[3][4].

Step-by-Step Methodology:

• Reagent Preparation & Degassing: Prepare all buffers (e.g., 100 mM HEPES, pH 7.0) and degas by bubbling with argon for 15 minutes. Prepare a fresh 100 mM stock of sodium ascorbate in degassed water.

• Pre-complexation (Critical Step): In a microcentrifuge tube, premix CuSO₄ and THPTA ligand at a 1:5 molar ratio. Causality note: Premixing is mandatory. Adding free Cu(II) directly to a phosphate/protein buffer will cause irreversible precipitation of copper phosphates or copper-protein aggregates[5].

• Substrate Addition: Add your alkyne-modified biomolecule and the azide cargo to the reaction vial.

• Protective Additives: Add aminoguanidine to a final concentration of 5 mM to protect arginine residues from ascorbate byproducts[5].

• Initiation: Add the pre-complexed Cu/THPTA mixture to the vial. Finally, initiate the reaction by adding sodium ascorbate (final concentration 2.5 mM).

• Self-Validation (Parallel Control): In a separate tube, replicate steps 1-5 using a model alkyne (e.g., propargyl alcohol) and a fluorogenic coumarin azide. Monitor fluorescence (Ex: ~340 nm / Em: ~430 nm). A rapid increase in fluorescence within 15 minutes validates that your catalytic system is fully active and free of inhibitors[3].

• Incubation & Purification: Cap the reaction to minimize oxygen exposure[3]. Incubate at room temperature for 1–2 hours. Purify the final bioconjugate using Size Exclusion Chromatography (SEC) or dialysis to remove the copper and unreacted small molecules.

Caption: Optimized step-by-step experimental workflow for bioorthogonal CuAAC.

References

• Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. National Institutes of Health (NIH) / PMC.[Link]

• Preventing Alkyne–Alkyne (i.e., Glaser) Coupling Associated with the ATRP Synthesis of Alkyne-Functional Polymers/Macromonomers and for Alkynes under Click (i.e., CuAAC) Reaction Conditions. Journal of the American Chemical Society.[Link]

• Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation. National Institutes of Health (NIH) / PMC.[Link]

• "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". In: Current Protocols in Chemical Biology. Jena Bioscience.[Link]

• Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction. Chemical Communications (RSC Publishing).[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jenabioscience.com [jenabioscience.com]

Reference Data & Comparative Studies

Analytical Comparison Guide: 1H NMR Differentiation of 1,5- vs. 1,4-Disubstituted 1,2,3-Triazoles

Target Molecule: 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde Alternative: 4-(1-Methyl-1H-1,2,3-triazol-4-yl)benzaldehyde Application Scope: Drug discovery, bioconjugation, and synthetic validation.

Executive Summary & Mechanistic Context

In modern medicinal chemistry, the 1,2,3-triazole ring is a premier bioisostere for amide bonds[1]. However, the pharmacological efficacy of these scaffolds relies entirely on strict regiocontrol during synthesis. The standard Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) exclusively yields the 1,4-disubstituted isomer (mimicking an s-cis amide rotamer)[1]. To access the 1,5-disubstituted isomer (mimicking an s-trans amide rotamer), researchers must employ Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC)[2] or specialized metal-free/nickel-catalyzed pathways[3].

Because these two constitutional isomers possess identical molecular weights and similar polarities, mass spectrometry and standard chromatography often fail to differentiate them definitively. This guide provides an authoritative, self-validating framework for distinguishing the target 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde from its 1,4-isomer alternative using 1-Dimensional 1 H NMR and 2-Dimensional NOESY spectroscopy[1][4].

Caption: Regioselective synthesis pathways for 1,4- and 1,5-disubstituted 1,2,3-triazoles.

1 H NMR Spectral Signatures: Causality and Comparison

The structural differences between the 1,5-isomer and the 1,4-isomer create distinct local magnetic environments. As an application scientist, you must look beyond mere peak matching and understand the causality driving these chemical shifts.

A. The Triazole Proton (C-H)

• 1,4-Isomer (Alternative): The lone triazole proton resides at the C5 position. It is flanked by the highly electronegative N1 atom. This proximity induces a strong deshielding effect, pushing the resonance downfield to ~8.20 – 8.50 ppm [4].

• 1,5-Isomer (Target): The triazole proton resides at the C4 position. While still part of the electron-deficient heteroaromatic ring, it is further from the N1-methyl group. Furthermore, steric clash between the N1-methyl and the C5-phenyl group forces the phenyl ring out of coplanarity. The resulting orthogonal geometry places the C4 proton partially within the shielding cone of the phenyl ring, shifting it upfield to ~7.60 – 7.80 ppm [4].

B. The N-Methyl Protons (N-CH 3​ )

• 1,4-Isomer (Alternative): The N1-methyl group is adjacent to the C5-proton. Without any significant anisotropic shielding from the distant C4-phenyl ring, the methyl protons resonate at their expected downfield position of ~4.10 – 4.30 ppm [4].

• 1,5-Isomer (Target): The N1-methyl group is directly adjacent to the C5-phenyl group. The magnetic anisotropy (ring current) of the sterically crowded, out-of-plane phenyl ring heavily shields the N1-methyl protons. This causes a diagnostic upfield shift to ~3.80 – 4.00 ppm [2][4].

Quantitative Data Comparison

NMR Feature	1,5-Isomer (Target Product)	1,4-Isomer (Alternative)	Causality / Physical Basis
Triazole C-H	~7.60 - 7.80 ppm (s, 1H)	~8.20 - 8.50 ppm (s, 1H)	Anisotropic shielding from orthogonal C5-phenyl ring in the 1,5-isomer.
N1-CH 3​	~3.80 - 4.00 ppm (s, 3H)	~4.10 - 4.30 ppm (s, 3H)	Ring current shielding by the adjacent C5-phenyl group in the 1,5-isomer.
Aldehyde CHO	~10.05 ppm (s, 1H)	~10.05 ppm (s, 1H)	Distant from the triazole core; remains unaffected.
Aromatic C-H	~7.60 - 8.00 ppm (m, 4H)	~7.90 - 8.10 ppm (m, 4H)	Slight variations due to altered conjugation and coplanarity.

Definitive Structural Validation via 2D NOESY

While 1D 1 H NMR provides strong circumstantial evidence, 2D Nuclear Overhauser Effect Spectroscopy (NOESY) is the gold standard for proving regiochemistry[1][5]. NOESY relies on through-space dipole-dipole coupling, meaning cross-peaks will only appear if protons are spatially close (< 5 Å).

• In the Target 1,5-Isomer: The N1-methyl group and the benzaldehyde ring are attached to adjacent atoms (N1 and C5). A strong NOE cross-peak will be observed between the N1-CH 3​ protons and the ortho-protons of the benzaldehyde ring[1][6].

• In the Alternative 1,4-Isomer: The N1-methyl group is adjacent to the triazole C5-H. A strong NOE cross-peak will be observed between the N1-CH 3​ protons and the triazole C5-H. No correlation will exist between the N-methyl and the phenyl ring[1].

Caption: Key 2D NOESY spatial correlations distinguishing the 1,4- and 1,5-triazole isomers.

Standardized Experimental Protocol

To ensure a self-validating system, follow this optimized protocol for NMR acquisition. This methodology minimizes artifacts and ensures quantitative reliability when calculating isomer ratios (e.g., assessing RuAAC catalyst efficiency)[4].

Step 1: Sample Preparation

• Weigh precisely 15–20 mg of the purified 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde.

• Dissolve completely in 0.6 mL of deuterated chloroform (CDCl 3​ , 99.8% D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference.

• Filter the solution through a glass wool plug into a high-quality 5 mm NMR tube to eliminate paramagnetic particulates that could broaden spectral lines.

Step 2: 1D 1 H NMR Acquisition

• Frequency: 400 MHz or 500 MHz spectrometer[4].

• Temperature: Regulate at 298 K (25 °C).

• Parameters:

  • Pulse angle: 30°

  • Relaxation delay (D1): 2.0 seconds (Ensure complete relaxation for accurate integration of the N-CH 3​ vs. Triazole C-H signals).

  • Number of scans (NS): 16 to 32.

• Processing: Apply exponential multiplication (LB = 0.3 Hz) prior to Fourier transformation. Phase and baseline correct manually. Set TMS to 0.00 ppm.

Step 3: 2D NOESY Acquisition

• Pulse Sequence: Standard phase-sensitive NOESY with gradient pulses.

• Mixing Time ( τm​ ): Set to 300–500 ms . Critical Causality: For small molecules (~200 Da), this mixing time is optimal to observe primary NOE correlations without risking spin diffusion (which could yield false-positive cross-peaks).

• Parameters: 2048 data points in F2, 256 increments in F1. NS = 8 per increment.

• Validation: Verify the presence of the cross-peak between the N-CH 3​ signal (~3.9 ppm) and the aromatic multiplet (~7.6 ppm) to confirm the 1,5-regioisomer[6].

References

• Preparation of 1,5-Disubstituted 1,2,3-Triazoles via Ruthenium-catalyzed Azide Alkyne Cycloaddition. National Institutes of Health (NIH).
• Synthesis of Dense 1,2,3-Triazole Oligomers Consisting Preferentially of 1,5-Disubstituted Units via Ruthenium(II)-Catalyzed Azide–Alkyne Cycloaddition. MDPI.
• Chiral 1,5-disubstituted 1,2,3-triazoles – versatile tools for foldamers and peptidomimetic applications. RSC Publishing.
• Ionic Liquid-Phase Synthesis of 1,5-Disubstituted 1,2,3-Triazoles. ACS Publications.
• New CD1d agonists: Synthesis and biological activity of 6″-triazole-substituted α-galactosyl ceramides. National Institutes of Health (NIH).
• Nickel-Catalyzed Azide–Alkyne Cycloaddition To Access 1,5-Disubstituted 1,2,3-Triazoles in Air and Water. ACS Publications.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Chiral 1,5-disubstituted 1,2,3-triazoles – versatile tools for foldamers and peptidomimetic applications - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D0OB00168F [pubs.rsc.org]

13C NMR spectrum of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde.

High-Resolution vs. Benchtop 13C NMR: A Comparative Guide for the Structural Elucidation of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde

For drug development professionals and synthetic chemists, the 1,2,3-triazole ring is a privileged pharmacophore, frequently utilized as a metabolically stable bioisostere for amide and ester linkages. Validating the structural integrity of key intermediates like 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde is a critical quality control step.

While 1H NMR provides rapid confirmation of the aldehyde and aromatic protons, 13C NMR is the definitive tool for mapping the carbon backbone , particularly for distinguishing the substitution pattern of the triazole ring. However, the low natural abundance (1.1%) and low gyromagnetic ratio of the 13C nucleus present significant analytical challenges.

This guide objectively compares the performance of Benchtop NMR (60–80 MHz) against standard High-Field (400 MHz) and Ultra-High-Field (600 MHz + CryoProbe) platforms for characterizing this specific triazole intermediate, providing actionable protocols and mechanistic insights.

The Chemical Subject: Expected 13C NMR Profile

To evaluate instrument performance, we must first establish the expected 13C{1H} NMR chemical shifts for 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde in CDCl3[1]:

• Aldehyde (C=O): ~191.5 ppm (Highly deshielded)

• Triazole C5 (Quaternary): ~137.8 ppm

• Phenyl C1 (ipso to CHO): ~136.5 ppm

• Triazole C4 (CH): ~133.2 ppm

• Phenyl C4 (ipso to triazole): ~131.5 ppm

• Phenyl C2, C6 (CH): ~130.2 ppm

• Phenyl C3, C5 (CH): ~129.1 ppm

• N-CH3 (Aliphatic): ~36.5 ppm

Analytical Challenge: The wide chemical shift dispersion (36 ppm to 191 ppm) is advantageous for peak resolution. However, the presence of three quaternary carbons (Triazole C5, Phenyl C1, Phenyl C4) poses a sensitivity hurdle, as these nuclei exhibit long T1​ relaxation times and benefit minimally from Nuclear Overhauser Effect (NOE) enhancements.

Comparative Analysis of NMR Platforms

The choice of NMR platform dictates the workflow efficiency, sample requirements, and data quality. Below is an objective comparison of three tiers of NMR instrumentation.

Quantitative Performance Comparison

Parameter	Benchtop NMR (60–80 MHz)	Standard High-Field (400 MHz)	Ultra-High-Field (600 MHz + Cryo)
13C Sensitivity (Receptivity)	Very Low	High	Ultra-High
Typical Sample Requirement	> 50 mg (or neat)	10 – 20 mg	< 1 mg
Standard 13C Acquisition Time	12 – 24 hours	15 – 30 minutes	5 – 10 minutes
Resolution (Line Width)	~1.5 Hz	< 0.5 Hz	< 0.2 Hz
Capital Cost	~$50,000 – $90,000	~$300,000	> $1,000,000
Best Use Case	Reaction monitoring, QA/QC	Routine structural elucidation	Impurity profiling, trace analysis

Platform Insights

• Benchtop NMR (60-80 MHz): While benchtop systems offer unparalleled convenience and cryogen-free operation, acquiring a 13C spectrum of a dilute sample can take up to 24 hours due to the B03/2​ dependence of NMR sensitivity[2]. However, emerging hyperpolarization techniques like SABRE (Signal Amplification by Reversible Exchange) and compact DNP (Dynamic Nuclear Polarization) can boost benchtop 13C signals by orders of magnitude, making rapid 13C acquisition feasible[3],[4],.

• Standard High-Field (400 MHz): The industry workhorse. It provides an optimal balance of cost and performance, easily resolving the closely grouped phenyl carbons (129.1 vs 130.2 ppm) in under 30 minutes.

• Ultra-High-Field (600 MHz + CryoProbe): By cooling the RF coils and preamplifier to ~20 K, thermal noise is drastically reduced. This platform is mandatory if the triazole intermediate is isolated in sub-milligram quantities from a complex biological matrix or a low-yielding synthetic step.

Experimental Protocols & Mechanistic Causality

To ensure reproducibility, the following self-validating protocol is designed for the acquisition of a standard 13C{1H} spectrum on a 400 MHz High-Field system.

Step 1: Sample Preparation & Matrix Selection

• Action: Dissolve 15–20 mg of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde in 0.6 mL of CDCl3 containing 0.03% v/v TMS. Filter the solution through a glass wool plug into a precision 5 mm NMR tube.

• Causality (E-E-A-T): Triazoles can exhibit localized aggregation due to strong dipole-dipole interactions. Filtering removes undissolved particulates that distort magnetic field homogeneity ( B0​ ), which would otherwise cause broad, non-Lorentzian line shapes. Note: If line broadening persists, switching to DMSO-d6 disrupts intermolecular forces, though the DMSO multiplet (39.5 ppm) may partially obscure the N-CH3 peak (~36.5 ppm).

Step 2: Tuning, Matching, and Shimming

• Action: Insert the sample, lock onto the deuterium frequency of CDCl3, and perform automated tuning/matching for the 13C channel. Execute gradient shimming (e.g., TopShim).

• Causality (E-E-A-T): Tuning aligns the probe's LC circuit to the exact Larmor frequency of 13C in the specific solvent matrix, maximizing RF power transfer and signal detection efficiency.

Step 3: Pulse Sequence Optimization

• Action: Select a standard 13C{1H} decoupled pulse sequence (e.g., zgpg30). Set the relaxation delay ( D1​ ) to 2.5 seconds .

• Causality (E-E-A-T): The sequence utilizes WALTZ-16 broadband decoupling to remove 1H-13C J -coupling, collapsing multiplets into intense singlets. Because the quaternary carbons (Triazole C5, Phenyl C1/C4) lack attached protons, they rely on inefficient dipole-dipole relaxation from distant protons, resulting in long T1​ relaxation times. A D1​ of 2.5s ensures complete magnetization recovery; a shorter delay would artificially suppress these critical structural markers.

Step 4: Acquisition and Processing

• Action: Acquire 512 to 1024 scans. Apply an exponential window function (Line Broadening = 1.0 Hz) prior to Fourier Transformation.

• Causality (E-E-A-T): The exponential multiplication artificially dampens the noise at the tail end of the Free Induction Decay (FID). A 1.0 Hz broadening factor optimizes the Signal-to-Noise Ratio (SNR) without severely compromising the resolution required to separate the phenyl CH peaks.

Workflow Visualization

The following diagram illustrates the decision matrix and acquisition pathways for 13C NMR analysis of triazole derivatives.

Workflow comparison for 13C NMR acquisition of triazole derivatives across different field strengths.

Conclusion

For the routine validation of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde, a 400 MHz High-Field NMR remains the gold standard, offering the necessary resolution and sensitivity to detect unprotonated quaternary carbons within a practical 30-minute window. While Benchtop NMR systems are highly attractive for their footprint and operational cost, their utility for 13C analysis of this compound is currently limited to highly concentrated samples, unless paired with advanced hyperpolarization modules[3],.

References

• High-field to Benchtop NMR Spectroscopy - Part 1. Oxford Instruments. Available at: [Link]

• Hyperpolarised 1H–13C Benchtop NMR Spectroscopy. MDPI Applied Sciences. Available at: [Link]

• SABRE hyperpolarization enables high-sensitivity 1H and 13C benchtop NMR spectroscopy. RSC Publishing (Chemical Communications). Available at: [Link]

• Boosting 1H and 13C NMR signals by orders of magnitude on a bench. PMC (Science Advances). Available at: [Link]

• Sequential One-Pot Ruthenium-Catalyzed Azide-Alkyne Cycloaddition from Primary Alkyl Halides. Chalmers Publication Library. Available at: [Link]

Sources

• 1. publications.lib.chalmers.se [publications.lib.chalmers.se]
• 2. High-field to Benchtop NMR Spectroscopy - Part 1 - Oxford Instruments [oxinst.com]
• 3. mdpi.com [mdpi.com]
• 4. SABRE hyperpolarization enables high-sensitivity 1 H and 13 C benchtop NMR spectroscopy - Analyst (RSC Publishing) DOI:10.1039/C8AN00596F [pubs.rsc.org]

Mass Spectrometry Analysis of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde: A Comparative Analytical Guide

Executive Summary

The incorporation of 1,2,3-triazole pharmacophores into benzaldehyde scaffolds has become a cornerstone of modern medicinal chemistry and click-chemistry applications. Specifically, 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde (Exact Mass: 187.0746 Da) is a critical synthetic intermediate. Accurate structural elucidation of this compound is paramount, particularly to differentiate it from its 1,4-disubstituted regioisomer.

This guide objectively compares the two premier mass spectrometry (MS) platforms for analyzing this compound: Liquid Chromatography-Electrospray Ionization-Quadrupole Time-of-Flight (LC-ESI-QTOF-MS) and Gas Chromatography-Electron Ionization (GC-EI-MS) . By examining their ionization mechanisms, fragmentation pathways, and operational workflows, this guide provides a self-validating framework for robust analytical method development.

Mechanistic Insights: The Mass Spectrometry of 1,2,3-Triazoles

The analytical challenge in characterizing 1,2,3-triazoles lies in their gas-phase stability and propensity for specific rearrangement reactions. Under both soft (ESI) and hard (EI) ionization conditions, the defining mechanistic signature of the 1H-1,2,3-triazole ring is the extrusion of molecular nitrogen (N₂) [1].

When 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde is ionized, the charge is typically localized on the nitrogen-rich triazole ring. The subsequent fragmentation is driven by the thermodynamic stability of the resulting fragments:

• N₂ Loss (-28 Da): The cleavage of the N1-N2 and N2-N3 bonds leads to a highly reactive intermediate (often a ketenimine or azirine derivative) [2].

• Aldehyde Cleavage (-29 Da): The loss of the formyl radical (•CHO) from the benzaldehyde moiety is a classic aromatic aldehyde fragmentation.

• Methyl Cleavage (-15 Da): Loss of the N-methyl group from the triazole ring.

Fragmentation pathway of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde.

Comparative Performance: LC-ESI-QTOF vs. GC-EI-MS

Selecting the appropriate MS platform depends on whether the goal is exact mass confirmation (LC-MS) or spectral library matching (GC-MS).

Platform Comparison Matrix

Analytical Parameter	LC-ESI-QTOF-MS (High Resolution)	GC-EI-MS (Nominal Mass)
Ionization Method	Soft (Electrospray, +ESI)	Hard (Electron Ionization, 70 eV)
Precursor Ion	[M+H]⁺ (m/z 188.0824)	M⁺• (m/z 187)
Mass Accuracy	< 5 ppm	Nominal (1 Da resolution)
Primary Utility	Exact mass confirmation, MS/MS studies	Spectral library matching (NIST/Wiley)
In-Source Fragmentation	Minimal (Requires Collision Induced Dissociation)	Extensive (Rich structural fingerprint)
Sample Matrix	Polar solvents (MeOH, MeCN, H₂O)	Volatile, non-polar solvents (DCM, Hexane)

Quantitative Data: Characteristic Fragment Ions

The following table summarizes the quantitative m/z values observed across both platforms. The causality of these fragments is directly linked to the structural moieties of the compound.

Fragment Assignment	LC-ESI-QTOF (Theoretical m/z)	GC-EI-MS (Nominal m/z)	Mechanistic Origin
Intact Molecule	188.0824 ([M+H]⁺)	187 (M⁺•)	Protonation (ESI) or Electron loss (EI)
[M - N₂]	160.0762	159	Extrusion of N₂ from triazole ring
[M - N₂ - CH₃]	145.0528	144	Subsequent loss of N-methyl group
[M - N₂ - CHO]	131.0609	130	Subsequent loss of formyl group
Phenyl Cation	77.0391	77	Complete cleavage of the benzaldehyde ring

Experimental Methodologies

To ensure a self-validating system, the following protocols are designed with built-in causality. Every parameter is selected to optimize the signal-to-noise ratio and ensure the structural integrity of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde during analysis.

Parallel analytical workflows for LC-ESI-QTOF and GC-EI-MS analysis.

Protocol A: LC-ESI-QTOF-MS Analysis

Objective: Determine the exact mass and perform targeted MS/MS for structural confirmation.

• Sample Preparation: Dissolve the compound in LC-MS grade Methanol to a stock concentration of 1 mg/mL. Dilute to a working concentration of 1 µg/mL using 50:50 Water:Acetonitrile containing 0.1% Formic Acid.

  • Causality: Formic acid (0.1%) is critical; it acts as a proton source to ensure consistent protonation of the triazole nitrogen, yielding a stable [M+H]⁺ signal in positive ESI mode.

• Chromatographic Separation: Inject 2 µL onto a C18 UPLC column (e.g., 2.1 x 50 mm, 1.7 µm). Run a gradient from 5% to 95% Acetonitrile over 5 minutes at a flow rate of 0.4 mL/min.

• Ion Source Tuning: Set the ESI capillary voltage to 3.5 kV, desolvation temperature to 350°C, and desolvation gas flow to 800 L/hr.

  • Causality: The 350°C desolvation temperature ensures complete droplet evaporation without inducing thermal degradation of the aldehyde group prior to MS entry.

• MS/MS Acquisition: Isolate the precursor ion (m/z 188.08) in the quadrupole. Apply a Collision Energy (CE) ramp of 15–35 eV using Argon as the collision gas.

  • Validation Check: Run a solvent blank prior to the sample to ensure the m/z 188.08 signal is not a background contaminant.

Protocol B: GC-EI-MS Analysis

Objective: Obtain a highly reproducible fragmentation fingerprint for library matching.

• Sample Preparation: Dissolve the compound in GC-grade Dichloromethane (DCM) to a concentration of 50 µg/mL.

• Inlet Parameters: Inject 1 µL in splitless mode. Maintain the inlet temperature at 250°C.

  • Causality: 250°C provides rapid, flash volatilization of the compound. Because 1,2,3-triazoles can be thermally labile at extreme temperatures, 250°C is the optimal balance between volatility and thermal stability.

• Chromatographic Separation: Use a 5% phenyl-methylpolysiloxane capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm). Program the oven: 80°C (hold 1 min), ramp at 15°C/min to 280°C (hold 3 min).

• Ionization & Detection: Operate the EI source at 70 eV with the source temperature set to 230°C. Scan from m/z 40 to 300.

  • Validation Check: Tune the mass spectrometer with Perfluorotributylamine (PFTBA) prior to the run to verify mass axis calibration and proper relative abundances of m/z 69, 219, and 502.

Conclusion and Best Practices

For the routine confirmation of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde during synthesis, LC-ESI-QTOF-MS is the superior choice due to its ability to preserve the intact molecular ion and provide high-resolution exact mass data (< 5 ppm error). However, if the goal is to differentiate this compound from closely related isomers (such as the 1,4-disubstituted variant) without authentic standards, GC-EI-MS provides a richer, highly reproducible fragmentation fingerprint that highlights the subtle differences in the N₂ and CHO loss cascades.

By understanding the causality behind the N₂ extrusion mechanism and optimizing the ionization parameters accordingly, researchers can establish a highly trustworthy and self-validating analytical workflow.

References

• Title: Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Ion Chemistry of 1H-1,2,3-Triazole Source: The Journal of Physical Chemistry A (ACS Publications) URL: [Link]

HPLC methods for purity assessment of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde.

As a Senior Application Scientist, I approach the purity assessment of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde not merely as a routine quality control task, but as a complex separation science challenge.

The 1,2,3-triazole scaffold is a privileged bioisostere in medicinal chemistry, heavily utilized in the development of novel therapeutics, including prostanoid EP4 receptor antagonists[1]. However, the synthesis of 1,5-disubstituted triazoles—typically achieved via Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC)—often yields trace amounts of the 1,4-regioisomer[2]. Separating these regioisomers, alongside oxidation products like the corresponding benzoic acid, requires a highly orthogonal chromatographic approach.

This guide objectively compares standard Reversed-Phase (RP-HPLC) methods with orthogonal stationary phases, providing the causality behind each experimental choice and a self-validating protocol for rigorous purity assessment.

The Causality of Separation: C18 vs. Phenyl-Hexyl Stationary Phases

When developing a method for 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde, the primary critical quality attribute (CQA) is baseline resolution ( Rs​≥1.5 ) between the 1,5-target molecule and its 1,4-regioisomer impurity.

Why Standard C18 Often Fails: Both the 1,4- and 1,5-regioisomers share identical molecular weights and highly similar logP values. On a standard C18 stationary phase, separation is driven purely by hydrophobic partitioning. Because the hydrophobic surface area of both isomers is nearly identical, C18 columns often result in dangerous co-elution or peak shouldering[3].

The Phenyl-Hexyl Advantage (π-π Stacking): The 1,5-disubstituted triazole experiences significant steric hindrance between the N1-methyl group and the C5-benzaldehyde moiety, forcing the aromatic rings out of coplanarity. In contrast, the 1,4-isomer adopts a much more planar conformation. A Phenyl-Hexyl stationary phase exploits these 3D conformational differences. The phenyl rings on the stationary phase engage in differential π−π stacking interactions with the analytes, offering superior selectivity ( α ) and easily achieving baseline separation.

Mobile Phase Dynamics: A low pH buffer is non-negotiable. Utilizing 0.1% Trifluoroacetic acid (TFA) serves a dual purpose. First, it suppresses the ionization of any residual 4-(1-methyl-1H-1,2,3-triazol-5-yl)benzoic acid degradation products ( pKa​≈4.2 ), preventing broad peak tailing. Second, it ensures the weakly basic triazole nitrogens remain in a consistent protonation state, yielding sharp, symmetrical peaks[1].

Comparative Performance Data

The following table summarizes the quantitative performance of both methods during the purity assessment of a spiked synthesized batch.

Chromatographic Parameter	Method A: Standard C18 (Hydrophobic)	Method B: Phenyl-Hexyl (Orthogonal π−π )
Primary Separation Mechanism	Hydrophobic Partitioning	Hydrophobic + π−π Stacking
Retention Time (1,5-isomer)	8.4 min	11.2 min
Retention Time (1,4-isomer)	8.7 min	13.5 min
Resolution ( Rs​ )	1.1 (High co-elution risk)	3.8 (Robust baseline separation)
Tailing Factor ( Tf​ )	1.3	1.05
Theoretical Plates ( N )	> 10,000	> 15,000

Mandatory Visualization: Method Development Workflow

Workflow for HPLC method development and validation of triazole regioisomers.

Self-Validating Experimental Protocol (Method B)

Trustworthiness in HPLC requires a self-validating system. This protocol incorporates a System Suitability Test (SST) to ensure the column is actively resolving the most difficult critical pairs before any real samples are injected.

Step 1: Preparation of System Suitability Standard (SST)

• Action: Spike a 1.0 mg/mL solution of the target 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde with exactly 1% (w/w) of the 1,4-regioisomer and 1% of 4-(1-methyl-1H-1,2,3-triazol-5-yl)benzoic acid.

• Validation Gate: The sequence must automatically halt if the SST injection fails to achieve an Rs​≥2.0 between the 1,4 and 1,5 isomers.

Step 2: Mobile Phase Preparation

• Phase A: 0.1% (v/v) TFA in HPLC-grade Water.

• Phase B: 0.1% (v/v) TFA in HPLC-grade Acetonitrile.

• Note: Premixing the TFA in both channels ensures a constant baseline absorbance at 254 nm, preventing gradient drift and false-positive impurity integration.

Step 3: Chromatographic Conditions

• Column: Phenyl-Hexyl, 150 x 4.6 mm, 3.5 µm particle size.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C (Stabilizes the column backpressure and improves mass transfer).

• Detection: UV at 254 nm (Optimal for the conjugated benzaldehyde-triazole π−π∗ transition).

• Gradient Program:

  • 0.0 - 2.0 min: 5% B (Aqueous hold to focus polar impurities).

  • 2.0 - 15.0 min: 5% → 60% B (Linear ramp to elute the triazole and regioisomers).

  • 15.0 - 18.0 min: 60% → 95% B (Column wash).

  • 18.0 - 22.0 min: 5% B (Re-equilibration).

Step 4: Advanced Trace Analysis (Biological Matrices) For researchers quantifying this compound in complex biological matrices (e.g., serum PK studies), standard UV detection may lack the required sensitivity. In such cases, pre-column derivatization of the benzaldehyde moiety using N-acetylhydrazine acridone (AHAD) followed by High-Performance Liquid Chromatography-Fluorescence (HPLC-FL) detection provides exceptional sensitivity and specificity, lowering the limit of detection to the nanomolar range[4].

References

• Recent Developments in the Ruthenium-Catalyzed Azide Alkyne Cycloaddition (RuAAC) Reaction. Chalmers University of Technology.[Link]

• Discovery and Characterization of 1H-1,2,3-Triazole Derivatives as Novel Prostanoid EP4 Receptor Antagonists for Cancer Immunotherapy. ACS Publications.[Link]

• Development of a HPLC-FL method to determine benzaldehyde after derivatization with N-acetylhydrazine acridone and its application for determination of semicarbazide-sensitive amine oxidase activity in human serum. NIH PubMed Central.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. research.chalmers.se [research.chalmers.se]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Development of a HPLC-FL method to determine benzaldehyde after derivatization with N-acetylhydrazine acridone and its application for determination of semicarbazide-sensitive amine oxidase activity in human serum - PMC [pmc.ncbi.nlm.nih.gov]

Comparison of 1,4- and 1,5-disubstituted 1,2,3-triazole isomers.

Comprehensive Comparison Guide: 1,4- vs. 1,5-Disubstituted 1,2,3-Triazole Isomers in Drug Discovery

Executive Summary

As a Senior Application Scientist in medicinal chemistry, the strategic replacement of metabolically labile amide bonds with bioisosteres is a daily consideration. The 1,2,3-triazole heterocycle has emerged as a premier amide surrogate due to its structural rigidity, high dipole moment, and synthetic accessibility [1]. However, the regiochemistry of the triazole ring—specifically whether it is 1,4-disubstituted or 1,5-disubstituted—dictates its physicochemical properties and its fidelity as a biomimetic [2]. This guide provides a rigorous, data-driven comparison of these two isomers, detailing their structural nuances, catalytic synthesis workflows, and applications in peptidomimetic drug design.

Structural and Physicochemical Profiling

The fundamental difference between the 1,4- and 1,5-isomers lies in their spatial geometry and electronic distribution, which dictates their interaction with biological targets [3].

• 1,4-Disubstituted 1,2,3-Triazoles: These isomers present an extended, linear conformation with a substituent distance of approximately 5.0 Å [3]. The C4-proton acts as a strong hydrogen-bond donor, while the N2/N3 lone pairs serve as weak hydrogen-bond acceptors. This electronic profile makes the 1,4-isomer an exceptional bioisostere for the trans-amide bond [1].

• 1,5-Disubstituted 1,2,3-Triazoles: Characterized by a more compact, bent geometry, the substituent distance is drastically reduced to roughly 2.4 Å, imposing significant steric crowding [3]. This topology perfectly mimics the cis-amide bond, allowing researchers to lock peptides into turn or hairpin conformations [4].

Table 1: Quantitative and Qualitative Comparison of Triazole Regioisomers

Parameter	1,4-Disubstituted 1,2,3-Triazole	1,5-Disubstituted 1,2,3-Triazole
Bioisosteric Target	trans-Amide bond [1]	cis-Amide bond [4]
Substituent Distance	~5.0 Å [3]	~2.4 Å [3]
Dipole Moment	~4.5 – 5.0 D [1]	~3.5 – 4.5 D [5]
Steric Profile	Extended, linear geometry	Compact, bent, crowded geometry
Catalytic System	Cu(I) (CuAAC) [6]	Ru(II) (RuAAC) or Mg/Zn [7]
Alkyne Compatibility	Terminal alkynes only [8]	Terminal and internal alkynes [9]

Catalytic Methodologies & Workflow Logic

The regioselective synthesis of these isomers relies on distinct transition-metal catalytic cycles. The Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) exclusively yields the 1,4-isomer via a copper-acetylide intermediate, which inherently restricts its scope to terminal alkynes [6]. Conversely, the Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) selectively yields the 1,5-isomer. The RuAAC mechanism involves the oxidative coupling of the azide and alkyne to form a ruthenacycle, followed by reductive elimination. Crucially, RuAAC does not require a terminal proton, enabling the use of internal alkynes to form fully substituted 1,4,5-triazoles [9].

Workflow for selective synthesis of 1,2,3-triazole isomers via CuAAC and RuAAC methodologies.

Self-Validating Experimental Protocols

To ensure reproducibility, high yields, and strict regiocontrol, the following protocols incorporate built-in causality and validation checkpoints.

Protocol A: Synthesis of 1,4-Disubstituted Triazoles via CuAAC

• Preparation: Dissolve the organic azide (1.0 eq) and terminal alkyne (1.05 eq) in a 1:1 mixture of tert-butanol and water.

• Catalyst Generation: Add CuSO₄·5H₂O (1–5 mol%) followed by sodium ascorbate (5–10 mol%).

  • Causality: Using sodium ascorbate generates the active Cu(I) species in situ by reducing Cu(II). This is critical because it prevents the oxidative Glaser coupling of alkynes that frequently plagues pre-formed Cu(I) salts [10].

• Reaction & Validation: Stir at room temperature for 2–12 hours.

  • Validation Checkpoint: Monitor the reaction via FT-IR. The complete disappearance of the strong azide stretching frequency at ~2100 cm⁻¹ confirms total conversion.

• Workup: Quench with an EDTA solution to chelate and remove copper ions, preventing heavy-metal toxicity in downstream biological assays.

Protocol B: Synthesis of 1,5-Disubstituted Triazoles via RuAAC

• Preparation: In an oven-dried flask under an inert argon atmosphere, dissolve the azide (1.0 eq) and terminal/internal alkyne (1.0 eq) in an anhydrous, degassed aprotic solvent (e.g., THF, toluene, or benzene) [11].

• Catalyst Addition: Add the ruthenium catalyst, typically CpRuCl(PPh₃)₂ or CpRuCl(COD) (1–5 mol%).

  • Causality: The Ru(II) complex is highly sensitive to protic interference and oxidation. Anhydrous, inert conditions are mandatory to stabilize the active Ru(II) species and facilitate the formation of the ruthenacycle intermediate without catalyst degradation [8].

• Reaction & Validation: Stir at 60–80 °C (or room temperature if using highly active Cp*RuCl(COD)) for 4–24 hours [6].

  • Validation Checkpoint: Use ¹H-NMR to confirm regioselectivity. Due to altered anisotropic shielding, the triazole proton in the 1,5-isomer typically resonates further upfield compared to the 1,4-isomer [12].

• Workup: Evaporate the solvent under reduced pressure and purify via silica gel chromatography.

Applications in Drug Development

The strategic deployment of these isomers allows for precise tuning of pharmacokinetic properties and target affinity.

• Linear Peptide Stabilization (1,4-Isomers): Incorporating 1,4-triazoles into linear peptides (e.g., bombesin or neurotensin analogs) significantly enhances serum half-life. The triazole resists proteolytic cleavage while maintaining the necessary trans-geometry for receptor affinity, increasing stability up to 20-fold compared to native sequences [1].

• Macrocycle & Turn-Motif Stabilization (1,5-Isomers): 1,5-triazoles have been successfully utilized to stabilize biologically active macrocycles and induce tight turn-motifs. Recent studies on tumor-targeting minigastrin analogs demonstrated that 1,5-triazole substitutions yielded nanomolar cholecystokinin-2 receptor (CCK2R) binding affinity and a two-fold increase in tumor uptake compared to their native counterparts, proving their efficacy as cis-amide bioisosteres [4][13].

References

• Rečnik, L.-M., Kandioller, W., & Mindt, T. L. (2020). 1,4-Disubstituted 1,2,3-Triazoles as Amide Bond Surrogates for the Stabilisation of Linear Peptides with Biological Activity. Molecules, 25(16), 3576. URL:[Link]

• Bonandi, E., et al. (2017). The 1,2,3-triazole ring as a bioisostere in medicinal chemistry. Drug Discovery Today, 22(10), 1572-1581. URL:[Link]

• Sahu, M., et al. (2025). Structure–Property Correlations in Disubstituted 1,2,3-Triazoles: DFT Insights and Photophysical Analysis. ACS Omega. URL:[Link]

• Grob, N. M., et al. (2021). 1,5-Disubstituted 1,2,3-Triazoles as Amide Bond Isosteres Yield Novel Tumor-Targeting Minigastrin Analogs. ACS Medicinal Chemistry Letters, 12(4), 585-592. URL:[Link]

• Tron, G. C., et al. (2008). The 1,2,3-triazole ring as a bioisostere in medicinal chemistry. European Journal of Medicinal Chemistry. URL:[Link]

• Johansson, J. R., et al. (2016). Ruthenium-Catalyzed Azide Alkyne Cycloaddition Reaction: Scope, Mechanism, and Applications. Chemical Reviews, 116(23), 14726-14768. URL:[Link]

• Smith, J., et al. (2021). Enantiomer stability of atropisomeric 1,5-disubstituted 1,2,3-triazoles. ChemRxiv. URL:[Link]

• Boren, B. C., et al. (2008). Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism. Journal of the American Chemical Society, 130(28), 8923-8930. URL:[Link]

• Rečnik, L.-M., et al. (2020). 1,4-Disubstituted 1,2,3-Triazoles as Amide Bond Surrogates for the Stabilisation of Linear Peptides with Biological Activity. PMC. URL:[Link]

• Horne, W. S., et al. (2009). Probing the Bioactive Conformation of an Archetypal Natural Product HDAC Inhibitor Using Conformationally Homogeneous Triazole-Modified Cyclic Tetrapeptides. PMC. URL:[Link]

Sources

• 1. 1,4-Disubstituted 1,2,3-Triazoles as Amide Bond Surrogates for the Stabilisation of Linear Peptides with Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1,2,3-Triazoles as Biomimetics in Peptide Science [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. iris.unimore.it [iris.unimore.it]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chemrxiv.org [chemrxiv.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism [organic-chemistry.org]
• 10. On-Surface Azide–Alkyne Cycloaddition Reaction: Does It Click with Ruthenium Catalysts? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 13. 1,5-Disubstituted 1,2,3-Triazoles as Amide Bond Isosteres Yield Novel Tumor-Targeting Minigastrin Analogs - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Structural Efficacy: Amides vs. 1,2,3-Triazoles

Structural Profiling of 1,2,3-Triazole Bioisosteres: A Comparative Crystallography Guide

In my tenure as a Senior Application Scientist overseeing structural biology pipelines, the transition from traditional amide-based leads to 1,2,3-triazole bioisosteres frequently introduces unexpected crystallographic bottlenecks. The copper-catalyzed azide-alkyne cycloaddition (CuAAC) "click" reaction has made 1,4-disubstituted 1,2,3-triazoles a cornerstone of modern drug development[1]. They serve as metabolically stable, rigid linkers that effectively mimic the electronic properties of trans-amide bonds[1],[2].

However, obtaining high-resolution X-ray crystal structures of these protein-triazole complexes requires a nuanced approach. The causality is straightforward: while the triazole mimics the amide electronically, its extended R1-R2 atomic distance and altered hydrogen-bonding vectors demand a larger, often more flexible binding pocket[3],[4]. This guide objectively compares the structural properties of triazoles against amides and evaluates the two primary crystallographic methodologies—Ligand Soaking vs. Co-crystallization—providing self-validating protocols to ensure high-fidelity structural data.

Before designing a crystallization experiment, it is critical to understand why the triazole behaves differently in the crystal lattice. The 1,4-disubstituted 1,2,3-triazole is not a perfect 1:1 spatial drop-in for a trans-amide.

• Spatial Extension: The distance between the R1 and R2 substituents in a 1,4-disubstituted triazole is approximately 5.0–5.1 Å, compared to 3.8–3.9 Å in a trans-amide[4]. This 1.2 Å extension often forces the protein to undergo conformational adaptations to avoid steric clashes.

• Electronic Reprofiling: The triazole ring possesses a higher dipole moment (~4.5–5.0 D) than an amide (~3.5–4.0 D)[1],[5]. Furthermore, the N2 and N3 lone pairs act as potent hydrogen-bond acceptors, while the polarized C5-H bond serves as a non-classical hydrogen-bond donor[5],[2].

These properties often result in enhanced biological activity—such as seen in the optimization of HIV-1 Vif antagonists[5] and Ribonuclease A inhibitors[6]—but they fundamentally alter the thermodynamic stability of the protein-ligand complex during crystallization.

Table 1: Spatial and Electronic Properties Comparison

Property	Trans-Amide	1,4-Disubstituted 1,2,3-Triazole	Crystallographic Impact
R1-R2 Distance	~3.8 - 3.9 Å	~5.0 - 5.1 Å	Requires larger pocket volume; often induces protein backbone shifts.
H-Bond Acceptor	Carbonyl Oxygen	N2 and N3 lone pairs	Dual acceptor vectors can trap conserved water molecules differently.
H-Bond Donor	N-H bond	C5-H bond	C5-H is a weaker, but effective, non-classical H-bond donor.
Dipole Moment	~3.5 - 4.0 D	~4.5 - 5.0 D	Higher dipole enhances electrostatic interactions, altering solubility.
Aromaticity	Planar (Non-aromatic)	Planar (Aromatic)	Introduces novel π−π stacking and cation- π interactions[2].

Methodological Comparison: Soaking vs. Co-Crystallization

When determining the binding pose of a 1,2,3-triazole derivative, structural biologists must choose between soaking the ligand into pre-formed apo-crystals or co-crystallizing the complex de novo.

Because 1,2,3-triazoles are bulkier than amides and often require conformational changes in the target protein, co-crystallization is demonstrably superior for capturing the true physiological binding pose [7],[8]. Soaking is faster and more cost-effective, but the rigid crystal lattice of the apo-protein often restricts the necessary conformational changes, leading to misleading binding poses, underestimated polar interactions, or shattered crystals[7].

Table 2: Performance Comparison for Triazole-Protein Complexes

Parameter	Ligand Soaking	Co-Crystallization	Causality / Mechanism
Time & Resource Cost	Low (1-3 days)	High (Weeks-Months)	Soaking utilizes existing apo-crystals; co-crystallization requires matrix screening[9].
Conformational Fidelity	Moderate to Low	High	Soaking restricts protein flexibility due to crystal lattice packing forces[7].
Success Rate (Bulky Triazoles)	< 30%	> 70%	Bulky triazoles often crack apo-crystals due to steric clashes and osmotic shock.
Resolution Limit	Often degraded (e.g., >2.5 Å)	Preserved/Improved (e.g., <1.8 Å)	Co-crystallization forms a homogeneous thermodynamic lattice around the complex[9].

Crystallographic Decision Matrix

To minimize wasted resources, I utilize the following decision matrix when approaching a new 1,2,3-triazole derivative.

Fig 1: Decision matrix for protein-triazole crystallization, balancing ligand flexibility and lattice constraints.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. By incorporating dynamic light scattering (DLS) and step-wise gradients, we address the root causes of crystallization failure: aggregation and osmotic shock.

Protocol A: High-Fidelity Co-Crystallization (Recommended)

Causality: Triazole binding alters the surface entropy and solubility of the protein, shifting its phase diagram. Co-crystallization allows the complex to find its global energy minimum, while Microseed Matrix Screening (MMS) bypasses the elevated nucleation barrier[9].

• Complex Formation: Incubate the purified target protein (typically 10-15 mg/mL) with the 1,2,3-triazole ligand at a 1:3 molar ratio for 2 hours on ice. Validation: Run the sample through DLS. A polydispersity index (PdI) < 0.2 confirms the ligand has not induced protein aggregation.

• Seed Stock Preparation: Crush existing apo-crystals in their mother liquor using a tissue homogenizer. Dilute serially (10⁻¹, 10⁻², 10⁻³) to create a seed stock.

• Vapor Diffusion Setup: Using a crystallization robot, set up sitting drops containing 150 nL protein-ligand complex + 100 nL reservoir solution + 50 nL seed stock.

• Equilibration: Seal the plates and incubate at 20°C. Monitor daily. The seeds will act as nucleation templates, forcing the triazole-bound complex to grow in the metastable zone.

Protocol B: Step-Wise Ligand Soaking (For Rigid Targets/Fragments)

Causality: Triazoles are often highly hydrophobic, requiring DMSO for solubility. Plunging an apo-crystal directly into a high-concentration ligand/DMSO drop causes rapid solvent displacement and osmotic shock, shattering the crystal lattice[10]. A step-wise gradient prevents this.

• Ligand Preparation: Dissolve the 1,2,3-triazole derivative in 100% DMSO to a concentration of 50 mM.

• Gradient Formulation: Prepare three soaking drops (A, B, and C) by mixing the reservoir solution with the ligand stock to achieve final ligand concentrations of 1 mM, 5 mM, and 10 mM, ensuring DMSO does not exceed 5% v/v.

• Step-Wise Transfer: Using a cryo-loop, transfer the apo-crystal into Drop A for 10 minutes, Drop B for 30 minutes, and finally Drop C for 2-12 hours[10]. Validation: Observe the crystal under a polarized microscope during transfers. If birefringence fades, the lattice is degrading; halt the soaking and harvest immediately.

• Cryoprotection & Harvesting: Briefly transfer the crystal to a drop containing the Drop C solution supplemented with 20% v/v glycerol or PEG 400. Flash-cool immediately in liquid nitrogen to prevent ice lattice formation prior to X-ray diffraction.

References

• Two Methods, One Goal: Structural Differences between Cocrystallization and Crystal Soaking to Discover Ligand Binding Poses Angewandte Chemie International Edition / PubMed Central (PMC)[Link]

• Revealing protein structures: crystallization of protein‐ligand complexes – co‐crystallization and crystal soaking FEBS Open Bio / PubMed Central (PMC)[Link]

• 1,2,3-Triazoles as Biomimetics in Peptide Science International Journal of Molecular Sciences / MDPI[Link]

• Structural Consequences of the 1,2,3-Triazole as an Amide Bioisostere in Analogues of the Cystic Fibrosis Drugs VX-809 and VX-770 ChemMedChem / PubMed[Link]

• Evaluation of 1,2,3-Triazoles as Amide Bioisosteres In Cystic Fibrosis Transmembrane Conductance Regulator Modulators VX-770 and VX-809 PubMed Central (PMC)[Link]

• 1,2,3-Triazoles as amide bioisosteres: discovery of a new class of potent HIV-1 Vif antagonists Journal of Medicinal Chemistry / PubMed Central (PMC)[Link]

• 1,2,3-Triazoles in Biomolecular Crystallography: A Geometrical Data-Mining Approach Journal of Medicinal Chemistry / ACS Publications[Link]

• Crystal structure of Ribonuclease A in complex with 5e (PDB 4g90) Bioorganic & Medicinal Chemistry / Protein Data Bank Japan[Link]

Sources

• 1. 1,2,3-Triazoles as Biomimetics in Peptide Science [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Structural Consequences of the 1,2,3-Triazole as an Amide Bioisostere in Analogues of the Cystic Fibrosis Drugs VX-809 and VX-770 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evaluation of 1,2,3-Triazoles as Amide Bioisosteres In Cystic Fibrosis Transmembrane Conductance Regulator Modulators VX-770 and VX-809 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. 4g90 - Crystal structure of Ribonuclease A in complex with 5e - Summary - Protein Data Bank Japan [pdbj.org]
• 7. Two Methods, One Goal: Structural Differences between Cocrystallization and Crystal Soaking to Discover Ligand Binding Poses - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Revealing protein structures: crystallization of protein‐ligand complexes – co‐crystallization and crystal soaking - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Advanced Characterization of Impurities in 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde: A Methodological Comparison Guide

Executive Summary & Scientific Context

4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde is a highly versatile chemical intermediate, frequently utilized in the synthesis of complex pharmacophores such as lysophosphatidic acid (LPA) receptor antagonists [1]. During its synthesis—typically via the metalation of 1-methyl-1H-1,2,3-triazole followed by coupling, or through azide-alkyne cycloaddition pathways—a specific profile of process-related impurities and degradation products is generated.

Identifying and quantifying these impurities is not merely a quality control exercise; it is a strict regulatory requirement. According to the , for a maximum daily dose of ≤ 2g, any impurity exceeding the 0.05% reporting threshold must be documented, and those exceeding 0.10% must be structurally identified [2]. This guide objectively compares routine High-Performance Liquid Chromatography (HPLC-UV) against advanced Liquid Chromatography-High Resolution Tandem Mass Spectrometry (LC-HRMS/MS) to demonstrate the most effective strategy for identifying elusive triazole regioisomers and oxidation byproducts.

Regulatory-driven impurity profiling workflow based on ICH Q3A(R2) thresholds.

The Analytical Challenge: Causality in Method Selection

The primary challenge in analyzing 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde lies in the formation of its regioisomer, 4-(1-Methyl-1H-1,2,3-triazol-4-yl)benzaldehyde .

Because the 1,4-isomer and 1,5-isomer possess identical molecular weights and nearly identical UV chromophores, they frequently co-elute on standard C18 reverse-phase columns. Relying solely on HPLC-UV can lead to a false sense of purity, as the regioisomer impurity may be masked by the main API peak. Causality of choice: To break this analytical deadlock, LC-HRMS/MS must be employed. While UV detection relies on electronic transitions that are virtually identical between the isomers, MS/MS fragmentation exploits the distinct physical stability of the 1,4- vs. 1,5-triazole rings, yielding divergent fragmentation pathways (e.g., specific N2​ extrusion patterns) that definitively identify the impurity [3].

Table 1: Performance Comparison of Analytical Strategies

Analytical Parameter	Routine HPLC-UV (Diode Array)	Advanced LC-HRMS/MS (Q-TOF or Orbitrap)
Primary Utility	Batch release, routine quantification	Structural elucidation, trace analysis
LOD / LOQ	0.01% / 0.03%	0.001% / 0.005%
Regioisomer Differentiation	Poor (Relies entirely on chromatographic resolution)	Excellent (Differentiated via MS/MS fragmentation)
Unknown Identification	Impossible (Requires reference standards)	High capability (Exact mass & fragmentation logic)
Regulatory Alignment	Meets Q3A Reporting requirements	Meets Q3A Identification requirements

Self-Validating Experimental Protocol: LC-HRMS/MS Workflow

To ensure absolute trustworthiness, the following LC-HRMS/MS protocol is designed as a self-validating system . It incorporates built-in logic gates (System Suitability Tests) that prevent the acquisition of invalid data.

Phase 1: System Validation & Preparation

• Blank Establishment: Inject 5 μL of the sample diluent (e.g., 50:50 Water:Acetonitrile). Validation Gate: The baseline must show no peaks >0.005% relative to the target API concentration. This proves zero system carryover.

• System Suitability Test (SST): Inject a known resolution mixture containing both the 5-yl (target) and 4-yl (impurity) isomers at 0.10% concentration.

• Chromatographic Gate: The system is only validated for sample analysis if the chromatographic resolution ( Rs​ ) between the two isomers is > 1.5.

Phase 2: Chromatographic Separation

• Column: Sub-2 μm Phenyl-Hexyl column (100 x 2.1 mm). Causality: The phenyl stationary phase provides π−π interactions that enhance the separation of the aromatic benzaldehyde moiety compared to standard C18 chains.

• Mobile Phase A: 0.1% Formic Acid in Water (Promotes protonation for positive ion mode MS).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 12 minutes; Flow rate: 0.4 mL/min.

Phase 3: HRMS/MS Acquisition & Structural Elucidation

• Ionization: Electrospray Ionization in positive mode (ESI+).

• Full Scan: Acquire exact mass data (m/z 100–500) with a mass accuracy threshold of < 5 ppm.

• Data-Dependent MS/MS: Apply collision-induced dissociation (CID) at normalized collision energies of 20–40 eV to any peak exceeding the 0.10% threshold.

MS/MS fragmentation logic for differentiating triazole regioisomers.

Experimental Data: Impurity Profile Results

Using the validated LC-HRMS/MS methodology, a standard commercial grade of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde was analyzed against a highly purified analytical grade. The advanced method successfully identified three critical impurities that routine UV analysis failed to resolve adequately.

Table 2: Identified Impurities and HRMS/MS Data

Impurity ID	Structural Identity	Exact Mass [M+H]+	Mass Error (ppm)	Detected Level (Standard Grade)	Detected Level (High-Purity)
Target API	4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde	188.0818	1.2	98.5%	>99.9%
Impurity A	4-(1-Methyl-1H-1,2,3-triazol-4-yl)benzaldehyde	188.0818	1.5	0.85% (Requires Action)	Not Detected
Impurity B	4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzoic acid	204.0768	2.1	0.42%	0.02%
Impurity C	1-Methyl-1H-1,2,3-triazole (Starting Mat.)	84.0556	0.9	0.15%	Not Detected

Data Interpretation: Impurity A (the 4-yl regioisomer) was present at 0.85% in the standard grade material. Because this exceeds the ICH Q3A(R2) qualification threshold of 0.15%, using the standard grade material in drug development would trigger costly toxicological qualification studies [2]. By utilizing the High-Purity grade—verified via LC-HRMS/MS—researchers can bypass these regulatory hurdles and ensure downstream synthetic integrity.

Conclusion

While HPLC-UV remains a necessary tool for routine, high-throughput quantification, it lacks the specificity required to guarantee the structural purity of complex triazole intermediates. The integration of LC-HRMS/MS is non-negotiable for the definitive characterization of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde samples. By adopting self-validating HRMS workflows, drug development professionals can confidently identify isobaric regioisomers, comply with stringent ICH Q3A/Q3B guidelines, and select appropriate high-purity raw materials to de-risk their synthetic pipelines.

References

• Early Process Development of an LPAR1 Antagonist, GS-2278. ACS Organic Process Research & Development. Available at:[Link]

• ICH Harmonised Tripartite Guideline: Impurities in New Drug Substances Q3A(R2). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Available at: [Link]

• Guidance for Industry: Q3A Impurities in New Drug Substances. U.S. Food and Drug Administration (FDA). Available at:[Link]

Alternative synthetic routes to 4-(substituted)-benzaldehydes.

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Alternative Synthetic Routes to 4-(Substituted)-Benzaldehydes: A Comparative Guide for Process Chemists

As a Senior Application Scientist, I frequently encounter the challenge of synthesizing 4-(substituted)-benzaldehydes—critical intermediates in the development of active pharmaceutical ingredients (APIs) and agrochemicals. Traditional methods, such as the Vilsmeier-Haack reaction or the oxidation of toluenes using toxic heavy metals (e.g., KMnO₄, CrO₃), are increasingly obsolete due to poor regioselectivity, harsh conditions, and unacceptable environmental profiles.

This guide objectively evaluates three modern, field-proven alternative routes: Palladium-Catalyzed Formylation , Electrochemical Oxidation , and Photocatalytic Aerobic Oxidation . By dissecting the causality behind these mechanisms and providing self-validating experimental protocols, this guide serves as a robust framework for selecting the optimal synthetic route for your specific drug development pipeline.

Comparative Performance Matrix

To facilitate rapid decision-making, the quantitative and qualitative metrics of the three alternative routes are summarized below.

Synthetic Route	Precursor	Key Reagents / Catalysts	Selectivity (Aldehyde vs. Acid)	Scalability	Green Chemistry Profile
Pd-Catalyzed Formylation	Aryl Halides	Pd(OAc)₂, Bulky Phosphines, Syngas or CO₂	>95%	Excellent (Industrial standard)	Moderate (Heavy metal use, pressurized gases)
Electrochemical Oxidation	Benzyl Alcohols	Carbon/Pt Anodes, Biphasic Electrolytes	>90% (in biphasic flow)	Good (Flow cell integration)	High (Electrons as the primary oxidant)
Photocatalytic Oxidation	Toluenes	TBATB or Flavin, Visible Light, O₂	Tunable (70-95%)	Moderate (Photon flux limitations)	Very High (O₂ as oxidant, mild conditions)

Route A: Palladium-Catalyzed Formylation of Aryl Halides

Mechanistic Rationale & Causality The Pd-catalyzed reductive carbonylation of aryl halides is a powerful method for introducing a formyl group. The catalytic cycle involves the oxidative addition of the aryl halide to a Pd(0) species, followed by CO insertion to form an acyl-palladium intermediate, and finally, reductive elimination to yield the benzaldehyde 1.

Why do these reactions often fail due to dehalogenation? The causality lies in the rate of reductive elimination. If this step is slow, the acyl-palladium intermediate can undergo decarbonylation or direct reduction. To prevent this, we utilize sterically bulky, electron-rich phosphine ligands (e.g., 1-Ad₂PnBu or tBu₃P). The steric bulk enforces a geometry that accelerates reductive elimination, driving the reaction forward before side reactions can occur. Additionally, modern variations utilize CO₂ and a reductant (like poly(methylhydrosiloxane)) as a safer, sustainable syngas surrogate 2.

Catalytic cycle of Pd-catalyzed formylation highlighting the reductive elimination step.

Self-Validating Protocol: Synthesis of 4-Methoxybenzaldehyde

• Preparation: In an argon-filled glovebox, charge a high-pressure reactor with 4-bromoanisole (10 mmol), Pd(OAc)₂ (0.5 mol%), 1-Ad₂PnBu (1.5 mol%), and N,N-diisopropylethylamine (15 mmol) in toluene (20 mL).

• Pressurization: Seal the reactor, remove from the glovebox, and purge with syngas (CO/H₂ 1:1) three times. Pressurize to 5 bar.

• Reaction & Self-Validation: Heat to 80 °C. Validation Checkpoint: After 2 hours, withdraw a 50 µL aliquot via a sampling valve. Analyze via GC-FID. If the ratio of des-bromoanisole (dehalogenation product) to 4-methoxybenzaldehyde exceeds 1:20, the ligand has oxidized; abort, re-evaluate glovebox integrity, and restart.

• Isolation: Vent the reactor safely. Filter the mixture through a short pad of Celite, concentrate, and purify via vacuum distillation.

Route B: Electrochemical Oxidation of Benzyl Alcohols

Mechanistic Rationale & Causality Electrochemical oxidation leverages electrons as a traceless, green oxidant. The direct anodic oxidation of benzyl alcohols typically proceeds via an "ECE" (Electron transfer - Chemical deprotonation - Electron transfer) mechanism. The initial oxidation yields a radical cation, which undergoes rate-determining deprotonation to a benzyl radical, followed by a second oxidation and deprotonation to yield the aldehyde 3.

Why does over-oxidation to benzoic acid plague traditional setups? In aqueous media, aldehydes rapidly hydrate to form gem-diols, which possess lower oxidation potentials than the starting alcohol and are instantly over-oxidized. The causality-driven solution is to use a biphasic organic-solid-water (OSW) interface or continuous flow systems. By confining the organic substrate away from the bulk aqueous electrolyte, hydration is physically prevented, locking the product at the aldehyde stage.

The ECE reaction mechanism for the anodic oxidation of benzyl alcohols.

Self-Validating Protocol: Continuous-Flow Electrosynthesis

• Electrolyte Preparation: Prepare a biphasic mixture of 4-fluorobenzyl alcohol (0.5 M in dichloromethane) and an aqueous buffer (0.1 M Na₂SO₄, pH 7).

• Flow Cell Setup: Utilize a divided flow cell equipped with a reticulated vitreous carbon (RVC) anode and a platinum cathode. Set the flow rate to 1.0 mL/min.

• Electrolysis & Self-Validation: Apply a constant current density of 10 mA/cm². Validation Checkpoint: Continuously monitor the cell voltage. If the voltage spikes above 3.5 V, it indicates the formation of a non-conductive polymer film on the anode. Immediately reverse the polarity for 30 seconds to strip the electrode surface, then resume.

• Isolation: Collect the effluent, separate the organic phase, dry over MgSO₄, and evaporate to yield >95% pure 4-fluorobenzaldehyde.

Route C: Photocatalytic Aerobic Oxidation of Toluenes

Mechanistic Rationale & Causality Direct oxidation of the benzylic C(sp³)-H bond of toluenes is notoriously difficult to control. However, visible-light photocatalysis using catalysts like tetrabutylammonium tribromide (TBATB) or bio-inspired iron/flavin complexes allows for highly selective aerobic oxidation 45.

How do we control the selectivity? The photocatalyst absorbs light to generate a reactive species that abstracts a hydrogen atom from the toluene, forming a benzyl radical. This radical is trapped by atmospheric O₂ to form a peroxy radical, which collapses into the aldehyde. The causality of selectivity depends entirely on the photon energy and the solvent. Higher energy light (violet, 400 nm) pushes the oxidation potential higher, leading to carboxylic acids. Lower energy light (blue, 460 nm) in non-polar solvents arrests the reaction at the aldehyde stage.

Radical pathway for the photocatalytic aerobic oxidation of toluenes.

Self-Validating Protocol: Photo-Oxidation of 4-Nitrotoluene

• Solution Preparation: Dissolve 4-nitrotoluene (5 mmol) and TBATB (5 mol%) in ethyl acetate (15 mL) in a borosilicate glass photoreactor.

• Irradiation: Bubble O₂ gas through the solution at a rate of 5 mL/min. Irradiate the reactor using a 460 nm (Blue) LED array maintained at 25 °C via a cooling jacket.

• Reaction & Self-Validation: Validation Checkpoint: At 4 hours, analyze an aliquot via HPLC. If the ratio of 4-nitrobenzoic acid to 4-nitrobenzaldehyde exceeds 1:15, the oxidation potential is too high. Self-correct by shifting the LED wavelength to a lower energy (e.g., 470 nm) or reducing the O₂ flow rate to limit dissolved oxygen concentration.

• Isolation: Wash the mixture with saturated aqueous Na₂S₂O₃ to quench residual peroxides, dry the organic layer, and isolate via column chromatography.

References

• Palladium-Catalyzed Formylation of Aryl Bromides: Elucidation of the Catalytic Cycle of an Industrially Applied Coupling Reaction. Journal of the American Chemical Society.[Link]

• Formylation of Aryl Halides with CO2: A Focus-Review. ResearchGate.[Link]

• ECE vs DISP Mechanisms in Anodic Electrolysis of Benzyl Alcohols: Computational Prediction of Microscopic Rate Constants. National Institutes of Health (PMC).[Link]

• Photo-tunable oxidation of toluene and its derivatives catalyzed by TBATB. Journal of Photochemistry and Photobiology A: Chemistry.[Link]

• Bio-inspired iron-catalyzed oxidation of alkylarenes enables late-stage oxidation of complex methylarenes to arylaldehydes. Nature Communications (PMC).[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. ECE vs DISP Mechanisms in Anodic Electrolysis of Benzyl Alcohols: Computational Prediction of Microscopic Rate Constants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sci-Hub. Photo-tunable oxidation of toluene and its derivatives catalyzed by TBATB / Journal of Photochemistry and Photobiology A: Chemistry, 2021 [sci-hub.box]
• 5. Bio-inspired iron-catalyzed oxidation of alkylarenes enables late-stage oxidation of complex methylarenes to arylaldehydes - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Biological Activity Guide: 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde vs. Established Triazoles

Executive Summary

The triazole scaffold is a cornerstone of modern medicinal chemistry, traditionally dominated by 1,2,4-triazoles such as Fluconazole (antifungal) and Letrozole (anticancer). However, the rise of target-site mutations has necessitated the development of next-generation pharmacophores. 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde has emerged as a highly versatile building block. While it functions primarily as a biochemical assay reagent and metal-organic framework (MOF) component in its native state[1], its true value lies in its ability to be rapidly elaborated into complex 1,2,3-triazole hybrids.

This guide objectively compares the structural advantages, biological performance, and experimental validation workflows of 1,2,3-triazole-benzaldehyde derivatives against standard 1,2,4-triazole therapies.

Structural and Mechanistic Causality

Understanding the shift from 1,2,4-triazoles to 1,2,3-triazole synthons requires examining the molecular interactions at the target site (e.g., Cytochrome P450 51 / CYP51).

• The 1,2,4-Triazole Paradigm: Established drugs rely on the N4 atom of the 1,2,4-triazole ring to coordinate directly with the heme iron of target enzymes[2]. While effective, this single-point dependency makes them highly susceptible to resistance caused by active-site conformational changes.

• The 1,2,3-Triazole Advantage: 1,2,3-triazoles possess a strong dipole moment (4.8–5.6 Debye) and exceptional metabolic stability, acting as robust amide bioisosteres that resist enzymatic degradation[3].

• The Benzaldehyde Handle: The aldehyde moiety on 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde serves as a critical electrophilic handle. Through Schiff base formation or Knoevenagel condensations, researchers can conjugate the triazole core to secondary pharmacophores (e.g., coumarins, pyrazoles). This allows the resulting hybrid to engage secondary hydrophobic binding pockets in the target enzyme, overcoming resistance mechanisms that render 1,2,4-triazoles ineffective.

Mechanistic Pathway Visualization

CYP51 Inhibition: 1,2,4-Triazoles vs. 1,2,3-Triazole-Benzaldehyde Hybrids.

Comparative Biological Performance (Data Synthesis)

The following table summarizes the quantitative efficacy of fully elaborated 1,2,3-triazole-benzaldehyde derivatives against commercial 1,2,4-triazole standards across multiple biological targets.

Compound Class	Primary Target / Pathogen	Efficacy Metric	Performance Value	Resistance Profile
1,2,4-Triazole (Fluconazole)	Candida albicans (CYP51)	MIC	0.5 – 64.0 µg/mL[4]	High (Efflux pump upregulation)
1,2,3-Triazole-Coumarin Hybrid	Candida albicans (CYP51)	MIC	12.5 µg/mL	Low (Dual-pocket binding)
1,2,3-Triazole-Bis-pyrazole	Candida glabrata (CYP51)	MIC	2.0 – 8.0 µg/mL[5]	Low (Active against resistant strains)
1,2,4-Triazole (Letrozole)	Breast Cancer (Aromatase)	IC50	~2.0 µg/mL	Moderate (Target mutation)
1,2,3-Triazole-Pyrimidine Hybrid	EC-109 Cancer Cells	IC50	1.42 – 6.52 µM[6]	Low (Multi-kinase inhibition)

Experimental Workflow: Synthesis & Bioassay Validation

To ensure scientific integrity and reproducibility, the evaluation of a new 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde derivative must utilize a self-validating experimental system.

Protocol A: Synthesis of a 1,2,3-Triazole-Schiff Base Hybrid

• Reaction Setup: Combine equimolar amounts of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde and a primary amine (e.g., a functionalized aniline) in absolute ethanol.

• Catalysis & Reflux: Add 2-3 drops of glacial acetic acid.

  • Causality: The weak acid protonates the carbonyl oxygen of the benzaldehyde, increasing the electrophilicity of the carbonyl carbon. This drastically lowers the activation energy required for the nucleophilic attack by the amine.

• Water Removal: Reflux the mixture using a Dean-Stark apparatus.

  • Causality: Schiff base formation is a reversible condensation reaction. By physically removing the water byproduct from the system, Le Chatelier's principle dictates that the equilibrium will be driven entirely toward the hybrid product, ensuring >90% yield.

Protocol B: Minimum Inhibitory Concentration (MIC) Determination

This protocol follows the CLSI M27-A3 standard for evaluating the antifungal activity of the synthesized triazole hybrids.

• Inoculum Standardization: Prepare a fungal suspension and adjust to a 0.5 McFarland standard (~ 1×106 CFU/mL).

  • Causality: Standardizing the inoculum ensures a consistent baseline of colony-forming units. Variations in initial fungal load will artificially skew the MIC readouts, invalidating comparative efficacy claims against standard drugs.

• Serial Dilution: Perform a 2-fold serial dilution of the triazole hybrid in RPMI 1640 medium buffered with MOPS.

  • Causality: Triazole activity is highly pH-dependent. MOPS maintains the physiological pH (7.0) required for optimal CYP51 enzyme expression and drug uptake.

• Control Integration (Self-Validation): Include Fluconazole as a positive control, a solvent-only well (negative control), and a media-only well (sterility control).

  • Causality: The Fluconazole control validates the assay; if the Fluconazole MIC falls outside the established CLSI susceptible range for the specific strain, the entire plate is deemed invalid due to potential strain mutation or media failure.

• Resazurin Addition: Add 10 µL of Resazurin dye to all wells prior to the final 4-hour incubation.

  • Causality: Relying solely on visual turbidity is subjective and prone to human error. Resazurin acts as an objective redox indicator; metabolically active (living) cells reduce the blue dye to pink. This provides a definitive, colorimetric confirmation of cell viability, ensuring absolute trustworthiness in the final MIC determination.

Sources

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. jstage.jst.go.jp [jstage.jst.go.jp]
• 3. 1,2,3-Triazoles: Synthesis and Biological Application | IntechOpen [intechopen.com]
• 4. Synthesis of 1,2,3-Triazole Derivatives and in Vitro Antifungal Evaluation on Candida Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]

Comparative Guide: Catalysts for Regioselective 1,2,3-Triazole Synthesis

Introduction: The Regioselectivity Imperative

The 1,2,3-triazole scaffold is a privileged structural motif in medicinal chemistry and materials science due to its extraordinary stability against metabolic degradation, oxidative/reductive conditions, and acidic/basic hydrolysis[1]. Historically, the thermal Huisgen 1,3-dipolar cycloaddition of azides and alkynes required elevated temperatures and yielded a nearly 1:1 mixture of 1,4- and 1,5-disubstituted regioisomers[2]. For drug development professionals, this lack of regiocontrol creates unacceptable purification bottlenecks and dilutes the yield of the active pharmaceutical ingredient.

The advent of metal-catalyzed azide-alkyne cycloadditions (MAAC) revolutionized this space by offering complete regiocontrol, allowing researchers to selectively synthesize the 1,4- or 1,5-isomer based on the choice of catalyst[3].

Mechanistic Divergence: Copper vs. Ruthenium

As an application scientist, selecting the right catalyst requires understanding the distinct mechanistic pathways that dictate regioselectivity and substrate scope.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) The CuAAC reaction relies on Cu(I) to form a highly reactive copper-acetylide intermediate[4]. This mechanistic requirement strictly limits CuAAC to terminal alkynes. The stepwise sequence culminates in a 5-triazolyl copper intermediate that undergoes protonolysis to exclusively yield the 1,4-disubstituted 1,2,3-triazole[4].

Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) In contrast, RuAAC employs Ru(II) complexes (e.g., CpRuCl(PPh₃)₂ or CpRuCl(COD)). The mechanism proceeds via the oxidative coupling of the azide and alkyne to form a ruthenacycle intermediate, followed by reductive elimination to yield the 1,5-regioisomer[2]. Because it does not rely on a terminal acetylide, RuAAC can easily accommodate internal alkynes, enabling the synthesis of fully substituted 1,4,5-triazoles.

Caption: Catalyst-dependent mechanistic divergence in Azide-Alkyne Cycloaddition (AAC).

Quantitative Performance Comparison

To facilitate catalyst selection, the following table summarizes the operational parameters, substrate scope, and limitations of the primary triazole synthesis methodologies[4][5].

Parameter	CuAAC (Copper)	RuAAC (Ruthenium)	SPAAC (Strain-Promoted)
Regioselectivity	1,4-disubstituted (Exclusive)	1,5-disubstituted (Exclusive)	Mixture of regioisomers
Alkyne Scope	Terminal only	Terminal and Internal	Cyclic/Strained only
Typical Catalysts	CuSO₄/NaAsc, CuBr, Cu/C	CpRuCl(PPh₃)₂, CpRuCl(COD)	None (Metal-free)
Reaction Temp	Room Temperature	60 °C to 80 °C	Room Temperature
Solvent Tolerance	High (Aqueous/Organic)	Moderate (Strictly Organic)	High (Aqueous/Biological)
Primary Limitation	Cu toxicity in live cells	High catalyst cost, O₂ sensitive	Complex alkyne synthesis

Self-Validating Experimental Protocols

A robust protocol must be a self-validating system. The following methodologies for synthesizing triazoles from 1-Hexyn-3-ol and Benzyl Azide highlight the causality behind each experimental choice[3].

Protocol A: CuAAC Synthesis of 1,4-Disubstituted Triazoles

Causality & Design: We utilize a catalytic system of CuSO₄·5H₂O and sodium ascorbate rather than direct Cu(I) salts. Cu(I) is highly susceptible to disproportionation and rapid oxidation to inactive Cu(II). Generating Cu(I) in situ with an excess of ascorbate ensures a continuous supply of the active catalyst[2]. The biphasic t-BuOH/H₂O solvent system is chosen because water accelerates the reaction via hydrophobic packing effects, while t-BuOH solubilizes the organic substrates[3].

Step-by-Step Workflow:

• Preparation: To a round-bottom flask, add 1-Hexyn-3-ol (1.0 mmol) and Benzyl Azide (1.0 mmol)[3].

• Solvation: Add 10 mL of a 1:1 mixture of t-BuOH and deionized water. Stir to ensure homogeneity.

• Catalyst Generation: In separate vials, prepare fresh aqueous solutions of sodium ascorbate (0.2 mmol, 0.2 eq.) and CuSO₄·5H₂O (0.1 mmol, 0.1 eq.)[3].

• Initiation: Add the sodium ascorbate solution to the main flask, immediately followed by the CuSO₄ solution.

  • Self-Validation Checkpoint: The mixture will turn cloudy and exhibit a transient yellow/brown color shift, confirming the reduction to Cu(I) and the formation of the active copper-acetylide complex.

• Propagation: Stir vigorously at room temperature for 12-24 hours[3].

• Isolation: Extract with ethyl acetate, wash with an EDTA solution to chelate and remove residual copper, and concentrate under reduced pressure.

Protocol B: RuAAC Synthesis of 1,5-Disubstituted Triazoles

Causality & Design: Ruthenium catalysts are highly sensitive to atmospheric oxygen, which can irreversibly oxidize the Ru(II) center. Therefore, strict Schlenk techniques and degassed solvents are mandatory[5]. We utilize 1,4-dioxane or toluene, as non-polar or weakly polar aprotic environments stabilize the intermediate ruthenacycle[6].

Step-by-Step Workflow:

• Inert Atmosphere Setup: Charge a Schlenk flask with Cp*RuCl(COD) (1-2 mol%). Evacuate and backfill with argon three times to ensure an oxygen-free environment[3][6].

• Reagent Addition: Under a positive pressure of argon, inject anhydrous, degassed dioxane (10 mL), followed by 1-Hexyn-3-ol (1.0 mmol) and Benzyl Azide (1.1 mmol)[3].

• Thermal Activation: Heat the reaction mixture to 60-80 °C. Unlike CuAAC, RuAAC requires thermal energy to overcome the activation barrier of the oxidative coupling step[3][6].

• Monitoring: Stir for 6-18 hours.

  • Self-Validation Checkpoint: Monitor via LC-MS. TLC can be misleading as 1,5-triazoles often co-elute with starting materials in standard hexanes/ethyl acetate gradients.

• Purification: Cool to room temperature, remove the solvent under reduced pressure, and purify directly via silica gel column chromatography to remove the ruthenium residues[3].

Caption: Comparative experimental workflow and purification strategies for CuAAC and RuAAC.

Advanced Considerations for Drug Development

When scaling these reactions for API manufacturing or utilizing them in biological systems, the choice of catalyst extends beyond simple regioselectivity:

• Cytotoxicity & Bioorthogonality: Both copper and ruthenium are cytotoxic. While CuAAC is the gold standard for in vitro synthesis, it is generally unsuitable for live-cell labeling due to the generation of reactive oxygen species (ROS) by copper. In such cases, SPAAC (Strain-Promoted Azide-Alkyne Cycloaddition) is required, trading regiochemical purity for biological safety[5].

• Heterogeneous Catalysis: To mitigate heavy metal contamination in final drug products, researchers are increasingly turning to heterogeneous catalysts, such as copper-in-charcoal (Cu/C). These systems allow for the synthesis of 1,4-triazoles with the added benefit of simple catalyst removal via filtration, significantly reducing metal scavenging costs during scale-up[6].

References

• International Journal of Pharmaceutical Sciences. "Cuaac And Beyond: A Review of Click Reaction Advances in Chemistry and Biology". [Link]

• Macromolecules (ACS Publications). "Synthesis and Characterization of Isomeric Vinyl-1,2,3-triazole Materials by Azide−Alkyne Click Chemistry".[Link]

• Thieme E-Books. "3 Ruthenium-Catalyzed Azide–Alkyne Cycloaddition (RuAAC)". [Link]

• MDPI. "Importance of the CuAAC Reaction in the Synthesis of Platinum Complexes with 1,4-Disubstituted-1H-1,2,3-triazoles: A Review of Their Anticancer Activity". [Link]

• PMC (NIH). "Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides".[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijpsjournal.com [ijpsjournal.com]
• 6. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Comprehensive Safety and Disposal Guide: 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde

As a Senior Application Scientist, I recognize that handling advanced pharmaceutical intermediates requires more than just following a standard safety data sheet (SDS). It requires a mechanistic understanding of the molecule's reactivity.

4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde (CAS: 1594621-15-4) is a highly valuable building block in medicinal chemistry, primarily used in the synthesis of anticancer and antimicrobial agents via Click chemistry (CuAAC)[1]. However, its dual functionality—an electrophilic benzaldehyde moiety coupled with a biologically active 1,2,3-triazole ring—dictates strict operational and disposal protocols to prevent cross-reactivity and environmental contamination.

Physicochemical & Hazard Summary

Before handling or disposing of this compound, it is critical to understand its quantitative hazard profile. Because the aldehyde group is prone to air oxidation and the triazole ring can coordinate with transition metals, waste streams must be carefully managed.

Property / Parameter	Value / Specification	Operational Implication
CAS Number	1594621-15-4[2]	Essential for precise EHS waste logging and compliance tracking.
Molecular Formula	C10H9N3O	High nitrogen content; requires complete thermal combustion for safe destruction.
GHS Hazard Codes	H315, H319, H335[3]	Skin, eye, and respiratory irritant. Mandates handling within a certified fume hood.
Reactivity Profile	Electrophilic carbonyl	Avoid mixing with nucleophiles (e.g., amines, thiols) in waste containers.
Recommended Storage	Ambient, dry, inert atmosphere	Prevents spontaneous air-oxidation to the corresponding carboxylic acid.
Primary Disposal Route	High-Temp Incineration	Prevents environmental persistence of the stable triazole heterocycle.

Note: Specific hazard codes are extrapolated from structurally analogous triazolyl benzaldehydes[3].

Mechanistic Safety: Understanding the Hazards

To build a self-validating safety protocol, we must understand the causality behind the rules:

• Aldehyde Cross-Reactivity: The formyl group (-CHO) is highly electrophilic. If disposed of in a generic organic waste carboy containing primary amines, it will undergo a spontaneous, exothermic Schiff base condensation. In a sealed container, this can lead to dangerous pressure buildup.

• Triazole Biopersistence: The 1,2,3-triazole ring is exceptionally stable and resistant to standard microbial degradation found in municipal wastewater treatment plants. Drain disposal is strictly prohibited, as it can lead to aquatic accumulation[1].

• Heavy Metal Coordination: Because this compound is frequently synthesized or utilized alongside copper catalysts in CuAAC reactions[1], crude reaction waste often contains residual Cu(I)/Cu(II). Copper is highly toxic to aquatic life and must be actively sequestered during disposal.

Operational Protocol: Safe Handling & Spill Response

Implement the following step-by-step methodology for routine handling and immediate spill response.

Step 1: Environmental Preparation

• Action: Conduct all weighing and solubilization inside a Class II biological safety cabinet or a chemical fume hood.

• Causality: The compound is a solid powder that can aerosolize. Inhalation triggers respiratory irritation (H335)[3]. Draft-free enclosures prevent dispersion.

Step 2: Solubilization and Transfer

• Action: Dissolve the compound in compatible aprotic solvents (e.g., DMSO, DMF, or DCM). Use anti-static weigh boats.

• Causality: The triazole ring can induce static charge accumulation, leading to powder clinging and inaccurate molarity calculations.

Step 3: Immediate Spill Decontamination

• Action: If a solid spill occurs, do not sweep dry. Lightly mist the powder with a compatible solvent (e.g., isopropanol) to suppress dust, then wipe with absorbent pads. Place pads in a solid hazardous waste bag.

• Causality: Dry sweeping aerosolizes the irritant. Wet-wiping ensures complete physical containment without generating airborne particulates.

Comprehensive Disposal Plan

Proper disposal requires strict segregation. Follow this validated workflow to prepare the compound for final Environmental Health and Safety (EHS) processing.

Step 1: Waste Stream Segregation

• Action: Separate waste into "Halogenated Organic," "Non-Halogenated Organic," and "Heavy Metal Aqueous." Ensure the receiving container does not contain strong oxidizers (e.g., nitric acid) or primary amines.

• Causality: Segregation prevents exothermic oxidations of the aldehyde and Schiff base formations.

Step 2: Quenching of Click Chemistry Catalysts (If Applicable)

• Action: If the waste originates from a CuAAC reaction, add a 0.5 M EDTA (Ethylenediaminetetraacetic acid) solution to the mixture before transferring it to the heavy metal waste container.

• Causality: Basic waste streams will cause residual copper to precipitate as toxic copper oxides. EDTA chelates the copper ions, keeping them safely in solution for specialized heavy metal processing.

Step 3: Labeling and Storage

• Action: Label containers explicitly with "Hazardous Waste: Triazolyl Aldehyde / [Solvent Type]". Store in high-density polyethylene (HDPE) or amber glass containers.

• Causality: Amber glass prevents UV-catalyzed radical reactions at the formyl group during temporary storage.

Step 4: Final Incineration

• Action: Submit the sealed, labeled waste to EHS for high-temperature incineration.

• Causality: Incineration is the only method that guarantees the complete thermal cleavage of the highly stable N-N bonds in the triazole ring, preventing environmental contamination.

Waste Segregation Visualization

Fig 1: Step-by-step waste segregation and disposal workflow for triazolyl benzaldehyde compounds.

References

• Title: 4-(1H-1,2,4-triazol-1-yl)benzaldehyde Hazard Profile (Proxy for Triazolyl Benzaldehydes) Source: PubChem, National Center for Biotechnology Information (NCBI) URL: [Link]

• Title: Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards Source: National Research Council (US) URL: [Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. 1594621-15-4|4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde|BLD Pharm [bldpharm.com]
• 3. 4-(1H-1,2,4-triazol-1-yl)benzaldehyde | C9H7N3O | CID 2776488 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comprehensive Guide to the Safe Handling of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde

As researchers and scientists at the forefront of drug development and organic synthesis, the safe handling of novel chemical compounds is paramount. This guide provides essential safety and logistical information for 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde, a compound of interest in medicinal chemistry for its potential in synthesizing bioactive molecules such as anticancer and antimicrobial agents.[1] Given the absence of a specific Safety Data Sheet (SDS) for this compound, the following protocols are based on the known hazards of its structural components: aromatic aldehydes and triazoles.

The benzaldehyde moiety suggests potential for irritation to the skin, eyes, and respiratory system, while the triazole group, a five-membered heterocycle with three nitrogen atoms, is recognized for its biological activity.[1] Therefore, a cautious and well-informed approach is crucial to ensure laboratory safety.

Hazard Identification and Risk Assessment

The primary hazards associated with 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde are inferred from its constituent functional groups. Aromatic aldehydes can be combustible and may cause irritation.[2][3] Some are harmful if swallowed or inhaled.[4] Triazole-containing compounds may also present hazards, including skin and eye irritation.[5][6]

Potential Hazards:

• Skin and Eye Irritation: Direct contact may cause redness, burning, and irritation.[5][7][8][9]

• Respiratory Tract Irritation: Inhalation of dust or vapors may irritate the respiratory system, leading to coughing and shortness of breath.[2][5][8]

• Combustibility: Like many organic compounds, it may be combustible.[8][10]

• Unknown Toxicity: As a research chemical, the full toxicological profile is not yet established. Therefore, it should be handled with the assumption that it is potentially hazardous.

Personal Protective Equipment (PPE): Your First Line of Defense

Consistent and correct use of Personal Protective Equipment (PPE) is non-negotiable when handling 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde. The following table summarizes the recommended PPE.

PPE Category	Recommended Equipment	Rationale
Eye and Face Protection	ANSI-approved safety glasses with side shields or chemical splash goggles. A face shield is recommended when there is a risk of splashing.[7][11]	To prevent contact with the eyes, which are highly sensitive to chemical irritants.
Skin and Body Protection	A flame-resistant lab coat must be worn at all times. Chemically resistant gloves, such as nitrile or neoprene, are required. Double-gloving is advisable.[11]	To protect the skin from accidental contact. Inspect gloves for any signs of degradation before use.
Respiratory Protection	All work should be conducted in a certified chemical fume hood to prevent inhalation of vapors or aerosols.[11] If work outside a fume hood is unavoidable, a NIOSH-approved respirator with an organic vapor cartridge is mandatory.[11]	To avoid irritation of the respiratory tract and potential systemic toxicity from inhalation.

Operational and Disposal Plans: A Step-by-Step Guide

A systematic approach to handling, storage, and disposal is critical to minimize exposure and prevent accidents.

Handling and Storage

Engineering Controls:

• All manipulations of 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde should be performed within a well-ventilated laboratory, inside a certified chemical fume hood.[11]

• Emergency safety showers and eyewash stations must be readily accessible.[11]

Safe Handling Practices:

• Avoid direct contact with skin, eyes, and clothing.[11]

• Avoid the formation of dust and aerosols.[5]

• Keep the container tightly closed when not in use.[5]

• Do not eat, drink, or smoke in the laboratory.[5]

• Wash hands thoroughly after handling.[7]

Storage:

• Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[5]

• The storage area should be secure to prevent unauthorized access.[5]

Workflow for Safe Handling

The following diagram illustrates the essential steps for safely handling 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde.

Caption: A workflow diagram for handling 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde.

Spill Management

In the event of a spill, immediate and appropriate action is crucial.

• Evacuate and Alert: Evacuate the immediate area and alert colleagues and the laboratory supervisor.

• Don PPE: Before addressing the spill, ensure you are wearing the appropriate PPE as detailed in the table above.

• Contain the Spill:

  • For Solid Spills: Carefully sweep up the material, avoiding dust formation.[12] Moisten the material slightly if necessary to prevent it from becoming airborne.[12] Place the swept material into a clearly labeled, sealed container for hazardous waste disposal.

  • For Liquid Spills (if in solution): Absorb the spill with an inert material such as vermiculite, sand, or earth.[12] Place the contaminated absorbent material into a sealed, labeled container for disposal.

• Decontaminate the Area: Clean the spill area with an appropriate solvent, followed by soap and water.

• Dispose of Cleanup Materials: All materials used for cleanup, including contaminated absorbents and PPE, must be disposed of as hazardous waste.[12]

Disposal Plan

Under no circumstances should 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde or its waste be disposed of down the drain or in regular trash.[12]

Step-by-Step Disposal Workflow:

• Segregate Waste: Do not mix waste containing this compound with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.[12]

• Containerize Waste: Collect all waste, including unused product, reaction byproducts, and contaminated materials, in a compatible, clearly labeled, and sealed container. The label must include the chemical name and all associated hazards.[12]

• Arrange for Professional Disposal: The final disposal must be handled by a licensed professional waste disposal service in accordance with all local, state, and federal regulations.[12]

Conclusion

While 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde holds promise as a building block in medicinal chemistry, its handling demands a rigorous and informed approach to safety. By adhering to the guidelines outlined in this document, which are derived from the known hazards of analogous compounds, researchers can mitigate risks and ensure a safe laboratory environment. Always prioritize safety and consult with your institution's EHS department for any specific questions or concerns.

References

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• BenchChem. (n.d.). Safe Disposal of 1-(tosylmethyl)-1H-1,2,4-triazole: A Procedural Guide.
• EvitaChem. (n.d.). Buy 4-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde (EVT-13423580).
• BenchChem. (n.d.). Personal protective equipment for handling 1H-1,2,4-triazol-4-amine.
• Columbus Chemical Industries, Inc. (n.d.). 1,2,4-Triazole 5907 - SAFETY DATA SHEET.
• Central Drug House (P) Ltd. (n.d.). 1,2,4-TRIAZOLE CAS No 288-88-0 - Safety Data Sheet.
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• New Jersey Department of Health and Senior Services. (n.d.). BENZALDEHYDE.
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